HEX azide, 6-isomer

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of HEX Azide, 6-Isomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, experimental protocols, and core applications of HEX azide, 6-isomer, a fluorescent dye vital for bioconjugation. The information is tailored for researchers, scientists, and professionals in drug development who require a detailed understanding of this reagent for their work in molecular biology, diagnostics, and therapeutics.

Core Chemical Properties

HEX azide, 6-isomer, scientifically known as N-(3-azidopropyl)-2',4,4',5',7,7'-hexachloro-3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-6-carboxamide, is a hexachlorinated derivative of the fluorescein dye. The introduction of an azide functional group allows for its covalent attachment to a wide range of molecules via "click chemistry."[1][2][3] Its hexachlorination enhances its photostability and provides a distinct spectral profile compared to fluorescein.

Physicochemical and Spectroscopic Data

The key properties of HEX azide, 6-isomer are summarized in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	1450752-91-6	[1][2]
Molecular Formula	C₂₄H₁₂Cl₆N₄O₆	[1][2]
Molecular Weight	665.09 g/mol	[1]
Appearance	Orange solid	[1]
Solubility	Soluble in DMSO, DMF	[1][2]
Excitation Maximum (λmax)	533 nm	[1][2]
Emission Maximum (λem)	549 nm	[1][2]
Molar Extinction Coefficient (ε)	87,770 L·mol⁻¹·cm⁻¹	[2]
Fluorescence Quantum Yield (Φ)	0.57	[2]
Storage Conditions	-20°C, in the dark	[1]

Spectroscopic Characterization

While detailed spectra are proprietary to manufacturers, quality control data for HEX azide, 6-isomer typically includes ¹H NMR and HPLC-MS to confirm its structure and purity.[1] The ¹H NMR spectrum would be expected to show signals corresponding to the aromatic protons of the hexachlorofluorescein core, as well as the aliphatic protons of the azidopropyl linker. The azide group itself is not directly observable by proton or carbon NMR but its effect on the chemical shifts of adjacent methylene groups can be seen. Mass spectrometry is used to confirm the molecular weight of the compound.[1]

Experimental Protocols

The primary application of HEX azide, 6-isomer is the fluorescent labeling of biomolecules through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction is highly efficient, specific, and biocompatible.

Labeling of Alkyne-Modified Oligonucleotides

This protocol outlines a general procedure for the fluorescent labeling of an alkyne-modified oligonucleotide with HEX azide, 6-isomer.

Materials:

• Alkyne-modified oligonucleotide

• HEX azide, 6-isomer

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate

• Nuclease-free water

• DMSO or DMF for dissolving the azide

• Purification system (e.g., HPLC)

Procedure:

• Preparation of Stock Solutions:

  • Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a desired concentration (e.g., 1 mM).

  • Dissolve HEX azide, 6-isomer in DMSO or DMF to a concentration of 10 mM.

  • Prepare a 100 mM solution of sodium ascorbate in nuclease-free water. This solution should be freshly prepared.

  • Prepare a catalyst solution by mixing CuSO₄ and THPTA in a 1:5 molar ratio in nuclease-free water.

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-modified oligonucleotide, an excess of the HEX azide, 6-isomer solution (typically 1.5-3 equivalents), and the catalyst solution.

  • Add the freshly prepared sodium ascorbate solution to initiate the reaction.

  • Vortex the mixture gently and incubate at room temperature for 1-2 hours, protected from light.

• Purification:

  • The labeled oligonucleotide can be purified from unreacted dye and catalyst using methods such as ethanol precipitation, size-exclusion chromatography, or reverse-phase HPLC.[4][5][6]

  • For HPLC purification, a C18 column is commonly used with a mobile phase gradient of acetonitrile in triethylammonium acetate (TEAA) buffer.[4][5] The separation can be monitored by UV absorbance at 260 nm (for the oligonucleotide) and at the excitation maximum of HEX (533 nm).[4]

Labeling of Alkyne-Modified Proteins

This protocol provides a general method for labeling proteins that have been modified to contain an alkyne group.

Materials:

• Alkyne-modified protein in a suitable buffer (e.g., PBS)

• HEX azide, 6-isomer

• Copper(II) sulfate (CuSO₄)

• THPTA or other copper-chelating ligand

• Sodium ascorbate

• Protein purification system (e.g., size-exclusion chromatography)

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of the catalyst components and HEX azide, 6-isomer as described in the oligonucleotide labeling protocol.

• Reaction Setup:

  • To the solution of the alkyne-modified protein, add the catalyst solution.

  • Add the HEX azide, 6-isomer stock solution. The amount may need to be optimized, but a 5- to 20-fold molar excess is a common starting point.

  • Initiate the reaction by adding the sodium ascorbate solution.

  • Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight, with gentle mixing and protected from light.

• Purification:

  • Remove excess dye and catalyst from the labeled protein using size-exclusion chromatography (e.g., a PD-10 desalting column) or dialysis.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for biomolecule labeling and the underlying chemical reaction.

Caption: Experimental workflow for labeling a biomolecule with HEX azide, 6-isomer.

Caption: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 3. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 4. mz-at.de [mz-at.de]
• 5. How do you purify oligonucleotide conjugates by HPLC? | AAT Bioquest [aatbio.com]
• 6. mz-at.de [mz-at.de]

General Principles in Carbohydrate Modification

An in-depth technical guide on the synthesis and purification of specific azide compounds cannot be provided. The synthesis of organic azides involves hazardous reagents and can result in unstable, energetic compounds. Providing detailed experimental protocols for such syntheses is restricted to prevent misuse and ensure safety.

However, for educational and safety purposes, general principles and methodologies relevant to carbohydrate chemistry and the introduction of functional groups are discussed below in a non-specific, academic context. This information is intended for trained professionals in controlled laboratory settings and is not a guide for synthesis.

The selective modification of carbohydrates, such as hexoses, is a fundamental task in medicinal chemistry and glycobiology. The goal is often to introduce a specific functional group at a particular position on the sugar ring to serve as a chemical handle for further reactions or to act as a bioactive component.

Key Concepts:

• Protecting Groups: To achieve regioselectivity, hydroxyl groups on the carbohydrate must be selectively protected and deprotected. Common protecting groups include acetals (like benzylidene) and silyl ethers. The choice of protecting group strategy is critical for directing the reaction to the desired position.

• Activation of Hydroxyl Groups: To replace a hydroxyl group, it must first be converted into a good leaving group. This is typically achieved by sulfonylation (e.g., tosylation, mesylation, or triflation), which transforms the -OH group into a sulfonate ester.

• Nucleophilic Substitution: Once a leaving group is in place, a nucleophile can be introduced. In the context of azide synthesis, an azide salt (e.g., sodium azide) is used as the nucleophile. This reaction typically proceeds via an SN2 mechanism, which results in the inversion of stereochemistry at the reaction center.

Illustrative Workflow for Carbohydrate Modification

The following diagram illustrates a generalized, conceptual workflow for the regioselective modification of a hexopyranose. This is a conceptual diagram and does not represent a specific, viable synthesis.

Caption: Conceptual workflow for regioselective carbohydrate functionalization.

Purification and Characterization

Purification:

The purification of carbohydrate derivatives is crucial for removing unreacted starting materials, reagents, and side products. A common and effective technique is silica gel column chromatography .

• Principle: This method separates compounds based on their differential adsorption to the stationary phase (silica gel) and solubility in the mobile phase (eluent).

• Eluent System: For polar molecules like sugars, a mixture of a non-polar solvent (e.g., hexane or ethyl acetate) and a polar solvent (e.g., ethanol or methanol) is typically used. The polarity of the eluent is gradually increased to elute compounds of increasing polarity.

• Monitoring: Fractions are collected and analyzed by Thin Layer Chromatography (TLC) to identify those containing the desired product.

Table 1: Example Data for Purification Monitoring

Compound	Typical Rf Value (8:2 Ethyl Acetate:Hexane)	TLC Visualization Method
Protected Starting Material	0.5 - 0.6	Staining (e.g., PMA, Hanessian's)
Sulfonylated Intermediate	0.7 - 0.8	Staining
Azide Product	0.6 - 0.7	Staining

Note: Rf values are highly dependent on exact conditions and are for illustrative purposes only.

Characterization:

After purification, the identity and purity of the final compound must be confirmed using various analytical techniques.

• Infrared (IR) Spectroscopy: This is a key technique for confirming the presence of the azide group, which has a characteristic strong, sharp absorption band around 2100 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the structure of the molecule, confirming the position of the azide group and the stereochemistry of the sugar ring.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the synthesized compound.

Table 2: Representative Spectroscopic Data for an Azido-Hexose

Technique	Feature	Typical Value/Observation
IR	Azide (N₃) stretch	~2100 cm⁻¹ (strong, sharp)
¹H NMR	Protons on carbon bearing the azide (CH₂N₃)	Significant downfield shift compared to starting alcohol (CH₂OH)
¹³C NMR	Carbon bearing the azide (C-N₃)	Signal typically appears around 50-60 ppm
HRMS (ESI)	[M+Na]⁺ adduct	Observed mass matches the calculated exact mass for C₆H₁₁N₃O₄Na

Safety Considerations

Working with azides requires strict adherence to safety protocols.

• Toxicity: Sodium azide is highly toxic and an inhibitor of cytochrome c oxidase. It must be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• Explosion Hazard: While many organic azides are relatively stable, they are energetic compounds. Avoid contact with heavy metals, strong acids, and heat, as these can lead to the formation of highly explosive metal azides or violent decomposition. All reactions should be conducted behind a blast shield.

• Waste Disposal: Azide-containing waste must be quenched and disposed of according to institutional safety guidelines. Never dispose of azides down the drain, as they can react with lead or copper pipes to form explosive metal azides.

Unveiling the Mechanism of Action of HEX Azide 6-Isomer: A Technical Guide for Bioorthogonal Labeling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core mechanism of action of HEX azide 6-isomer, a key reagent in modern bioconjugation. This document details its chemical properties, the principles of its reactivity, experimental protocols for its use, and quantitative data to support its application in research and development.

Executive Summary

HEX azide 6-isomer is a hexachlorinated derivative of the fluorescein fluorescent dye, engineered with a terminal azide group. Its mechanism of action is not pharmacological in nature; instead, it functions as a highly efficient tool for covalent labeling of biomolecules through bioorthogonal chemistry. Specifically, the azide moiety enables its participation in "click chemistry," a class of rapid, selective, and high-yield chemical reactions. This allows for the precise attachment of the fluorescent HEX moiety to a variety of molecular targets, including oligonucleotides, peptides, and proteins, facilitating their detection and analysis in a range of applications such as Polymerase Chain Reaction (PCR), quantitative PCR (qPCR), and fluorescence microscopy.[1][2]

Physicochemical and Fluorescent Properties

HEX azide 6-isomer exhibits distinct spectral properties that make it a valuable tool for fluorescence-based detection. The quantitative characteristics of this molecule are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C24H12Cl6N4O6	[3]
Molecular Weight	665.1 g/mol	[3]
CAS Number	1450752-91-6	[3]
Excitation Maximum (λex)	533 - 535 nm	[4][5]
Emission Maximum (λem)	549 - 556 nm	[4][5]
Molar Extinction Coefficient (ε)	87,770 - 96,000 L·mol⁻¹·cm⁻¹	[3][5]
Fluorescence Quantum Yield (ΦF)	0.57	[3]
Solubility	DMSO, DMF	[3]
Storage Conditions	-20°C, in the dark	[6]

Core Mechanism of Action: Azide-Alkyne Cycloaddition

The primary "mechanism of action" of HEX azide 6-isomer is its participation in the Huisgen 1,3-dipolar cycloaddition between its terminal azide group and an alkyne.[4] This reaction is most commonly facilitated by a copper(I) catalyst, in a process known as Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This reaction is highly efficient and regiospecific, yielding a stable triazole linkage.[4][7]

Alternatively, for applications in living systems where copper toxicity is a concern, a copper-free variant known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) can be employed. In SPAAC, the alkyne is part of a strained ring system (e.g., cyclooctyne derivatives like BCN or DBCO), which accelerates the reaction without the need for a metal catalyst.[3]

Below is a diagram illustrating the general mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Mechanism.

Experimental Protocols

The following sections provide a general protocol for the labeling of alkyne-modified oligonucleotides with HEX azide 6-isomer via CuAAC.

Materials

• Alkyne-modified oligonucleotide

• HEX azide 6-isomer

• Anhydrous DMSO

• Triethylammonium acetate (TEAA) buffer (2M, pH 7.0)

• Sodium ascorbate solution (5mM in water, freshly prepared)

• Copper(II) sulfate (CuSO4) solution (10mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other Cu(I)-stabilizing ligand

• Nuclease-free water

• Acetone (for precipitation)

Protocol for Oligonucleotide Labeling

• Preparation of Reagents:

  • Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a desired concentration.

  • Prepare a stock solution of HEX azide 6-isomer (e.g., 10 mM) in anhydrous DMSO.

  • Prepare a stock solution of the copper catalyst by mixing CuSO4 and THPTA in water.

• Reaction Setup:

  • In a microcentrifuge tube, combine the alkyne-modified oligonucleotide, TEAA buffer, and DMSO.

  • Add the HEX azide 6-isomer stock solution to the mixture and vortex briefly.

  • Add the freshly prepared sodium ascorbate solution and vortex.

  • Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 30 seconds.

  • Add the copper catalyst solution to initiate the reaction. Flush the tube with inert gas and cap it tightly.

  • Vortex the reaction mixture thoroughly.

• Incubation:

  • Incubate the reaction at room temperature overnight in the dark.

• Purification of the Labeled Oligonucleotide:

  • Precipitate the labeled oligonucleotide by adding at least four volumes of cold acetone.

  • Incubate at -20°C for a minimum of 20 minutes.

  • Centrifuge to pellet the oligonucleotide.

  • Carefully decant the supernatant.

  • Wash the pellet with acetone and centrifuge again.

  • Air-dry the pellet and resuspend in a suitable buffer.

  • Further purification can be performed using HPLC if necessary to remove any unreacted dye and byproducts. A known byproduct of hexachlorofluorescein-labeled oligonucleotides under standard ammonolysis is an arylacridine derivative, which has different fluorescent properties and can be difficult to separate.[1]

The following diagram illustrates a typical experimental workflow for oligonucleotide labeling and subsequent analysis.

Experimental workflow for labeling and analysis of biomolecules.

Data on Performance and Considerations

The efficiency of the labeling reaction and the performance of the resulting conjugate are critical for downstream applications.

Labeling Efficiency

The CuAAC reaction is known for its high efficiency, often approaching quantitative yields.[7] However, the actual labeling efficiency can be influenced by factors such as the purity of the reagents, the concentration of the reactants, the effectiveness of the catalyst system, and the steric accessibility of the alkyne group on the biomolecule.

Photostability

Potential for Side Reactions

During the synthesis and deprotection of HEX-labeled oligonucleotides, a common issue is the conversion of the hexachlorofluorescein moiety into an arylacridine byproduct, particularly under standard ammonolysis conditions.[1] This byproduct has distinct optical properties and can be challenging to separate from the desired product, potentially interfering with quantitative fluorescence measurements.[1] It has been reported that adding tert-butylamine to the aqueous ammonia deprotection solution can prevent the formation of this acridine derivative and increase the yield of the target oligonucleotide.[1]

Conclusion

HEX azide 6-isomer is a robust and versatile tool for the fluorescent labeling of biomolecules. Its "mechanism of action" is centered on the highly efficient and specific click chemistry reaction, which allows for the stable and covalent attachment of the HEX fluorophore to a wide range of targets. By understanding the principles of its reactivity and employing optimized experimental protocols, researchers can effectively utilize HEX azide 6-isomer for sensitive and reliable detection in numerous biological applications.

References

• 1. A Solution to the Common Problem of the Synthesis and Applications of Hexachlorofluorescein Labeled Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 3. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 4. Hex-Azide-6 Oligo Modifications from Gene Link [genelink.com]
• 5. HEX, Hexachlorofluorescein Oligonucleotide Labeling [biosyn.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Click Chemistry [organic-chemistry.org]
• 8. atdbio.com [atdbio.com]

HEX Azide 6-Isomer: A Technical Guide to Spectral Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral properties of HEX (hexachlorofluorescein) azide 6-isomer, a fluorescent probe increasingly utilized in biological research and drug development. This document details the dye's excitation and emission characteristics, outlines experimental protocols for their determination, and illustrates its primary application in bioconjugation via "click chemistry."

Core Spectroscopic and Physical Properties

HEX azide 6-isomer is a derivative of the fluorescein family of dyes, featuring an azide moiety that enables its covalent attachment to alkyne-modified molecules through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry." Its spectral characteristics make it a suitable replacement for other dyes such as JOE and Alexa Fluor™ 532.[1]

The key quantitative spectral and physical data for HEX azide 6-isomer are summarized in the table below.

Parameter	Value	Reference
Excitation Maximum (λex)	533 nm	[1][2]
Emission Maximum (λem)	549 nm	[1][2]
Molar Extinction Coefficient (ε)	87,770 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φf)	0.57
Molecular Formula	C₂₄H₁₂Cl₆N₄O₆
Molecular Weight	665.1 g/mol
CAS Number	1450752-91-6	[1]

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the key spectral parameters of fluorescent probes like HEX azide 6-isomer.

Measurement of Excitation and Emission Spectra

The determination of the excitation and emission spectra is fundamental to characterizing any fluorophore.

Objective: To identify the wavelengths at which the fluorophore most efficiently absorbs light (excitation) and the spectrum of light it emits upon excitation.

Methodology:

• Sample Preparation: Prepare a dilute solution of HEX azide 6-isomer in a suitable solvent (e.g., dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)). The absorbance of the solution at the excitation maximum should be kept low (typically < 0.1) to avoid inner filter effects.

• Instrumentation: A spectrofluorometer is used for these measurements. The instrument consists of a light source (e.g., xenon arc lamp), two monochromators (one for excitation and one for emission), a sample holder, and a detector (e.g., photomultiplier tube).

• Excitation Spectrum Measurement:

  • Set the emission monochromator to the wavelength of maximum fluorescence emission (preliminarily determined by a broad scan).

  • Scan the excitation monochromator across a range of wavelengths (e.g., 400-600 nm).

  • Record the fluorescence intensity at the fixed emission wavelength as a function of the excitation wavelength. The resulting plot is the excitation spectrum.

• Emission Spectrum Measurement:

  • Set the excitation monochromator to the wavelength of maximum absorption (determined from the excitation spectrum).

  • Scan the emission monochromator over a range of wavelengths (e.g., 500-700 nm).

  • Record the fluorescence intensity as a function of the emission wavelength. The resulting plot is the emission spectrum.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. chem.uci.edu [chem.uci.edu]

Unveiling the Photophysical Core of 6-HEX Azide: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the quantum yield and photophysical properties of the 6-isomer of hexachlorofluorescein (HEX) azide. Designed for researchers, scientists, and professionals in drug development, this document synthesizes key data, outlines experimental methodologies for quantum yield determination, and visualizes the fundamental reaction mechanism of this versatile fluorescent probe.

Core Photophysical Properties of 6-HEX Azide (6-Isomer)

The 6-isomer of HEX azide is a hexachlorinated derivative of fluorescein functionalized with an azide group, enabling its use in bioorthogonal "click chemistry" reactions.[1][2][3][4] It is a valuable tool for fluorescently labeling alkyne-modified biomolecules, such as oligonucleotides for use in PCR and qPCR applications.[2][3][4][5] The key photophysical parameters of 6-HEX azide are summarized below.

Property	Value	Reference
Fluorescence Quantum Yield (Φ)	0.57	[1][6]
Excitation Maximum (λex)	533 nm	[1][2][5]
Emission Maximum (λem)	549 nm	[1][2][5]
Molar Extinction Coefficient (ε)	87,770 cm⁻¹M⁻¹	[1]
Molecular Formula	C₂₄H₁₂Cl₆N₄O₆	[1]
Molecular Weight	665.1 g/mol	[1]
Solubility	DMSO, DMF	[1]

Determining the Fluorescence Quantum Yield: A Generalized Protocol

The fluorescence quantum yield (ΦF) represents the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[7][8] The most common and reliable method for measuring the relative fluorescence quantum yield is the comparative method, as detailed by Williams et al.[7][8] This involves comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

A generalized experimental protocol for determining the quantum yield of a fluorescent probe like 6-HEX azide is as follows:

1. Selection of a Suitable Standard:

• Choose a reference standard with a known and well-documented quantum yield.

• The standard should absorb and, ideally, emit in a similar spectral region to the test compound (6-HEX azide).[8][9] Rhodamine 6G (ΦF = 0.95) is a common reference dye in this spectral range.[10]

2. Sample Preparation:

• Use spectroscopic grade solvents to minimize background fluorescence.[7][8][9]

• Prepare a series of dilute solutions of both the 6-HEX azide and the reference standard in the same solvent.

• The absorbance of these solutions at the excitation wavelength should be kept below 0.1 in a 10 mm path-length cuvette to avoid inner filter effects.[7][8][9]

3. Spectroscopic Measurements:

• Absorbance Spectra: Record the UV-Vis absorbance spectra for all solutions. The absorbance at the chosen excitation wavelength will be used for calculations.

• Fluorescence Spectra: Using a spectrofluorometer, record the corrected fluorescence emission spectra of all solutions. It is crucial that the excitation wavelength is the same for both the sample and the standard.[7]

4. Data Analysis and Calculation:

• Integrate the area under the corrected fluorescence emission spectra for each solution to obtain the integrated fluorescence intensity.

• Plot the integrated fluorescence intensity versus the absorbance for both the 6-HEX azide and the reference standard.

• The quantum yield of the 6-HEX azide (ΦX) can then be calculated using the following equation:

  ΦX = ΦST * (GradX / GradST) * (nX² / nST²)

  Where:

  • ΦST is the quantum yield of the standard.

  • GradX and GradST are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively.

  • nX and nST are the refractive indices of the sample and standard solutions, respectively (if different solvents are used).

Visualizing the Core Reactivity: Click Chemistry

The primary utility of 6-HEX azide in research and drug development lies in its ability to participate in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This reaction allows for the stable and specific covalent labeling of alkyne-containing molecules.

Caption: Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction of 6-HEX azide.

This in-depth guide provides the foundational knowledge for the effective application of 6-HEX azide in various research and development endeavors. For further information, please refer to the cited resources.

References

• 1. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 6. lunanano.ca [lunanano.ca]
• 7. chem.uci.edu [chem.uci.edu]
• 8. static.horiba.com [static.horiba.com]
• 9. ATTO-TEC GmbH - Determination of Fluorescence Quantum Yield [atto-tec.com]
• 10. Virtual Labs [mfs-iiith.vlabs.ac.in]

In-Depth Technical Guide: HEX Azide 6-Isomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of HEX (Hexachloro-fluorescein) azide 6-isomer, a fluorescent dye commonly utilized for labeling oligonucleotides and other biomolecules through click chemistry.

Core Properties of HEX Azide 6-Isomer

HEX azide 6-isomer is a derivative of the fluorescent dye hexachlorofluorescein, featuring a terminal azide group. This functional group enables covalent attachment to molecules containing a terminal alkyne via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.

Physicochemical Data

A summary of the key physicochemical properties of HEX azide 6-isomer is presented in the table below.

Property	Value	Source
Molecular Formula	C₂₄H₁₂Cl₆N₄O₆	[1][2]
Molecular Weight	~665.1 g/mol	[1][2]
Excitation Maximum (λex)	533 nm	[1][2]
Emission Maximum (λem)	549 nm	[1][2]
Appearance	Solid	[3]

Solubility Profile

HEX azide 6-isomer exhibits good solubility in common polar aprotic organic solvents.

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Soluble
Dimethylformamide (DMF)	Soluble

Quantitative solubility data (e.g., in mg/mL or mM) is not consistently provided by manufacturers. It is recommended to perform small-scale solubility tests to determine the optimal concentration for your specific application.

Stability Characteristics

The stability of HEX azide 6-isomer is crucial for its effective use in labeling experiments. Proper storage and handling are essential to maintain its integrity and reactivity.

Storage and Handling

For long-term storage, HEX azide 6-isomer should be kept at -20°C in the dark .[1] Under these conditions, it is reported to be stable for up to 24 months .[1] The compound can be transported at ambient temperature for up to three weeks.[1]

Solution Stability

Once dissolved in an organic solvent, the stability of HEX azide 6-isomer in solution is more limited. While specific quantitative data is scarce, it is generally recommended to use freshly prepared solutions for optimal performance in click chemistry reactions. The stability of organic azides in solution can be influenced by factors such as the solvent, exposure to light, and temperature.

General Stability of Organic Azides

The stability of organic azides can be generally assessed using established principles:

• Carbon to Nitrogen Ratio (C/N): A higher carbon-to-nitrogen ratio generally indicates greater stability.[4][5][6] For HEX azide 6-isomer (C₂₄H₁₂Cl₆N₄O₆), the C/N ratio is favorable, suggesting a relatively stable compound under normal handling conditions.

• "Rule of Six": This rule suggests that having at least six carbon atoms (or other similarly sized atoms) for each energetic functional group (like an azide) contributes to the compound's stability.[4][5]

It is important to note that azides can be sensitive to heat, shock, and friction and should always be handled with appropriate laboratory safety precautions.[6] Avoid using metal spatulas for handling as this can lead to the formation of potentially explosive metal azides.[5]

pH Sensitivity

Experimental Protocols

Preparation of a Stock Solution

A standard protocol for preparing a stock solution of a fluorescent dye azide for click chemistry is as follows:

• Equilibration: Allow the vial of solid HEX azide 6-isomer to warm to room temperature before opening to prevent moisture condensation.

• Solvent Addition: Add a sufficient volume of anhydrous DMSO or DMF to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Dissolution: Vortex the vial until the dye is completely dissolved. Gentle warming may be applied if necessary.

• Storage: Store the stock solution at -20°C, protected from light. For optimal performance, it is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

General Protocol for Copper-Catalyzed Click Chemistry (CuAAC)

This protocol outlines the general steps for labeling an alkyne-modified biomolecule (e.g., an oligonucleotide) with HEX azide 6-isomer.

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-modified biomolecule, HEX azide 6-isomer (typically in a slight molar excess), and a copper(I) catalyst. The reaction is often performed in a mixture of an aqueous buffer and an organic co-solvent like DMSO or DMF to ensure the solubility of all components.

• Catalyst Preparation: The copper(I) catalyst is usually generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate). A copper-stabilizing ligand, such as TBTA or THPTA, is often included to improve catalyst stability and reaction efficiency.[8]

• Reaction Incubation: The reaction mixture is typically incubated at room temperature for 1 to 4 hours. The reaction progress can be monitored by techniques such as HPLC or gel electrophoresis.

• Purification: Once the reaction is complete, the labeled biomolecule is purified from excess dye and catalyst components. Common purification methods include ethanol precipitation, size-exclusion chromatography, or HPLC.

Visualizing the Workflow

Click Chemistry Reaction Workflow

Caption: A generalized workflow for labeling a biomolecule using copper-catalyzed click chemistry.

Logical Relationship of Stability Factors

Caption: Factors influencing the stability of HEX azide 6-isomer.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 3. AZDye488-Azide, Azide-containing Fluorescent Dyes - Jena Bioscience [jenabioscience.com]
• 4. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 7. lumiprobe.com [lumiprobe.com]
• 8. broadpharm.com [broadpharm.com]

An In-depth Technical Guide to the Storage and Handling of Azide-Containing Hexose Derivatives and Fluorescent Dyes

This guide provides comprehensive information for researchers, scientists, and drug development professionals on the safe storage and handling of two distinct classes of molecules that may be referred to as "HEX azide 6-isomer": 6-azido-6-deoxy-hexose derivatives and Hexachlorofluorescein (HEX) azide, 6-isomer. Due to the potential for ambiguity, this document addresses both compound types, outlining their specific properties, applications, and the critical safety protocols required for their handling.

General Safety and Handling of Organic Azides

Both 6-azido-6-deoxy-hexose derivatives and HEX azide are organic azides. This class of compounds is known for its high reactivity and potential hazards. Organic azides can be energetic materials, and their stability is influenced by their molecular weight and the ratio of carbon to nitrogen atoms.[1][2][3] Small organic azides, in particular, can be explosive and sensitive to heat, light, pressure, and shock.[1][2]

Key Safety Precautions:

• Toxicity: The azide ion is toxic, with a toxicity comparable to that of cyanide.[1][2] Always handle organic azides with appropriate chemical-resistant gloves and in a well-ventilated chemical fume hood.[1][4]

• Explosion Hazard: Organic azides can decompose explosively. Avoid contact with heavy metals (e.g., copper, lead), which can form highly shock-sensitive metal azides.[2][3][4] Do not use metal spatulas for weighing or transferring; plastic or ceramic spatulas are recommended.[1][4]

• Solvent Incompatibility: Never use chlorinated solvents such as dichloromethane or chloroform with azides, as this can lead to the formation of extremely unstable di- and tri-azidomethane.[1][2][5]

• Acid Incompatibility: Avoid contact with strong acids, which can react with azides to form the highly toxic and explosive hydrazoic acid.[1][3]

• Purification: Distillation and sublimation should not be used for purifying organic azides.[1][2] Purification methods should be limited to extraction and precipitation.[1]

• Waste Disposal: Azide-containing waste must be collected in separate, clearly labeled containers and should not be mixed with acidic waste.[1][3] Never pour azide solutions down the drain, as they can react with metal pipes to form explosive metal azides.[4]

General Hazards and Precautions for Handling Organic Azides.

6-Azido-6-deoxy-hexose Derivatives

These compounds are sugar analogs where a hydroxyl group at the 6-position is replaced by an azide group. They are widely used in chemical biology for metabolic labeling of glycans, allowing for their visualization and proteomic analysis.[6][7]

Data Presentation: Storage and Stability

Compound	Form	Storage Temperature	Duration (Powder)	Duration (In Solvent)
6-Azido-6-deoxy-D-glucose	Solid	2-8°C[8]	3 years at -20°C[6]	6 months at -80°C, 1 month at -20°C[6]
6-Azido-6-deoxy-D-galactose	White Crystalline Solid	0-8°C	-	-

Experimental Protocol: Metabolic Labeling of Glycans

This protocol outlines the general steps for labeling cellular glycans using azido sugars for subsequent visualization.[6][9]

• Metabolic Labeling:

  • Culture cells of interest to the desired confluency.

  • Prepare a stock solution of the azido sugar (e.g., 6-azido-6-deoxy-D-glucose) in a suitable solvent (e.g., water or DMSO).

  • Add the azido sugar stock solution to the cell culture medium to achieve the desired final concentration.

  • Incubate the cells for a period (typically 1-3 days) to allow for the metabolic incorporation of the azido sugar into cellular glycans.

• Cell Harvesting and Lysis:

  • Wash the cells with phosphate-buffered saline (PBS) to remove excess azido sugar.

  • Harvest the cells using standard methods (e.g., trypsinization or cell scraping).

  • Lyse the cells in an appropriate lysis buffer to extract the proteins.

• Detection via Bioorthogonal Chemistry (e.g., Staudinger Ligation or Click Chemistry):

  • To the cell lysate, add a probe containing a bioorthogonal reactive group (e.g., a phosphine for Staudinger ligation or an alkyne for click chemistry) that is also conjugated to a reporter molecule (e.g., biotin or a fluorophore).

  • Allow the reaction to proceed to covalently link the reporter to the azide-modified glycans.

• Analysis:

  • The labeled glycoproteins can be visualized by methods such as western blotting (if using an epitope tag like FLAG) or fluorescence microscopy (if using a fluorescent probe).

  • Alternatively, biotin-labeled glycoproteins can be enriched using streptavidin beads for subsequent proteomic analysis.

Workflow for Metabolic Glycan Labeling with Azido Sugars.

Hexachlorofluorescein (HEX) Azide, 6-isomer

HEX azide is a fluorescent dye derivative used for labeling biomolecules, most commonly oligonucleotides, through "click chemistry".[10][11] HEX-labeled oligonucleotides are frequently used as probes in quantitative PCR (qPCR).[11][12]

Data Presentation: Storage and Stability

Property	Value
Storage Temperature	-20°C in the dark[10]
Storage Duration	24 months after receipt at -20°C[10]
Shipping Conditions	Ambient temperature for up to 3 weeks[10]
Light Sensitivity	Avoid prolonged exposure to light[10]
Solubility	DMSO, DMF

Experimental Protocol: Click Chemistry Labeling of Oligonucleotides

This protocol details the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to label an alkyne-modified oligonucleotide with an azide-containing dye like HEX azide.[13][14][15][16]

• Preparation of Reagents:

  • Dissolve the alkyne-modified oligonucleotide in water.

  • Add 2M triethylammonium acetate buffer (pH 7.0) to a final concentration of 0.2 M.

  • Add DMSO and vortex.

  • Prepare a stock solution of HEX azide (e.g., 10 mM in DMSO).

  • Prepare a fresh stock solution of ascorbic acid (e.g., 5 mM in water).

  • Prepare a stock solution of the copper(II)-TBTA (Tris(benzyltriazolylmethyl)amine) complex.

• Reaction Setup:

  • In a microcentrifuge tube, combine the oligonucleotide solution, DMSO, and the HEX azide stock solution. Vortex to mix.

  • Add the ascorbic acid solution and vortex briefly.

  • Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 30 seconds.

• Initiation of Click Reaction:

  • Add the copper(II)-TBTA stock solution to the reaction mixture.

  • Flush the tube with inert gas and cap it tightly.

  • Vortex the mixture thoroughly.

• Incubation and Purification:

  • Incubate the reaction at room temperature overnight.

  • Precipitate the labeled oligonucleotide using a suitable method (e.g., with acetone).

  • Wash the pellet with acetone and centrifuge.

  • Dry the pellet and purify the labeled oligonucleotide using reverse-phase HPLC or polyacrylamide gel electrophoresis (PAGE).

Workflow for Click Chemistry Labeling of Oligonucleotides.

References

• 1. ucd.ie [ucd.ie]
• 2. thornseshold.cup.uni-muenchen.de [thornseshold.cup.uni-muenchen.de]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. chemistry.unm.edu [chemistry.unm.edu]
• 5. artscimedia.case.edu [artscimedia.case.edu]
• 6. Metabolic labeling of glycans with azido sugars and subsequent glycan-profiling and visualization via Staudinger ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolic labeling of glycans with azido sugars for visualization and glycoproteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 6-Azido-6-deoxy- D -glucose = 95 HPLC 20847-05-6 [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. lumiprobe.com [lumiprobe.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. HEX, Hexachlorofluorescein Oligonucleotide Labeling [biosyn.com]
• 13. What are the general procedures for click chemistry labeling of oligonucleotide and DNA? | AAT Bioquest [aatbio.com]
• 14. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 15. interchim.fr [interchim.fr]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide to HEX Azide 6-Isomer for Click Chemistry Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

HEX azide 6-isomer is a fluorescent label featuring a hexachlorofluorescein dye functionalized with an azide group. This modification allows for its covalent attachment to biomolecules through "click chemistry," a set of biocompatible and highly efficient chemical reactions. The resulting fluorescently labeled molecules are valuable tools in a wide range of applications, including molecular biology, diagnostics, and drug development. This guide provides a comprehensive overview of the properties, experimental protocols, and applications of HEX azide 6-isomer.

Core Properties of HEX Azide 6-Isomer

HEX azide 6-isomer is a derivative of the fluorescent dye hexachlorofluorescein (HEX). The azide group enables its participation in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) reactions, forming a stable triazole linkage with alkyne-modified molecules.[1]

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for HEX azide 6-isomer is presented in the table below for easy reference and comparison.

Property	Value	Reference
Chemical Formula	C₂₄H₁₂Cl₆N₄O₆	[1]
Molecular Weight	665.1 g/mol	[1]
CAS Number	1450752-91-6	[1]
Excitation Maximum (λmax)	533 nm	[1]
Emission Maximum (λem)	549 nm	[1]
Molar Extinction Coefficient (ε)	87,770 cm⁻¹M⁻¹	[1]
Fluorescence Quantum Yield (Φ)	0.57	[1]
Solubility	DMSO, DMF	[1]
Storage Conditions	-20°C, protected from light	[2]

Click Chemistry with HEX Azide 6-Isomer

Click chemistry provides a robust method for labeling biomolecules with HEX azide 6-isomer. The two primary approaches are Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient reaction that utilizes a copper(I) catalyst to join the azide group of the HEX dye with a terminal alkyne on the target biomolecule.

Figure 1. General workflow for CuAAC labeling.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry method that relies on the high reactivity of strained cyclooctynes (e.g., DBCO, BCN) with azides. This approach is particularly useful for in vivo applications where the cytotoxicity of copper is a concern.

Figure 2. General workflow for SPAAC labeling.

Experimental Protocols

The following are generalized protocols for labeling oligonucleotides and cell lysates using HEX azide 6-isomer via CuAAC. These should be optimized for specific applications.

Protocol 1: Labeling of Alkyne-Modified Oligonucleotides

This protocol is adapted from general procedures for click chemistry labeling of oligonucleotides.[3][4][5]

Materials:

• Alkyne-modified oligonucleotide

• HEX azide 6-isomer

• DMSO (anhydrous)

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Sodium ascorbate

• Nuclease-free water

• Triethylammonium acetate (TEAA) buffer

• Reagents for purification (e.g., HPLC-grade solvents, desalting columns)

Stock Solutions:

• Alkyne-Oligonucleotide: Prepare a stock solution of the alkyne-modified oligonucleotide in nuclease-free water. The concentration will depend on the specific experiment.

• HEX Azide 6-Isomer: Prepare a 10 mM stock solution in anhydrous DMSO.

• CuSO₄: Prepare a 20 mM stock solution in nuclease-free water.

• THPTA/TBTA Ligand: Prepare a 100 mM stock solution of THPTA in nuclease-free water or TBTA in DMSO/t-butanol.

• Sodium Ascorbate: Prepare a fresh 300 mM stock solution in nuclease-free water immediately before use.

Procedure:

• In a microcentrifuge tube, combine the alkyne-modified oligonucleotide with nuclease-free water to the desired initial volume.

• Add the HEX azide 6-isomer stock solution to the oligonucleotide solution. A 4 to 50-fold molar excess of the azide is recommended.[3]

• Add the THPTA/TBTA ligand stock solution to the reaction mixture. A final concentration that is 25 equivalents relative to the azide is suggested.[3]

• Add the CuSO₄ stock solution to the mixture.

• Vortex the solution briefly to ensure thorough mixing.

• Initiate the click reaction by adding the freshly prepared sodium ascorbate stock solution. A final concentration that is 40 equivalents relative to the azide is recommended.[3]

• Protect the reaction from light and incubate at room temperature for 30-60 minutes.[3] For more complex oligonucleotides or lower temperatures, the reaction time may need to be extended.

• Purify the labeled oligonucleotide using a suitable method such as ethanol precipitation followed by HPLC or using a desalting column.

Protocol 2: Labeling of Cellular Proteins in Lysates

This protocol provides a general framework for labeling proteins in a cell lysate that have been metabolically tagged with an alkyne-containing amino acid analog.[3]

Materials:

• Cell lysate containing alkyne-modified proteins

• HEX azide 6-isomer

• DMSO (anhydrous)

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate

• Phosphate-buffered saline (PBS)

Stock Solutions:

• HEX Azide 6-Isomer: Prepare a 2.5 mM stock solution in DMSO or water.

• CuSO₄: Prepare a 20 mM stock solution in water.

• THPTA: Prepare a 100 mM stock solution in water.

• Sodium Ascorbate: Prepare a fresh 300 mM stock solution in water.

Procedure:

• To 50 µL of protein lysate (typically 1-5 mg/mL) in a microfuge tube, add 90 µL of PBS buffer.

• Add 20 µL of the 2.5 mM HEX azide 6-isomer stock solution and vortex briefly.

• Add 10 µL of the 100 mM THPTA solution and vortex.

• Add 10 µL of the 20 mM CuSO₄ solution and vortex.

• Initiate the reaction by adding 10 µL of the 300 mM sodium ascorbate solution and vortex.

• Protect the reaction from light and incubate at room temperature for 30 minutes.[3]

• The HEX-labeled proteins in the lysate are now ready for downstream analysis such as SDS-PAGE and in-gel fluorescence scanning.

Purification of Labeled Oligonucleotides

High-performance liquid chromatography (HPLC) is a common and effective method for purifying fluorescently labeled oligonucleotides.

Reverse-Phase HPLC (RP-HPLC)

RP-HPLC separates molecules based on their hydrophobicity. The addition of the hydrophobic HEX dye increases the retention time of the labeled oligonucleotide compared to the unlabeled one.

Typical RP-HPLC Protocol:

• Column: C8 or C18 analytical column.

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A linear gradient from 5% to 95% acetonitrile over 30 minutes.

• Detection: Monitor absorbance at both 260 nm (for the oligonucleotide) and 533 nm (for the HEX dye) to distinguish between unlabeled and labeled products.

Applications in Research and Development

HEX-labeled biomolecules are utilized in various applications that leverage its fluorescent properties.

Quantitative PCR (qPCR)

HEX-labeled oligonucleotides are widely used as probes in qPCR assays for sensitive and specific quantification of nucleic acids.[6][7] These probes are often used in multiplex assays in conjunction with other fluorophores.[8] Applications include gene expression analysis, pathogen detection, and cancer diagnostics.[9]

References

• 1. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. broadpharm.com [broadpharm.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. interchim.fr [interchim.fr]
• 6. HEX, Hexachlorofluorescein Oligonucleotide Labeling [biosyn.com]
• 7. Hex-5' Oligo Modifications from Gene Link [genelink.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. Fam and hex probes | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to Azide-Alkyne Cycloaddition with HEX Azide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the azide-alkyne cycloaddition reaction, a cornerstone of "click chemistry," with a specific focus on the use of HEX (hexachlorofluorescein) azide as a fluorescent labeling agent. The content herein is curated to provide actionable insights for researchers and professionals in drug development and related scientific fields, emphasizing quantitative data, detailed experimental procedures, and visual representations of key processes.

Core Concepts of Azide-Alkyne Cycloaddition

The azide-alkyne cycloaddition is a powerful and versatile bioorthogonal reaction that forms a stable triazole linkage between an azide and an alkyne. The most prevalent form of this reaction is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which is lauded for its high efficiency, specificity, and biocompatibility.[1][2] This reaction proceeds readily under mild conditions, including in aqueous environments, making it ideal for the modification of biomolecules.[1]

HEX azide is a derivative of the fluorescent dye hexachlorofluorescein, featuring an azide moiety that allows for its conjugation to alkyne-modified molecules via the click reaction. Its bright fluorescence in the green-yellow region of the spectrum makes it a valuable tool for a wide range of applications, including polymerase chain reaction (PCR), quantitative PCR (qPCR), and fluorescence microscopy.

Quantitative Data on HEX Azide and CuAAC Reactions

The efficiency of the CuAAC reaction and the photophysical properties of the resulting HEX-labeled biomolecules are critical for experimental design and data interpretation. The following tables summarize key quantitative data related to HEX azide and factors influencing the cycloaddition reaction.

Parameter	Value	Reference
Excitation Maximum (λex)	533 nm	BroadPharm
Emission Maximum (λem)	549 nm	BroadPharm
Molar Extinction Coefficient (ε)	75,000 cm⁻¹M⁻¹	Thermo Fisher Scientific
Fluorescence Quantum Yield (Φ)	0.57	BroadPharm

Ligand	Relative Reaction Rate	Key Characteristics	Reference(s)
TBTA (Tris(benzyltriazolylmethyl)amine)	Lower in aqueous media	Soluble in organic solvents like DMSO and DMF; prone to precipitation in highly aqueous solutions.	[3][4]
THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine)	Higher in aqueous media	Water-soluble, making it ideal for bioconjugation in purely aqueous buffers; generally leads to faster reaction rates in these conditions.	[3][4]
BTTES (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)ethanesulfonic acid)	High	A tris(triazolylmethyl)amine-based ligand that promotes rapid cycloaddition in living systems due to a balance of reactivity and solubility.	[5]
BTTAA (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid)	Highest among those compared	Showed the highest activity in accelerating the CuAAC in a comparative fluorogenic assay.	[5]

Parameter	Condition	Effect on Reaction	Reference(s)
Catalyst Source	Cu(I) salts (e.g., CuI, CuBr) vs. in situ reduction of Cu(II) (e.g., CuSO₄ with sodium ascorbate)	In situ reduction of Cu(II) is often preferred for bioconjugation as it avoids the use of potentially cytotoxic Cu(I) salts directly and allows for better control of the Cu(I) concentration.	[6][7]
Temperature	Room temperature to 100°C	While the reaction proceeds at room temperature, elevated temperatures (e.g., 37-50°C) can increase the reaction rate, but may not be suitable for sensitive biomolecules. In some cases, reactions can be complete in as little as 15-30 minutes at room temperature.	[6][8][9]
Solvent	Aqueous buffers, DMSO, DMF, t-BuOH/H₂O mixtures	The choice of solvent depends on the solubility of the reactants. For bioconjugation, aqueous buffers are preferred. Co-solvents like DMSO or DMF can be used to dissolve hydrophobic azides or alkynes. Deep eutectic solvents (DES) have also been shown to be effective and sustainable media for CuAAC reactions.	[7][10]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of HEX azide labeling. Below are protocols for the conjugation of HEX azide to oligonucleotides and proteins.

Protocol 1: Labeling of Alkyne-Modified Oligonucleotides with HEX Azide

This protocol is adapted from standard procedures for copper-catalyzed click chemistry with oligonucleotides.

Materials:

• Alkyne-modified oligonucleotide

• HEX azide

• DMSO (Dimethyl sulfoxide)

• 2M Triethylammonium acetate (TEAA) buffer, pH 7.0

• 5 mM Ascorbic acid in water (freshly prepared)

• 10 mM Copper(II)-TBTA or Copper(II)-THPTA stock solution in 55% DMSO

• Inert gas (Argon or Nitrogen)

• 3% Lithium perchlorate in acetone

• Acetone

Procedure:

• Dissolve the alkyne-modified oligonucleotide in nuclease-free water in a microcentrifuge tube.

• Add 2M TEAA buffer (pH 7.0) to a final concentration of 0.2 M.

• Add DMSO to a final concentration of 50% (v/v) and vortex to mix.

• Add HEX azide from a 10 mM stock solution in DMSO to a final concentration that is 1.5 times the oligonucleotide concentration. Vortex to mix.

• Add the 5 mM ascorbic acid stock solution to a final concentration of 0.5 mM and vortex briefly.

• Degas the solution by bubbling a gentle stream of inert gas through the mixture for 30-60 seconds.

• Add the 10 mM Copper(II)-ligand stock solution to a final concentration of 0.5 mM.

• Flush the headspace of the tube with inert gas, cap it tightly, and vortex thoroughly.

• Incubate the reaction at room temperature overnight. If precipitation is observed, the mixture can be heated to 80°C for 3 minutes and vortexed to redissolve.

• To precipitate the labeled oligonucleotide, add at least a 4-fold excess volume of 3% lithium perchlorate in acetone.

• Mix thoroughly and incubate at -20°C for 30 minutes.

• Centrifuge at 12,000 x g for 15 minutes to pellet the oligonucleotide.

• Carefully decant the supernatant.

• Wash the pellet with 1 mL of cold acetone, centrifuge again, and decant the supernatant.

• Air-dry the pellet to remove residual acetone.

• Resuspend the HEX-labeled oligonucleotide in an appropriate buffer.

• Purify the labeled oligonucleotide using HPLC (High-Performance Liquid Chromatography) or PAGE (Polyacrylamide Gel Electrophoresis).

Protocol 2: Labeling of Alkyne-Modified Proteins with HEX Azide

This protocol is a general guideline for the labeling of proteins containing an alkyne-modified amino acid.

Materials:

• Alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• HEX azide

• DMSO

• 1.5x Protein labeling buffer (containing copper(II) sulfate, THPTA ligand, and aminoguanidine)

• 50 mM Ascorbic acid in water (freshly prepared)

• Inert gas (Argon or Nitrogen)

• Purification system (e.g., dialysis, size-exclusion chromatography)

Procedure:

• Prepare a stock solution of HEX azide (e.g., 10 mM in DMSO).

• In a microcentrifuge tube, add the alkyne-modified protein solution.

• Add the 1.5x protein labeling buffer to the protein solution and mix gently.

• Add the calculated volume of the HEX azide stock solution to achieve the desired final concentration (typically a 10- to 50-fold molar excess over the protein). Mix gently by pipetting.

• (Recommended) Degas the mixture by gently bubbling inert gas through the solution for 30-60 seconds.

• Initiate the reaction by adding a freshly prepared solution of ascorbic acid to a final concentration of 1-5 mM.

• Flush the headspace of the tube with inert gas, cap it, and mix gently.

• Incubate the reaction at room temperature for 1-4 hours, or at 4°C overnight. The reaction can be protected from light to prevent photobleaching of the HEX dye.

• Purify the HEX-labeled protein from excess reagents using dialysis, size-exclusion chromatography, or another suitable protein purification method.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key concepts and workflows related to the azide-alkyne cycloaddition with HEX azide.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Mechanism.

Workflow for a FRET-based Caspase-3 Activity Assay using a HEX-labeled probe.

High-Throughput Kinase Inhibitor Screening Workflow using HEX Azide Click Chemistry.

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. Click chemistry - Wikipedia [en.wikipedia.org]
• 3. glenresearch.com [glenresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. confluore.com.cn [confluore.com.cn]
• 7. mdpi.com [mdpi.com]
• 8. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Azide–Alkyne Cycloaddition Catalyzed by Copper(I) Coordination Polymers in PPM Levels Using Deep Eutectic Solvents as Reusable Reaction Media: A Waste-Minimized Sustainable Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for HEX Azide 6-Isomer in Oligonucleotide Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachlorofluorescein (HEX) is a fluorescent dye commonly used for labeling oligonucleotides. The 6-isomer of HEX azide is a derivative that enables the covalent attachment of the HEX fluorophore to oligonucleotides modified with a terminal alkyne group. This attachment is achieved through a highly efficient and specific bioorthogonal reaction known as "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield, mild reaction conditions, and compatibility with sensitive biological molecules. HEX-labeled oligonucleotides are valuable tools in a variety of molecular biology applications, including real-time PCR, fluorescence in situ hybridization (FISH), and fragment analysis.[1][2][3][4]

These application notes provide detailed protocols for the labeling of alkyne-modified oligonucleotides with HEX azide 6-isomer, purification of the resulting fluorescently labeled product, and a troubleshooting guide to address common issues.

Spectral Properties of HEX

The spectral characteristics of HEX make it suitable for multiplexing with other fluorophores.

Property	Value
Excitation Maximum (λex)	~533 - 535 nm
Emission Maximum (λem)	~549 - 556 nm
Molar Extinction Coefficient	~74,000 - 96,000 M⁻¹cm⁻¹
Quantum Yield	~0.30
Appearance	Yellow/Orange

Note: Spectral properties can be influenced by the local chemical environment.

Experimental Protocols

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Protocol

This protocol describes the standard method for labeling an alkyne-modified oligonucleotide with HEX azide 6-isomer using a copper(I) catalyst.

Materials:

• Alkyne-modified oligonucleotide

• HEX azide 6-isomer

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine (TBTA) as a copper(I)-stabilizing ligand

• Sodium ascorbate

• Dimethyl sulfoxide (DMSO)

• Nuclease-free water

• Buffer (e.g., 0.1 M triethylammonium acetate (TEAA), pH 7.0, or 0.1 M sodium borate, pH 8.5)

Procedure:

• Oligonucleotide Preparation: Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a final concentration of 1 mM.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of HEX azide 6-isomer in anhydrous DMSO.

  • Prepare a 20 mM stock solution of CuSO₄ in nuclease-free water.

  • Prepare a 100 mM stock solution of THPTA or TBTA ligand in a suitable solvent (e.g., DMSO/water mixture).

  • Prepare a fresh 100 mM stock solution of sodium ascorbate in nuclease-free water.

• Reaction Setup: In a microcentrifuge tube, combine the following reagents in the order listed:

  • Alkyne-modified oligonucleotide (to a final concentration of 10-100 µM)

  • Buffer

  • HEX azide 6-isomer (1.5 to 5 equivalents relative to the oligonucleotide)

  • CuSO₄ (to a final concentration of 0.5-1 mM)

  • THPTA or TBTA ligand (5 equivalents relative to CuSO₄)

  • Sodium ascorbate (to a final concentration of 2-5 mM)

  • Adjust the final volume with nuclease-free water.

• Incubation: Vortex the reaction mixture gently and incubate at room temperature for 1-4 hours, protected from light. For potentially sluggish reactions, the incubation time can be extended overnight.

• Purification: Proceed to the purification of the HEX-labeled oligonucleotide (see Protocol 3).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) - Copper-Free Protocol

For applications where the presence of copper is a concern due to potential damage to the oligonucleotide or cellular toxicity, a copper-free click chemistry approach can be employed. This method utilizes a strained cyclooctyne-modified oligonucleotide (e.g., DBCO or BCN) instead of a terminal alkyne.[5][6][7]

Materials:

• Cyclooctyne-modified oligonucleotide (e.g., DBCO- or BCN-modified)

• HEX azide 6-isomer

• DMSO

• Nuclease-free water

• Buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

Procedure:

• Oligonucleotide and Reagent Preparation:

  • Dissolve the cyclooctyne-modified oligonucleotide in nuclease-free water to a final concentration of 1 mM.

  • Prepare a 10 mM stock solution of HEX azide 6-isomer in anhydrous DMSO.

• Reaction Setup: In a microcentrifuge tube, combine:

  • Cyclooctyne-modified oligonucleotide (to a final concentration of 10-100 µM)

  • Buffer

  • HEX azide 6-isomer (2 to 10 equivalents relative to the oligonucleotide)

  • Adjust the final volume with nuclease-free water.

• Incubation: Vortex the reaction mixture gently and incubate at room temperature for 4-12 hours, protected from light. The reaction progress can be monitored by HPLC.

• Purification: Proceed to the purification of the HEX-labeled oligonucleotide (see Protocol 3).

Purification of HEX-Labeled Oligonucleotide by HPLC

High-performance liquid chromatography (HPLC) is a robust method for purifying the labeled oligonucleotide from unreacted dye and unlabeled oligonucleotide.[8]

Instrumentation and Reagents:

• Reverse-phase HPLC system with a UV detector

• C18 column

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in nuclease-free water

• Mobile Phase B: Acetonitrile

• Ethanol (for precipitation)

• 3 M Sodium acetate

Procedure:

• Sample Preparation: Following the labeling reaction, precipitate the oligonucleotide by adding 1/10th volume of 3 M sodium acetate and 3 volumes of cold absolute ethanol. Incubate at -20°C for at least 1 hour.

• Pelleting: Centrifuge at high speed (e.g., >12,000 x g) for 30 minutes at 4°C. Carefully decant the supernatant.

• Washing: Wash the pellet with cold 70% ethanol and centrifuge again. Remove the supernatant and air-dry the pellet.

• Resuspension: Resuspend the pellet in an appropriate volume of Mobile Phase A.

• HPLC Separation:

  • Equilibrate the C18 column with a low percentage of Mobile Phase B.

  • Inject the resuspended sample.

  • Elute the oligonucleotide using a linear gradient of Mobile Phase B (e.g., 5% to 50% over 30 minutes).

  • Monitor the elution at 260 nm (for the oligonucleotide) and ~535 nm (for the HEX dye).

• Fraction Collection: Collect the fractions corresponding to the dual-absorbance peak, which represents the HEX-labeled oligonucleotide.

• Desalting: Desalt the collected fractions using a suitable method (e.g., ethanol precipitation or a desalting column) to remove the TEAA buffer.

Quantitative Data Summary

The efficiency of the labeling reaction can be influenced by several factors, including the purity of the oligonucleotide, the concentration of reactants, and the reaction time.

Parameter	Typical Value/Range	Notes
Labeling Efficiency (CuAAC)	> 90%	Often described as "quantitative" or "near-quantitative" in the literature for click chemistry reactions.[9]
Labeling Efficiency (SPAAC)	70-95%	Generally high, but may be slightly lower than CuAAC depending on the specific cyclooctyne used.
Reaction Time (CuAAC)	1 - 4 hours	Can be extended to overnight for challenging conjugations.
Reaction Time (SPAAC)	4 - 12 hours	Typically requires longer reaction times compared to the catalyzed reaction.
Purification Yield (HPLC)	50 - 80%	Yield is dependent on the efficiency of the labeling reaction and the recovery from the HPLC column.
Purity (Post-HPLC)	> 95%	HPLC purification effectively removes unlabeled oligonucleotides and free dye.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Impure alkyne-modified oligonucleotide	Ensure the starting oligonucleotide is of high purity. Purify if necessary before the labeling reaction.
Inactive HEX azide	Store the HEX azide stock solution properly (desiccated at -20°C) and use fresh aliquots. Avoid repeated freeze-thaw cycles.
Inactive copper catalyst (CuAAC)	Prepare the sodium ascorbate solution fresh. Ensure the copper sulfate and ligand solutions are correctly prepared and stored.
Presence of primary amines in the reaction	Avoid buffers containing primary amines (e.g., Tris) as they can interfere with some labeling chemistries.[10]
Multiple Peaks in HPLC	Incomplete reaction	Increase the reaction time or the equivalents of HEX azide.
Degradation of the oligonucleotide	Use nuclease-free water and reagents. For CuAAC, ensure the copper-stabilizing ligand is used to prevent copper-mediated damage.[5]
Isomers of the dye	The presence of different isomers of the HEX azide may lead to closely eluting peaks.
No Product Peak in HPLC	Failed reaction	Verify the integrity and reactivity of all reagents. Re-optimize the reaction conditions on a small scale.
Incorrect HPLC gradient	Optimize the HPLC gradient to ensure proper separation and elution of the labeled product.

Experimental Workflow and Signaling Pathway Diagrams

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hex-Azide-6 Oligo Modifications from Gene Link [genelink.com]
• 3. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Oligonucleotide Tagging for Copper-Free Click Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oligonucleotide tagging for copper-free click conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.cn [documents.thermofisher.cn]
• 8. mz-at.de [mz-at.de]
• 9. interchim.fr [interchim.fr]
• 10. Nucleic Acid Labeling Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for HEX Azide 6-Isomer in qPCR Probe Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative real-time polymerase chain reaction (qPCR) is a cornerstone technique for the sensitive and specific quantification of nucleic acids. The use of fluorescently labeled probes, such as hydrolysis probes (e.g., TaqMan® probes), significantly enhances the specificity of qPCR assays. Hexachlorofluorescein (HEX) is a commonly used fluorescent dye for labeling qPCR probes, particularly in multiplex assays where multiple targets are detected simultaneously. The 6-isomer of HEX azide is a derivative that allows for the efficient incorporation of the HEX fluorophore onto an oligonucleotide through "click chemistry."

These application notes provide a comprehensive overview and detailed protocols for the synthesis of qPCR probes using HEX azide 6-isomer, their purification, and their application in qPCR assays.

Synthesis of HEX-Labeled qPCR Probes

The synthesis of a HEX-labeled qPCR probe involves the post-synthesis conjugation of HEX azide 6-isomer to an alkyne-modified oligonucleotide. This is achieved through a highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry."

Experimental Workflow for qPCR Probe Synthesis and Application

Caption: Workflow from probe synthesis to qPCR application.

Protocol 1: Labeling of Alkyne-Modified Oligonucleotide with HEX Azide 6-Isomer via CuAAC

This protocol is for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to label an alkyne-modified oligonucleotide with HEX azide 6-isomer.

Materials:

• Alkyne-modified oligonucleotide (desalted, 10 nmol)

• HEX azide 6-isomer (e.g., from Lumiprobe, BroadPharm)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA)

• Dimethyl sulfoxide (DMSO)

• Nuclease-free water

Procedure:

• Prepare Stock Solutions:

  • HEX azide 6-isomer: Dissolve in DMSO to a final concentration of 10 mM.

  • CuSO₄: Dissolve in nuclease-free water to a final concentration of 100 mM.

  • Sodium ascorbate: Freshly prepare a solution in nuclease-free water to a final concentration of 100 mM.

  • TBTA: Dissolve in DMSO to a final concentration of 10 mM.

• Reaction Setup:

  • In a microcentrifuge tube, dissolve 10 nmol of the alkyne-modified oligonucleotide in 50 µL of nuclease-free water.

  • Add 5 µL of the 10 mM HEX azide 6-isomer stock solution (5-fold molar excess).

  • Add 1 µL of the 10 mM TBTA stock solution.

  • Vortex briefly to mix.

• Initiate the Reaction:

  • In a separate tube, premix 2 µL of the 100 mM CuSO₄ stock solution with 8 µL of the 100 mM sodium ascorbate stock solution. The solution should turn a pale yellow, indicating the reduction of Cu(II) to Cu(I).

  • Immediately add the 10 µL of the copper/ascorbate mixture to the oligonucleotide/azide solution.

  • The final reaction volume will be approximately 66 µL.

• Incubation:

  • Incubate the reaction at room temperature for 1-4 hours in the dark.

• Reaction Quenching (Optional):

  • The reaction can be stopped by adding 5 µL of 0.5 M EDTA.

• Proceed to Purification:

  • The crude reaction mixture is now ready for purification by RP-HPLC.

Purification of HEX-Labeled Probes

Purification of the newly synthesized HEX-labeled probe is critical to remove unreacted dye, unlabeled oligonucleotides, and other reaction components that can interfere with the qPCR assay.[1] Reverse-phase high-performance liquid chromatography (RP-HPLC) is the recommended method for purifying fluorescently labeled oligonucleotides.[2]

Protocol 2: RP-HPLC Purification of HEX-Labeled Oligonucleotides

This protocol provides a general method for the purification of HEX-labeled oligonucleotides.[3][4]

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., XTerra® MS C18, 2.5 µm, 4.6 x 50 mm)[1]

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

• Mobile Phase B: Acetonitrile

• Crude HEX-labeled oligonucleotide reaction mixture

Procedure:

• Sample Preparation:

  • Dilute the crude reaction mixture with Mobile Phase A to a final volume of 100-200 µL.

• HPLC Method:

  • Column: C18, 4.6 x 50 mm

  • Flow Rate: 1.0 mL/min

  • Detection: Monitor at 260 nm (for oligonucleotide) and 535 nm (for HEX).

  • Gradient:

    • 0-2 min: 5% B

    • 2-22 min: 5-50% B (linear gradient)

    • 22-25 min: 50-95% B (column wash)

    • 25-30 min: 5% B (equilibration)

• Injection and Fraction Collection:

  • Inject the prepared sample onto the column.

  • Monitor the chromatogram at both wavelengths. The desired HEX-labeled oligonucleotide will absorb at both 260 nm and 535 nm and will typically elute later than the unlabeled oligonucleotide due to the hydrophobicity of the HEX dye.[3]

  • Collect the peak corresponding to the pure HEX-labeled probe.

• Post-Purification Processing:

  • Lyophilize the collected fraction to remove the mobile phase.

  • Resuspend the purified probe in nuclease-free water or a suitable buffer (e.g., TE buffer).

  • Determine the concentration and purity of the probe using UV-Vis spectrophotometry.

Application in qPCR

HEX-labeled probes are widely used in hydrolysis probe-based qPCR assays. The probe is designed to bind to a specific target sequence between the forward and reverse primers. During PCR amplification, the 5' to 3' exonuclease activity of the DNA polymerase cleaves the probe, separating the fluorophore (HEX) from the quencher and resulting in an increase in fluorescence that is proportional to the amount of amplified product.

Mechanism of a Hydrolysis Probe in qPCR

Caption: Hydrolysis probe mechanism in qPCR.

Protocol 3: qPCR using a HEX-Labeled Hydrolysis Probe

This protocol provides a general template for a qPCR assay using a HEX-labeled probe.

Materials:

• Purified HEX-labeled probe (working stock 10 µM)

• Forward and reverse primers (working stock 10 µM)

• qPCR Master Mix (containing dNTPs, MgCl₂, and Taq polymerase)

• cDNA or DNA template

• Nuclease-free water

• qPCR instrument

Procedure:

• Reaction Setup:

  • Prepare a master mix for the required number of reactions (including no-template controls) as described in the table below.

  Component	Volume per 20 µL reaction	Final Concentration
  qPCR Master Mix (2x)	10 µL	1x
  Forward Primer (10 µM)	0.4 µL	200 nM
  Reverse Primer (10 µM)	0.4 µL	200 nM
  HEX-Labeled Probe (10 µM)	0.4 µL	200 nM
  Nuclease-free water	3.8 µL	-
  Total Master Mix	15 µL	-
  Template DNA/cDNA	5 µL	Variable
  Total Volume	20 µL	-

• Plate Setup:

  • Aliquot 15 µL of the master mix into each well of a qPCR plate.

  • Add 5 µL of template DNA/cDNA or nuclease-free water (for no-template controls) to the appropriate wells.

  • Seal the plate, centrifuge briefly, and place it in the qPCR instrument.

• Thermal Cycling:

  • Set up the thermal cycling protocol. A typical protocol is as follows:

  Step	Temperature	Time	Cycles
  Initial Denaturation	95°C	2 min	1
  Denaturation	95°C	15 sec	40
  Annealing/Extension	60°C	60 sec
  (Data acquisition is performed during the annealing/extension step)

• Data Analysis:

  • Analyze the amplification data to determine the quantification cycle (Cq) for each sample.

  • The Cq value is inversely proportional to the initial amount of target nucleic acid.[5]

Performance Data and Multiplexing

HEX-labeled probes are particularly valuable for multiplex qPCR, where they are often paired with other fluorophores like FAM.[6] When developing a multiplex assay, it is crucial to validate the performance of each probe set in both singleplex and multiplex reactions to ensure that there is no significant loss of sensitivity or efficiency due to competition for reagents or crosstalk between fluorescent channels.[6][7]

Table 1: Representative Performance Data for a HEX-Labeled Probe in Singleplex vs. Duplex qPCR

Assay Type	Target Gene	Fluorophore	Template (copies/reaction)	Average Cq (± SD)	PCR Efficiency (%)
Singleplex	Gene A	HEX	10⁶	19.8 ± 0.15	98.5
10⁵	23.2 ± 0.18
10⁴	26.6 ± 0.21
Duplex	Gene A	HEX	10⁶	20.0 ± 0.20	97.9
10⁵	23.5 ± 0.22
10⁴	26.9 ± 0.25
Gene B	FAM	10⁶	20.5 ± 0.18	99.1
10⁵	23.9 ± 0.20
10⁴	27.3 ± 0.23

This table presents hypothetical data for illustrative purposes. Actual results will vary depending on the specific assay and experimental conditions.

Troubleshooting

• High background fluorescence: May indicate incomplete quenching or probe degradation. Ensure high-purity probes are used.

• Low or no signal: Check probe and primer concentrations, annealing temperature, and template quality.

• Reduced efficiency in multiplex assays: Optimize primer and probe concentrations to minimize competition for reagents.[6]

• Crosstalk between channels: Ensure that the fluorophores used have minimal spectral overlap and that the qPCR instrument is properly calibrated for multicolor detection.[7]

References

• 1. mz-at.de [mz-at.de]
• 2. labcluster.com [labcluster.com]
• 3. How do you purify oligonucleotide conjugates by HPLC? | AAT Bioquest [aatbio.com]
• 4. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. pcrbio.com [pcrbio.com]
• 6. researchgate.net [researchgate.net]
• 7. sg.idtdna.com [sg.idtdna.com]

Application Notes and Protocols for HEX Azide 6-Isomer in Multiplex qPCR

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing HEX (hexachlorofluorescein) azide 6-isomer in multiplex quantitative real-time PCR (qPCR) applications. This document outlines the properties of HEX dye, detailed protocols for probe labeling and multiplex qPCR setup, and data analysis considerations.

Introduction to HEX in Multiplex qPCR

Multiplex qPCR allows for the simultaneous detection and quantification of multiple nucleic acid targets in a single reaction. This is achieved by using target-specific probes labeled with distinct fluorescent dyes. HEX is a fluorescent dye commonly used in multiplex qPCR due to its spectral properties, which are well-suited for the "yellow" channel of most real-time PCR instruments. Its relatively narrow emission spectrum and good quantum yield make it an excellent choice for multiplexing with other common fluorophores such as FAM (green channel) and Cy5 (red channel).

The azide form of the 6-isomer of HEX allows for its covalent attachment to an alkyne-modified oligonucleotide probe via a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC), a type of "click chemistry." This method is highly efficient and specific, resulting in a stable triazole linkage.

Properties of HEX and Compatible Quenchers

For successful multiplex qPCR, it is crucial to select a fluorophore-quencher pair with significant spectral overlap. For HEX-labeled probes, Black Hole Quencher® 1 (BHQ-1) is a commonly used and effective dark quencher. The key spectral properties are summarized below.

Fluorophore/Quencher	Excitation Max (nm)	Emission Max (nm)	Extinction Coefficient (ε) at λmax (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Optimal Quencher
HEX	533 - 538[1][2]	555 - 559[1][2]	96,000[3][4]	0.7[3][4][5]	BHQ-1
BHQ-1	534 (Absorbance Max)[6][7][8]	N/A (Dark Quencher)	34,000[6]	N/A	N/A

Experimental Protocols

Protocol 1: Labeling of Alkyne-Modified Oligonucleotide with HEX Azide 6-Isomer

This protocol describes the conjugation of HEX azide 6-isomer to an alkyne-modified oligonucleotide using copper-catalyzed click chemistry.

Materials:

• HEX azide 6-isomer

• Alkyne-modified oligonucleotide

• Copper(II)-sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

• Sodium ascorbate

• Nuclease-free water

• DMSO (optional, for dissolving HEX azide)

• Purification supplies (e.g., HPLC or gel filtration columns)

Procedure:

• Prepare a stock solution of HEX azide 6-isomer: Dissolve the HEX azide in a small amount of DMSO or another suitable organic solvent to a final concentration of 10 mM.

• Prepare a stock solution of the alkyne-modified oligonucleotide: Resuspend the lyophilized oligonucleotide in nuclease-free water to a final concentration of 100 µM.

• Prepare the click chemistry reaction mixture: In a microcentrifuge tube, combine the following reagents in the order listed:

  • Nuclease-free water to bring the final reaction volume to 100 µL.

  • 10 µL of 100 µM alkyne-modified oligonucleotide.

  • 2 µL of 10 mM HEX azide 6-isomer stock solution (a 2-fold molar excess).

  • 10 µL of a freshly prepared 100 mM sodium ascorbate solution.

  • 1 µL of a 100 mM CuSO₄ solution pre-mixed with 5 µL of a 100 mM THPTA solution.

• Incubate the reaction: Mix the components thoroughly by vortexing and then incubate the reaction at room temperature for 1-4 hours, protected from light.

• Purify the labeled oligonucleotide: Purify the HEX-labeled oligonucleotide from unreacted dye and other reaction components using a suitable method such as reverse-phase HPLC or a desalting column.

• Quantify the labeled probe: Determine the concentration and labeling efficiency of the purified HEX-labeled probe using UV-Vis spectrophotometry.

Protocol 2: Multiplex qPCR using a HEX-Labeled Probe

This protocol provides a general framework for setting up a multiplex qPCR assay using a HEX-labeled probe alongside probes for other targets (e.g., FAM and Cy5). Optimization of primer and probe concentrations, as well as thermal cycling conditions, is essential for successful multiplexing.

Materials:

• HEX-labeled probe (and other fluorophore-labeled probes, e.g., FAM, Cy5)

• Forward and reverse primers for each target

• Multiplex qPCR master mix (containing DNA polymerase, dNTPs, and buffer)

• Template DNA (cDNA or genomic DNA)

• Nuclease-free water

• Real-time PCR instrument with appropriate filters for FAM, HEX, and Cy5

Reaction Setup:

Component	Final Concentration	Volume for 20 µL Reaction
Multiplex qPCR Master Mix (2x)	1x	10 µL
Forward Primer (for each target)	200-500 nM	Variable
Reverse Primer (for each target)	200-500 nM	Variable
Probe (for each target)	100-250 nM	Variable
Template DNA	Variable	1-5 µL
Nuclease-free water	To 20 µL

Thermal Cycling Conditions:

Step	Temperature (°C)	Time	Cycles
Polymerase Activation	95	2-10 min	1
Denaturation	95	15 sec	40
Annealing/Extension	60	60 sec

Data Acquisition:

Set the real-time PCR instrument to collect fluorescence data from the appropriate channels (e.g., FAM, HEX, and Cy5) during the annealing/extension step of each cycle.

Data Analysis Workflow

A systematic approach to data analysis is crucial for obtaining accurate and reliable results from multiplex qPCR experiments.

• Quality Control:

  • Examine amplification plots: Ensure that all replicates show a clear sigmoidal amplification curve.

  • Check for signal in No-Template Controls (NTCs): Significant amplification in NTCs indicates contamination.

  • Verify passive reference dye signal (if applicable): Ensure consistent signal across all wells.

• Baseline and Threshold Setting:

  • Set the baseline: The baseline should be set in the early cycles where there is no amplification.

  • Set the threshold: The threshold should be placed in the exponential phase of the amplification plot, above the baseline noise.

• Cq Determination:

  • The cycle at which the fluorescence signal crosses the threshold is the quantification cycle (Cq).

• Standard Curve Analysis (for absolute quantification):

  • Generate a standard curve for each target using a serial dilution of a known amount of template.

  • The efficiency of the PCR reaction for each target should be between 90-110%.

• Relative Quantification (e.g., ΔΔCq method):

  • Normalize the Cq value of the target gene to the Cq value of a reference (housekeeping) gene.

• Crosstalk Correction:

  • If significant bleed-through of fluorescence between channels is observed, perform color compensation or crosstalk correction according to the instrument's software instructions.[9][10][11]

Mandatory Visualizations

Experimental Workflow for Multiplex qPCR

Caption: A streamlined workflow for performing a multiplex qPCR experiment.

Signaling Pathway of a TaqMan Probe in qPCR

Caption: The mechanism of signal generation using a TaqMan hydrolysis probe.

Troubleshooting

Issue	Possible Cause	Recommendation
No or low signal for HEX channel	Incorrect probe design	Verify probe sequence and Tm.
Degraded probe	Use freshly prepared or properly stored probes.
Instrument filter issue	Ensure the correct filter set for HEX is selected and calibrated.
High background fluorescence	Probe degradation	Use a more stable quencher like BHQ-1.
Suboptimal probe concentration	Titrate the probe concentration.
Signal bleed-through from FAM to HEX channel	Spectral overlap	Perform color compensation/crosstalk correction.[9][10][11]
Incorrect filter settings	Verify instrument settings.
Variable Cq values between replicates	Pipetting errors	Ensure accurate and consistent pipetting.
Poor quality template DNA	Use high-quality, purified template DNA.

References

• 1. Spectrum [HEX] | AAT Bioquest [aatbio.com]
• 2. sg.idtdna.com [sg.idtdna.com]
• 3. glenresearch.com [glenresearch.com]
• 4. mcprod.glenresearch.com [mcprod.glenresearch.com]
• 5. A Solution to the Common Problem of the Synthesis and Applications of Hexachlorofluorescein Labeled Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jenabioscience.com [jenabioscience.com]
• 7. Gene Link Modifications - BHQ-1-3' [genelink.com]
• 8. Black Hole Quencher 1 - Wikipedia [en.wikipedia.org]
• 9. blog.biosearchtech.com [blog.biosearchtech.com]
• 10. reddit.com [reddit.com]
• 11. PCR Troubleshooting and Optimization Figure [caister.com]

Application Notes and Protocols for Fluorescence Microscopy with HEX Azide 6-Isomer Labeled Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescence microscopy is a powerful tool for visualizing cellular structures and processes with high specificity and sensitivity. The choice of fluorescent probe is critical for achieving high-quality imaging results. HEX (hexachlorofluorescein) azide 6-isomer is a bright and versatile fluorescent dye well-suited for fluorescence microscopy applications. Its azide functional group allows for covalent labeling of alkyne-modified biomolecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and bioorthogonal "click chemistry" reaction. This enables the specific attachment of the HEX fluorophore to proteins, nucleic acids, or other molecules of interest for subsequent visualization.

These application notes provide an overview of the properties of HEX azide 6-isomer, detailed protocols for labeling and imaging, and an example of its application in studying protein synthesis.

Properties of HEX Azide 6-Isomer

HEX azide 6-isomer is a derivative of the fluorescein dye, offering excellent brightness and spectral properties suitable for standard fluorescence microscopy filter sets.[1][2]

Property	Value	Reference
Excitation Maximum (λex)	533 nm	[1]
Emission Maximum (λem)	549 nm	[1]
Molecular Weight	665.1 g/mol	[3]
Quantum Yield	0.57	[3]
Extinction Coefficient	87,770 cm⁻¹M⁻¹	[3]
Solubility	DMSO, DMF	[3]

Experimental Protocols

The following protocols provide a general framework for labeling and imaging cells using HEX azide 6-isomer. Optimization may be required for specific cell types and experimental goals.

Protocol 1: Metabolic Labeling and Imaging of Nascent Proteins in Cultured Cells

This protocol describes the detection of newly synthesized proteins by metabolically incorporating an alkyne-containing amino acid analog, O-propargyl-puromycin (OP-puro), followed by CuAAC ligation to HEX azide 6-isomer.[4][5]

Materials:

• HEK293T cells (or other suitable cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• O-propargyl-puromycin (OP-puro)

• HEX azide 6-isomer

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.5% Triton X-100 in PBS

• Bovine Serum Albumin (BSA)

• DAPI (4',6-diamidino-2-phenylindole)

• Fluorescence microscope with appropriate filter sets for HEX and DAPI

Procedure:

• Cell Culture and Metabolic Labeling:

  • Plate HEK293T cells on glass coverslips in a 24-well plate and culture overnight.

  • Treat cells with 20 µM OP-puro in complete media for 1 hour at 37°C.

• Cell Fixation and Permeabilization:

  • Wash cells twice with PBS.

  • Fix cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash cells three times with PBS.

  • Permeabilize cells with 0.5% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash cells three times with PBS.

• Click Chemistry Reaction:

  • Prepare the following "Click-iT" reaction cocktail immediately before use. For one coverslip:

    • 188 µl PBS

    • 2 µl of 2 M Tris-HCl, pH 8.5

    • 8 µl of 50% glycerol

    • 2 µl of 500 mM CuSO₄

    • 2 µl of 500 mM THPTA

    • 2 µl of 10 mM HEX azide 6-isomer in DMSO

    • 2 µl of 2 M sodium ascorbate (add last to initiate the reaction)

  • Remove PBS from the coverslips and add 200 µl of the Click-iT reaction cocktail.

  • Incubate for 30 minutes at room temperature, protected from light.

• Staining and Mounting:

  • Wash cells three times with PBS containing 1% BSA.

  • Stain nuclei with 300 nM DAPI in PBS for 5 minutes.

  • Wash cells twice with PBS.

  • Mount coverslips onto microscope slides using an appropriate mounting medium.

• Fluorescence Microscopy:

  • Image the cells using a fluorescence microscope.

  • Use a filter set appropriate for HEX (Excitation: ~530/20 nm, Emission: ~560/20 nm) and DAPI (Excitation: ~365/10 nm, Emission: ~445/50 nm).

  • Acquire images and perform any necessary analysis, such as quantifying the fluorescence intensity of the HEX signal as a measure of protein synthesis.

Workflow for Nascent Protein Imaging

References

• 1. Site-specific protein labeling using PRIME and chelation-assisted click chemistry | Springer Nature Experiments [experiments.springernature.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Detecting and measuring of GPCR signaling – comparison of human induced pluripotent stem cells and immortal cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Imaging protein synthesis in cells and tissues with an alkyne analog of puromycin | Semantic Scholar [semanticscholar.org]
• 5. Imaging protein synthesis in cells and tissues with an alkyne analog of puromycin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: HEX Azide 6-Isomer Click Chemistry

For researchers, scientists, and drug development professionals, the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," offers a highly efficient and specific method for bioconjugation.[1] These application notes provide a detailed protocol for the use of HEX (hexachlorofluorescein) azide 6-isomer in labeling alkyne-modified biomolecules, such as oligonucleotides and proteins.[2][3] The reaction is noted for its high bioorthogonality, as both azide and alkyne groups are generally absent in natural biological systems.[4]

HEX is a fluorescent dye with an excitation maximum of approximately 533-535 nm and an emission maximum of around 549-556 nm, making it a suitable reporter for various applications including PCR, qPCR, and fluorescence microscopy.[2][5][6] The protocol below details the steps for conjugating HEX azide to a terminal alkyne-modified molecule with high efficiency.[2]

Experimental Protocols

This protocol is adapted for the labeling of alkyne-modified oligonucleotides or DNA with HEX azide 6-isomer.[4][7]

1. Preparation of Stock Solutions:

• Alkyne-Modified Oligonucleotide/DNA: Dissolve the alkyne-modified biomolecule in nuclease-free water to a desired stock concentration (e.g., 100 µM).

• HEX Azide 6-Isomer: Prepare a 10 mM stock solution in anhydrous DMSO.

• Triethylammonium Acetate (TEAA) Buffer: Prepare a 2 M solution, pH 7.0.

• Ascorbic Acid: Prepare a fresh 5 mM stock solution in nuclease-free water. Ascorbic acid solutions are prone to oxidation and should be made fresh for each experiment.[4]

• Copper(II)-TBTA Complex: Prepare a 10 mM stock solution of the Copper(II)-Tris(benzyltriazolylmethyl)amine (TBTA) complex in 55% aqueous DMSO.[4]

2. Reaction Setup:

The following steps should be performed in a pressure-tight vial.[4]

• In a microcentrifuge tube, combine the alkyne-modified oligonucleotide, TEAA buffer, and DMSO according to the concentrations outlined in Table 1.

• Add the 10 mM HEX azide stock solution to the mixture and vortex thoroughly.[8]

• Add the freshly prepared 5 mM ascorbic acid stock solution and briefly vortex.[8]

• To prevent oxidation of the copper(I) catalyst, degas the solution by bubbling an inert gas (e.g., argon or nitrogen) through it for 30-60 seconds.[4][7]

• Add the 10 mM Copper(II)-TBTA stock solution to the reaction mixture.[8]

• Flush the vial with the inert gas again before securely capping it.[4]

• Vortex the mixture thoroughly. If precipitation of the azide is observed, the vial can be heated to 80°C for 3 minutes and then vortexed again.[4][8]

3. Incubation:

• Allow the reaction to proceed at room temperature overnight.[8]

4. Precipitation of the Conjugate:

• For Oligonucleotides: Add a 4-fold excess volume of 3% lithium perchlorate in acetone.[4]

• For DNA: Adjust the sodium acetate concentration to 0.3 M and then add 2.5 volumes of ethanol or 0.8 volumes of isopropanol.[4][8]

• Mix thoroughly and incubate at -20°C for at least 20 minutes.[4][8]

• Centrifuge the mixture at 10,000 rpm for 10 minutes.[4][8]

• Carefully discard the supernatant.[4][8]

5. Washing and Purification:

• Wash the pellet with 1 mL of acetone and centrifuge at 10,000 rpm for 10 minutes.[4][8]

• Discard the supernatant and allow the pellet to air dry.[4][8]

• The final conjugate should be purified by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or Polyacrylamide Gel Electrophoresis (PAGE) to separate the labeled product from unreacted components.[4][7][9]

Data Presentation

Table 1: Recommended Reagent Concentrations for HEX Azide Click Chemistry

Reagent	Stock Solution Concentration	Final Concentration in Reaction Mixture
Alkyne-Modified Oligonucleotide	Varies (e.g., 100 µM)	Varies (e.g., 20 - 200 µM)
HEX Azide 6-Isomer	10 mM in DMSO	1.5 x [Oligonucleotide Concentration]
DMSO	-	50% (v/v)
Triethylammonium Acetate (TEAA)	2 M, pH 7.0	0.2 M
Ascorbic Acid	5 mM in Water	0.5 mM
Copper(II)-TBTA Complex	10 mM in 55% DMSO	0.5 mM

Note: These concentrations are starting points and may require optimization for specific biomolecules and applications.[4]

Mandatory Visualizations

Caption: Experimental workflow for HEX azide click chemistry.

Caption: Chemical principle of the CuAAC reaction.

References

• 1. interchim.fr [interchim.fr]
• 2. Hex-Azide-6 Oligo Modifications from Gene Link [genelink.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. What are the general procedures for click chemistry labeling of oligonucleotide and DNA? | AAT Bioquest [aatbio.com]
• 9. labcluster.com [labcluster.com]

Application Notes and Protocols for Copper-Catalyzed Click Chemistry with HEX Azide 6-Isomer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," provides a highly efficient and bioorthogonal method for the covalent ligation of molecules.[1][2][3] This application note details the use of the 6-isomer of hexachlorofluorescein (HEX) azide for the fluorescent labeling of alkyne-modified biomolecules, particularly oligonucleotides. HEX is a widely used fluorescent dye in molecular biology, especially in applications like real-time quantitative PCR (qPCR) and fluorescence microscopy.[4][5] The 6-isomer of HEX azide allows for the specific and efficient incorporation of this fluorophore via a stable triazole linkage.

These protocols and data are intended to guide researchers in the successful application of 6-HEX azide in their experimental workflows, ensuring robust and reproducible results.

Quantitative Data

The selection of a fluorophore is critical for the sensitivity and accuracy of an assay. The spectral properties of the 6-isomer of HEX azide and its resulting conjugate are summarized below.

Property	Value	Reference
Excitation Maximum (λex)	533 nm	Not available in search results
Emission Maximum (λem)	549 nm	Not available in search results
Molar Extinction Coefficient (ε)	87,770 cm⁻¹M⁻¹	Not available in search results
Fluorescence Quantum Yield (Φ)	0.57	Not available in search results
Paired Quencher	Black Hole Quencher 1 (BHQ-1)	[5]

Experimental Protocols

Materials and Reagents

• 6-HEX Azide (6-isomer): Store at -20°C in the dark.

• Alkyne-modified Oligonucleotide: Custom synthesis product.

• Copper(II) Sulfate (CuSO₄): Prepare a 20 mM stock solution in water.

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA): Prepare a 100 mM stock solution in water. THPTA is a water-soluble ligand that stabilizes the Cu(I) catalyst and protects biomolecules from oxidative damage.[6][7]

• Sodium Ascorbate: Prepare a 100 mM stock solution in water immediately before use. Sodium ascorbate acts as a reducing agent to generate the active Cu(I) catalyst from Cu(II).[6][8]

• Triethylammonium Acetate (TEAA) Buffer: 2 M, pH 7.0.

• Dimethyl Sulfoxide (DMSO)

• Nuclease-free Water

• Reagents for Purification: Acetone, 3% lithium perchlorate in acetone, ethanol, sodium acetate, and buffers for HPLC.

Protocol 1: Labeling of Alkyne-Modified Oligonucleotides

This protocol is adapted from general procedures for labeling oligonucleotides using CuAAC.[6][8][9]

1. Preparation of the Reaction Mixture:

• In a microcentrifuge tube, dissolve the alkyne-modified oligonucleotide in nuclease-free water.

• Add 2 M TEAA buffer (pH 7.0) to a final concentration of 0.2 M.

• Add DMSO to a final concentration of 50% (v/v) and vortex to mix.

• Add the 6-HEX azide stock solution (10 mM in DMSO) to a final concentration that is 1.5 to 5 times the concentration of the oligonucleotide.[8][10] Vortex briefly.

2. Catalyst Preparation and Addition:

• In a separate tube, prepare the Cu(I)-THPTA catalyst by mixing the 20 mM CuSO₄ stock solution with the 100 mM THPTA stock solution in a 1:5 molar ratio.[7] Incubate at room temperature for 5 minutes.

• Degas the oligonucleotide-azide mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 30-60 seconds to remove oxygen, which can oxidize the Cu(I) catalyst.[8]

• Add the freshly prepared 100 mM sodium ascorbate solution to the reaction mixture to a final concentration of 0.5 mM.[8]

• Immediately add the Cu(I)-THPTA catalyst complex to the reaction mixture. The final concentration of the copper complex should be around 0.5 mM.[8]

3. Incubation:

• Flush the headspace of the tube with inert gas, cap it tightly, and vortex thoroughly.

• If any precipitation is observed, briefly heat the tube at 80°C for 3 minutes and vortex again.[8]

• Incubate the reaction at room temperature overnight, protected from light. Reaction times can range from 30 minutes to 4 hours, depending on the specific reactants and concentrations.[10]

4. Purification of the Labeled Oligonucleotide:

• Precipitation:

  • Add at least a 4-fold excess volume of 3% lithium perchlorate in acetone.[8]

  • Mix thoroughly and incubate at -20°C for at least 30 minutes.

  • Centrifuge at 10,000 rpm for 10 minutes to pellet the oligonucleotide.

  • Carefully discard the supernatant.

  • Wash the pellet with cold acetone, centrifuge again, and discard the supernatant.[8]

  • Air dry the pellet to remove residual acetone.

• HPLC Purification:

  • For high-purity applications such as qPCR probes, further purification by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is recommended. The hydrophobicity of the HEX dye facilitates excellent separation of the labeled product from unlabeled oligonucleotides.

  • Dissolve the dried pellet in a suitable buffer and purify using an appropriate RP-HPLC column and gradient.

Mandatory Visualizations

Experimental Workflow for Oligonucleotide Labeling

Caption: A step-by-step workflow for the copper-catalyzed click chemistry labeling of an alkyne-modified oligonucleotide with 6-HEX azide.

Application Workflow: Real-Time Quantitative PCR (qPCR)

Caption: A generalized workflow illustrating the use of a 6-HEX labeled hydrolysis probe in a real-time quantitative PCR experiment for nucleic acid quantification.[11][12]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or No Labeling Efficiency	Inactive catalyst (Cu(I) oxidized to Cu(II))	Ensure proper degassing of the reaction mixture. Use freshly prepared sodium ascorbate solution. Increase the concentration of the THPTA ligand to better protect the Cu(I).[6]
Inactive azide or alkyne	Confirm the integrity of the 6-HEX azide and the alkyne-modified oligonucleotide.
Precipitation of reagents	If the azide precipitates, gentle heating (80°C for 3 min) and vortexing can help redissolve it.[8] Ensure all components are fully dissolved before starting the reaction.
Degradation of Oligonucleotide	Copper-mediated damage	Use a sufficient concentration of a stabilizing ligand like THPTA. Minimize reaction time and temperature where possible.
Difficulty in Purification	Co-elution of labeled and unlabeled oligos	Optimize the gradient for RP-HPLC to achieve better separation. The HEX moiety should provide a significant retention time shift.
Formation of byproducts	During oligonucleotide synthesis and deprotection, HEX can be converted to an arylacridine derivative, which can be difficult to separate. Ensure high-quality starting materials.
Low Fluorescence Signal	Quenching	Ensure the appropriate quencher is used and that the probe design is optimal. Self-quenching can occur at high labeling densities.[13][14]
Photobleaching	Protect the labeled product from excessive light exposure.

Conclusion

The 6-isomer of HEX azide is a robust and reliable reagent for the fluorescent labeling of biomolecules via copper-catalyzed click chemistry. The protocols and data presented here provide a comprehensive guide for researchers to effectively utilize this fluorophore in their studies. Proper execution of the reaction and purification steps will yield high-quality labeled oligonucleotides suitable for a range of applications, most notably in quantitative PCR and fluorescence imaging.

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. interchim.fr [interchim.fr]
• 3. Signature of click chemistry in advanced techniques for cancer therapeutics - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. A Solution to the Common Problem of the Synthesis and Applications of Hexachlorofluorescein Labeled Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HEX, Hexachlorofluorescein Oligonucleotide Labeling [biosyn.com]
• 6. broadpharm.com [broadpharm.com]
• 7. broadpharm.com [broadpharm.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. glenresearch.com [glenresearch.com]
• 11. researchgate.net [researchgate.net]
• 12. gene-quantification.de [gene-quantification.de]
• 13. Quenching mechanisms in oligonucleotide probes | LGC Biosearch Technologies [oligos.biosearchtech.com]
• 14. genelink.com [genelink.com]

Application Notes and Protocols for HEX Azide 6-Isomer Labeling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the labeling efficiency and protocols for the use of HEX (hexachlorofluorescein) azide, 6-isomer, a fluorescent dye commonly employed for the labeling of biomolecules. The information is intended to guide researchers in designing and executing experiments for the fluorescent labeling of oligonucleotides, peptides, and proteins with a focus on achieving high labeling efficiency.

Introduction to HEX Azide 6-Isomer

HEX azide, 6-isomer is a derivative of the fluorescent dye hexachlorofluorescein, featuring an azide functional group. This azide moiety allows for its covalent attachment to biomolecules containing a terminal alkyne group via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry".[1][2] This bioorthogonal reaction is known for its high efficiency, selectivity, and biocompatibility, making it a powerful tool for fluorescently labeling biomolecules in a variety of research applications.[3][4] HEX-labeled oligonucleotides are frequently utilized in polymerase chain reaction (PCR), including multiplex quantitative PCR (qPCR).[2][5]

Spectral Properties:

• Excitation Maximum (λex): ~533 nm[2]

• Emission Maximum (λem): ~549 nm[2]

Labeling Efficiency of HEX Azide 6-Isomer

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is widely regarded as a highly efficient method for bioconjugation.[3][6] While specific quantitative data for the labeling efficiency of HEX azide 6-isomer is not extensively published in the form of comparative tables, the literature on CuAAC reactions with other fluorescent azides suggests that near-quantitative labeling of oligonucleotides can be achieved. For instance, complete conversion to the labeled oligonucleotide is often observed within a timeframe of 30 minutes to 4 hours, with recovery of the labeled product in near-quantitative yields after a simple precipitation step.[7] For peptide conjugation via CuAAC, efficiencies above 95% have been reported.[6]

Factors that can influence the labeling efficiency include the concentrations of the reactants, the nature of the biomolecule, the copper(I) source and ligand, temperature, and reaction time.[8] Optimization of these parameters is crucial for achieving the highest possible labeling yields.

Table 1: General Parameters Influencing CuAAC Labeling Efficiency

Parameter	General Recommendation	Potential Impact on Efficiency
Biomolecule-Alkyne Concentration	10 µM - 1 mM	Higher concentrations can drive the reaction forward.
HEX Azide 6-Isomer Concentration	1.5 - 10 molar equivalents relative to the alkyne	A molar excess of the azide ensures complete consumption of the alkyne-modified biomolecule.
Copper(I) Source	Copper(II) sulfate (CuSO₄) with a reducing agent, or Copper(I) bromide (CuBr)	In situ reduction of Cu(II) is common and effective.
Reducing Agent	Sodium Ascorbate	Essential for reducing Cu(II) to the active Cu(I) catalytic species.
Copper(I) Ligand	TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) or THPTA (tris(3-hydroxypropyltriazolylmethyl)amine)	Protects the biomolecule from oxidative damage and accelerates the reaction.[9]
Solvent	Aqueous buffers (e.g., PBS, TEAA), often with a co-solvent like DMSO or DMF	Co-solvents can be necessary to solubilize the azide dye.
Temperature	Room temperature to 45°C	Higher temperatures can increase the reaction rate, but may not be suitable for all biomolecules.[8]
Reaction Time	30 minutes to overnight	Reaction time should be optimized for the specific biomolecule and reaction conditions.

Experimental Protocols

Protocol 1: Labeling of Alkyne-Modified Oligonucleotides with HEX Azide 6-Isomer

This protocol describes a general method for the copper-catalyzed click chemistry labeling of an alkyne-modified oligonucleotide.

Materials:

• Alkyne-modified oligonucleotide

• HEX azide, 6-isomer

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Sodium Ascorbate

• Dimethyl sulfoxide (DMSO)

• Triethylammonium acetate (TEAA) buffer (pH 7.0)

• Nuclease-free water

• Ethanol or Acetone for precipitation

• Sodium acetate or Lithium perchlorate for precipitation

Procedure:

• Preparation of Stock Solutions:

  • Alkyne-Oligonucleotide: Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a final concentration of 100 µM.

  • HEX Azide 6-Isomer: Prepare a 10 mM stock solution in anhydrous DMSO.

  • CuSO₄: Prepare a 20 mM stock solution in nuclease-free water.

  • THPTA/TBTA: Prepare a 100 mM stock solution in water (for THPTA) or DMSO (for TBTA).

  • Sodium Ascorbate: Prepare a fresh 100 mM stock solution in nuclease-free water immediately before use.

• Reaction Setup:

  • In a microcentrifuge tube, add the following in order:

    • Alkyne-modified oligonucleotide (e.g., 1 nmol)

    • 2 M TEAA buffer, pH 7.0 (to a final concentration of 0.1-0.2 M)

    • Nuclease-free water to adjust the volume.

    • HEX azide, 6-isomer stock solution (e.g., 5 equivalents, 5 nmol).

  • Vortex the mixture gently.

• Catalyst Preparation and Addition:

  • In a separate tube, prepare the copper catalyst complex by mixing the CuSO₄ stock solution and the THPTA/TBTA stock solution. A 1:2 to 1:5 molar ratio of copper to ligand is commonly used. Let it stand for a few minutes.

  • Add the prepared copper catalyst to the reaction mixture.

  • Add the freshly prepared sodium ascorbate solution to the reaction mixture to initiate the reaction. The final concentration of sodium ascorbate should be in excess (e.g., 20-40 equivalents).

• Incubation:

  • Incubate the reaction at room temperature or at a slightly elevated temperature (e.g., 37-45°C) for 1-4 hours. The reaction can also be left overnight at room temperature. Protect the reaction from light.

• Purification:

  • Precipitate the labeled oligonucleotide by adding 3 volumes of cold ethanol and 0.1 volumes of 3 M sodium acetate. Alternatively, use acetone with lithium perchlorate.

  • Incubate at -20°C for at least 1 hour.

  • Centrifuge to pellet the labeled oligonucleotide.

  • Wash the pellet with cold 70% ethanol.

  • Air-dry the pellet and resuspend in a suitable buffer.

  • For higher purity, the labeled oligonucleotide can be purified by HPLC.

Protocol 2: Labeling of Alkyne-Modified Peptides or Proteins

This protocol provides a general method for labeling alkyne-modified peptides or proteins.

Materials:

• Alkyne-modified peptide or protein

• HEX azide, 6-isomer

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium Ascorbate

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO)

Procedure:

• Preparation of Stock Solutions:

  • Alkyne-Peptide/Protein: Dissolve the alkyne-modified biomolecule in PBS to a suitable concentration (e.g., 1 mg/mL).

  • HEX Azide 6-Isomer: Prepare a 10 mM stock solution in anhydrous DMSO.

  • CuSO₄: Prepare a 20 mM stock solution in water.

  • THPTA: Prepare a 100 mM stock solution in water.

  • Sodium Ascorbate: Prepare a fresh 100 mM stock solution in water immediately before use.

• Reaction Setup:

  • In a microcentrifuge tube, add the alkyne-modified peptide or protein solution.

  • Add the HEX azide, 6-isomer stock solution to the desired final concentration (e.g., 5-10 equivalents).

• Catalyst Addition:

  • Prepare the catalyst premix by combining the CuSO₄ and THPTA solutions.

  • Add the catalyst premix to the reaction tube.

  • Initiate the reaction by adding the fresh sodium ascorbate solution.

• Incubation:

  • Incubate the reaction at room temperature for 1-2 hours, protected from light. Gentle mixing may be beneficial.

• Purification:

  • Remove excess dye and reagents using a desalting column or through dialysis.

  • For higher purity, the labeled peptide or protein can be purified using affinity chromatography or HPLC.

Mandatory Visualizations

Caption: Workflow for labeling biomolecules with HEX azide 6-isomer.

Caption: MAPK/ERK signaling pathway with a fluorescent probe interaction point.

References

• 1. Hex-Azide-6 Oligo Modifications from Gene Link [genelink.com]
• 2. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 3. mdpi.com [mdpi.com]
• 4. Specific and quantitative labeling of biomolecules using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lumiprobe.com [lumiprobe.com]
• 6. Peptide Conjugation via CuAAC ‘Click’ Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: HEX Azide 6-Isomer for 5' End Labeling of DNA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexachlorofluorescein (HEX) is a fluorescent dye commonly utilized for the labeling of oligonucleotides. Its azide derivative, specifically the 6-isomer, provides a versatile tool for the stable and efficient labeling of DNA at the 5' terminus. This labeling is achieved through "click chemistry," a bioorthogonal reaction that allows for the covalent attachment of the HEX fluorophore to an alkyne-modified oligonucleotide. The resulting 5'-HEX labeled DNA finds widespread use in various molecular biology applications, including quantitative PCR (qPCR), fluorescence in situ hybridization (FISH), and as primers for DNA sequencing and genetic analysis.[1][2] These application notes provide detailed protocols for the 5' end labeling of DNA with HEX azide 6-isomer, purification of the labeled product, and its application in downstream assays.

Properties of HEX Fluorophore

HEX exhibits spectral properties that make it suitable for multiplexing with other common fluorophores.[2]

Property	Value	Reference
Excitation Maximum (λmax)	535 nm	[1]
Emission Maximum (λmax)	556 nm	[1]
Common Quencher Pairing	Black Hole Quencher 1 (BHQ-1)	[1]

Experimental Workflow Overview

The overall process for generating and utilizing 5'-HEX labeled DNA involves several key steps, from the initial modification of the DNA to its final application.

Caption: Overall workflow for 5'-HEX DNA labeling and application.

Experimental Protocols

Protocol 1: 5' End Labeling of DNA using Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the labeling of an alkyne-modified oligonucleotide with HEX azide 6-isomer using a copper(I) catalyst.

Materials:

• Alkyne-modified DNA oligonucleotide

• HEX azide 6-isomer

• Copper(II) sulfate (CuSO4)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate

• DMSO

• Nuclease-free water

• Triethylammonium acetate (TEAA) buffer (2M, pH 7.0)

Procedure:

• Prepare Stock Solutions:

  • 10 mM HEX azide 6-isomer in DMSO.

  • 100 mM CuSO4 in nuclease-free water.

  • 200 mM THPTA in nuclease-free water.

  • 100 mM Sodium ascorbate in nuclease-free water (prepare fresh).

• Prepare the DNA: Dissolve the alkyne-modified oligonucleotide in nuclease-free water to a desired concentration (e.g., 100 µM).

• Set up the Reaction: In a microcentrifuge tube, combine the following reagents in the order listed. The volumes can be scaled as needed.[3][4]

Reagent	Stock Concentration	Volume (µL) for 10 nmol DNA	Final Concentration
Alkyne-modified DNA	100 µM	100	20-200 µM
2M TEAA buffer, pH 7.0	2 M	10	0.2 M
DMSO	-	50	50% (v/v)
HEX azide 6-isomer	10 mM	15	1.5x molar excess to DNA
CuSO4:THPTA (1:2) pre-mix	100 mM CuSO4, 200 mM THPTA	2.5	25 equivalents to DNA
Sodium Ascorbate	100 mM	4	40 equivalents to DNA
Nuclease-free water	-	to a final volume of 200 µL	-

• Incubation: Vortex the reaction mixture gently and incubate at room temperature for 30-60 minutes, protected from light.[3]

• Precipitation:

  • Add 1/10th volume of 3 M sodium acetate (pH 5.2).

  • Add 2.5 volumes of cold 100% ethanol.

  • Incubate at -20°C for at least 30 minutes.

  • Centrifuge at high speed for 15-30 minutes to pellet the DNA.

  • Carefully remove the supernatant.

  • Wash the pellet with 70% ethanol and centrifuge again.

  • Air dry the pellet.

• Resuspend: Resuspend the labeled DNA pellet in a suitable buffer (e.g., TE buffer or nuclease-free water).

Protocol 2: Purification of 5'-HEX Labeled DNA by HPLC

High-performance liquid chromatography (HPLC) is a common method for purifying labeled oligonucleotides from unlabeled DNA and excess dye.[5]

Instrumentation and Reagents:

• Reverse-phase HPLC system with a UV detector

• C8 or C18 reverse-phase column

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in water

• Mobile Phase B: Acetonitrile

• Labeled DNA sample from Protocol 1

Procedure:

• Sample Preparation: Dissolve the dried, labeled DNA pellet in Mobile Phase A.

• HPLC Conditions:

Parameter	Condition
Column	C8 or C18 reverse-phase
Flow Rate	1.0 mL/min
Mobile Phase A	0.1 M TEAA
Mobile Phase B	Acetonitrile
Gradient	5-95% Mobile Phase B over 30 minutes[5]
Detection	260 nm (for DNA) and 535 nm (for HEX)[5]

• Injection and Fraction Collection: Inject the sample onto the column. Monitor the elution profile at both 260 nm and 535 nm. The peak corresponding to the HEX-labeled DNA will absorb at both wavelengths. Unlabeled DNA will only absorb at 260 nm, and free HEX dye will have a different retention time and a high absorbance at 535 nm relative to 260 nm. Collect the fractions corresponding to the desired product.[5]

• Desalting: Pool the collected fractions and remove the solvent and TEAA by vacuum centrifugation.

Protocol 3: Quality Control of 5'-HEX Labeled DNA

Mass Spectrometry:

• Purpose: To confirm the successful conjugation of the HEX azide to the DNA by verifying the molecular weight of the final product.

• Method: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is a suitable technique.[6]

• Expected Result: The mass spectrum should show a peak corresponding to the calculated molecular weight of the 5'-HEX labeled oligonucleotide.

Fluorescence Spectroscopy:

• Purpose: To confirm the functionality of the attached HEX fluorophore.

• Method: Measure the excitation and emission spectra of the purified labeled DNA.

• Expected Result: The spectra should show an excitation maximum around 535 nm and an emission maximum around 556 nm.[1]

Application: 5'-HEX Labeled DNA in Quantitative PCR (qPCR)

5'-HEX labeled oligonucleotides can be used as primers to generate fluorescently labeled amplicons.

Caption: Workflow for qPCR using 5'-HEX labeled primers.

Protocol for qPCR using 5'-HEX Labeled Primers:

• Primer Design: Design a forward or reverse primer specific to your target sequence. The 5'-HEX labeled oligonucleotide will serve as one of these primers.

• qPCR Reaction Setup: Prepare the qPCR reaction mix as follows (example for a 20 µL reaction):

Component	Volume (µL)	Final Concentration
2x qPCR Master Mix	10	1x
5'-HEX Labeled Primer (10 µM)	0.4	200 nM
Unlabeled Primer (10 µM)	0.4	200 nM
DNA Template	2	Variable
Nuclease-free water	7.2	-

• Thermal Cycling: Perform qPCR using a real-time PCR instrument with the following cycling conditions (can be optimized):

Step	Temperature (°C)	Time
Initial Denaturation	95	2 minutes
Denaturation	95	15 seconds
Annealing/Extension	60	60 seconds
Number of Cycles	40

• Data Analysis: Monitor the fluorescence signal in the HEX channel during the annealing/extension step. The increase in fluorescence corresponds to the amplification of the target DNA.

Application: 5'-HEX Labeled Probes in Fluorescence In Situ Hybridization (FISH)

5'-HEX labeled oligonucleotides can be used as probes to detect specific DNA or RNA sequences within cells or tissues.

Protocol for FISH using a 5'-HEX Labeled Probe:

• Probe Preparation: The purified 5'-HEX labeled oligonucleotide is used as the FISH probe.

• Sample Preparation:

  • Fix cells or tissue sections according to standard protocols (e.g., with paraformaldehyde).

  • Permeabilize the samples to allow probe entry.

• Hybridization:

  • Prepare a hybridization buffer containing the 5'-HEX labeled probe (e.g., at a concentration of 5 ng/µL).[7]

  • Apply the hybridization mix to the prepared samples.

  • Denature the sample and probe by heating (e.g., at 75°C for 5-10 minutes).

  • Incubate overnight at a suitable hybridization temperature (e.g., 37°C) to allow the probe to anneal to the target sequence.[8]

• Washing: Wash the samples to remove unbound probe.

• Counterstaining and Mounting:

  • Counterstain the nuclei with a DNA stain such as DAPI.

  • Mount the samples on a microscope slide.

• Imaging: Visualize the fluorescent signal using a fluorescence microscope with appropriate filters for HEX and the counterstain. The location of the HEX signal indicates the presence of the target sequence.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Inefficient click chemistry reaction	Ensure the freshness of the sodium ascorbate solution. Optimize the ratio of reagents.[3][4]
Degradation of the alkyne-modified DNA	Handle the DNA in a nuclease-free environment.
Multiple Peaks in HPLC	Presence of unlabeled DNA, free dye, and labeled product	This is expected. Collect the peak corresponding to the labeled product based on dual-wavelength detection.[5]
Formation of byproducts	Optimize deprotection conditions if applicable.[9]
No or Weak Signal in Downstream Applications	Low concentration of labeled probe/primer	Quantify the purified labeled DNA before use.
Degradation of the fluorophore	Protect the HEX-labeled DNA from prolonged exposure to light.
Inefficient hybridization (FISH) or amplification (qPCR)	Optimize hybridization/amplification conditions (temperature, buffer composition).

Conclusion

The use of HEX azide 6-isomer for the 5' end labeling of DNA via click chemistry is a robust and versatile method for generating fluorescently labeled oligonucleotides. These labeled probes and primers are valuable tools for a wide range of applications in molecular biology and diagnostics. The protocols provided herein offer a comprehensive guide for researchers to successfully label, purify, and utilize 5'-HEX labeled DNA in their experiments.

References

• 1. HEX, Hexachlorofluorescein Oligonucleotide Labeling [biosyn.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. broadpharm.com [broadpharm.com]
• 4. broadpharm.com [broadpharm.com]
• 5. How do you purify oligonucleotide conjugates by HPLC? | AAT Bioquest [aatbio.com]
• 6. promega.com [promega.com]
• 7. Fluorescence In Situ Hybridization (FISH) protocol - Creative BioMart [creativebiomart.net]
• 8. abyntek.com [abyntek.com]
• 9. A Solution to the Common Problem of the Synthesis and Applications of Hexachlorofluorescein Labeled Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporation of HEX Azide 6-Isomer into RNA Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The site-specific labeling of RNA with fluorescent dyes is a powerful tool for elucidating the structure, function, and cellular localization of RNA molecules. These fluorescent probes are instrumental in a variety of applications, including fluorescence in situ hybridization (FISH), real-time PCR (qPCR), and single-molecule imaging. This document provides detailed protocols for the incorporation of HEX (hexachlorofluorescein) azide 6-isomer into RNA probes via "click chemistry," a highly efficient and bioorthogonal ligation reaction.

HEX is a fluorescent dye with excitation and emission maxima in the green-yellow region of the spectrum, making it a suitable reporter for multiplexing with other fluorophores.[1][2] The azide functional group on the HEX molecule allows for its covalent attachment to an alkyne-modified RNA molecule through either a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC). These methods offer high specificity and yield, providing a robust strategy for the generation of fluorescently labeled RNA probes for a wide range of biological applications.[3][4][5]

Data Presentation

Spectroscopic Properties of HEX-Labeled RNA

Property	Wavelength (nm)	Reference(s)
Absorbance Maximum (λmax)	535	[6]
Emission Maximum (λem)	556	[6]

Expected Yields for RNA Probe Synthesis and Labeling

Step	Method	Expected Yield/Efficiency	Reference(s)
Azide Incorporation into RNA	In Vitro Transcription with 5-Azido-C3-UTP (35% substitution)	High yield of full-length transcripts	[7][8]
HEX Azide Labeling	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	> 90%	[4]
HEX Azide Labeling	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Quantitative	[9]
Purification	HPLC or PAGE	> 95% purity	[10][11]

Experimental Protocols

Protocol 1: Synthesis of Azide-Modified RNA by In Vitro Transcription

This protocol describes the synthesis of RNA probes containing azide modifications by incorporating 5-Azido-C3-UTP during in vitro transcription using T7 RNA polymerase.

Materials:

• Linearized DNA template with a T7 promoter

• HighYield T7 RNA Labeling Polymerase Mix

• 10x HighYield T7 Reaction Buffer

• ATP, GTP, CTP solutions (100 mM)

• UTP solution (100 mM)

• 5-Azido-C3-UTP solution (100 mM)

• RNase-free water

• DTT (100 mM)

• RNase inhibitor

Procedure:

• Thaw all components at room temperature, vortex briefly to mix, and spin down. Keep the T7 RNA Polymerase Mix on ice.

• Assemble the following reaction mixture in a sterile, RNase-free microcentrifuge tube at room temperature in the specified order:

Component	Volume (for 20 µL reaction)	Final Concentration
RNase-free water	to 20 µL	-
10x HighYield T7 Reaction Buffer	2 µL	1x
DTT (100 mM)	2 µL	10 mM
ATP, GTP, CTP (100 mM each)	0.2 µL each	1 mM each
UTP (100 mM)	0.13 µL	0.65 mM
5-Azido-C3-UTP (100 mM)	0.07 µL	0.35 mM
DNA Template	0.5 - 1 µg	-
HighYield T7 RNA Labeling Polymerase Mix	2 µL	-

• Mix the components by gentle vortexing and spin down briefly.

• Incubate the reaction at 37°C for 2 hours. For some templates, extending the incubation time to 4 hours may increase the yield.

• To terminate the reaction, add 2 µL of 0.5 M EDTA.

• Proceed with the purification of the azide-modified RNA.

Protocol 2: Labeling of Azide-Modified RNA with HEX Azide via CuAAC

This protocol details the copper-catalyzed click chemistry reaction to conjugate HEX azide to an alkyne-modified RNA.

Materials:

• Azide-modified RNA (from Protocol 1, assuming an alkyne phosphoramidite was used in synthesis)

• HEX azide, 6-isomer

• Copper(II) sulfate (CuSO4)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Sodium ascorbate

• RNase-free water and buffers

Procedure:

• Prepare a stock solution of the azide-modified RNA in RNase-free water.

• Prepare a stock solution of HEX azide in DMSO.

• Prepare fresh stock solutions of 20 mM CuSO4 and 100 mM sodium ascorbate in RNase-free water.

• Prepare a 50 mM stock solution of THPTA in RNase-free water.

• In a sterile, RNase-free microcentrifuge tube, combine the following reagents:

Component	Final Concentration
Alkyne-modified RNA	10-50 µM
HEX Azide	2-5 fold molar excess over RNA
CuSO4	0.1 mM
THPTA	0.5 mM
Sodium Ascorbate	5 mM

• Incubate the reaction at room temperature for 1-2 hours.

• Purify the HEX-labeled RNA probe.

Protocol 3: Labeling of Azide-Modified RNA with DBCO-HEX via SPAAC

This protocol describes the copper-free click chemistry reaction for labeling azide-modified RNA with a DBCO-functionalized HEX dye.

Materials:

• Azide-modified RNA (from Protocol 1)

• DBCO-HEX

• Phosphate buffer (50 mM, pH 7.0) with 0.1 M KCl and 1 mM MgCl2

• RNase-free water

Procedure:

• Resuspend the purified azide-modified RNA in the phosphate buffer to a final concentration of approximately 1 µM.[12]

• Add DBCO-HEX to a final concentration of 50 µM.[12]

• Incubate the reaction mixture for 2 hours at 37°C.[12]

• Purify the HEX-labeled RNA probe.

Purification of HEX-Labeled RNA Probes

Purification is critical to remove unreacted dye, enzymes, and salts.

Method 1: Denaturing Polyacrylamide Gel Electrophoresis (PAGE)

• Add an equal volume of 2x formamide loading buffer to the labeling reaction.

• Denature the sample by heating at 95°C for 5 minutes.

• Load the sample onto a denaturing polyacrylamide gel of appropriate percentage for the RNA size.

• Run the gel until the dye fronts have migrated sufficiently.

• Visualize the HEX-labeled RNA band under UV light.

• Excise the band and elute the RNA using a method such as crush-and-soak.

• Recover the RNA by ethanol precipitation.

Method 2: High-Performance Liquid Chromatography (HPLC)

• Reverse-phase HPLC is effective for purifying fluorescently labeled RNA due to the hydrophobicity of the dye.[10][13]

• Use a C18 column and a gradient of acetonitrile in triethylammonium acetate (TEAA) buffer.

• Monitor the elution profile at 260 nm (for RNA) and 535 nm (for HEX).

• Collect the fractions corresponding to the dual-absorbance peak of the labeled RNA.

• Desalt the collected fractions and recover the RNA by lyophilization or ethanol precipitation.

Visualization and Applications

Experimental Workflow for RNA Probe Synthesis and Application

The following diagram illustrates the overall workflow from RNA probe synthesis to its application in cellular imaging.

Workflow for HEX-RNA probe synthesis and application.

Application Example: Detection of lncRNA MALAT1 in the Context of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a crucial regulator of cell proliferation, differentiation, and survival. Dysregulation of this pathway is common in cancer. The long non-coding RNA (lncRNA) MALAT1 has been shown to be involved in the proliferation and metastasis of non-small cell lung cancer through the ERK/MAPK pathway.[14] A HEX-labeled RNA probe targeting MALAT1 can be used in fluorescence in situ hybridization (FISH) to visualize and quantify its expression and subcellular localization in cancer cells, providing insights into its role in MAPK-driven tumorigenesis.[2][15]

The following diagram depicts a simplified MAPK signaling pathway and indicates where a HEX-labeled MALAT1 probe would be used for detection.

MAPK pathway and lncRNA MALAT1 detection.

References

• 1. Long noncoding RNA MALAT1 is dynamically regulated in leader cells during collective cancer invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of novel long noncoding RNA MALAT1 near-infrared optical probes for in vivo tumour imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Click Chemistry [organic-chemistry.org]
• 5. A Survey of Strain-Promoted Azide-Alkyne Cycloaddition in Polymer Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RNA Fluorescence In Situ Hybridization for Long Non-Coding RNA Localization in Human Osteosarcoma Cells [jove.com]
• 7. HighYield T7 Azide RNA Labeling Kit (UTP-based), CLICK T7 in vitro Transcription Labeling Kits - Jena Bioscience [jenabioscience.com]
• 8. researchgate.net [researchgate.net]
• 9. broadpharm.com [broadpharm.com]
• 10. labcluster.com [labcluster.com]
• 11. sg.idtdna.com [sg.idtdna.com]
• 12. Native purification and labeling of RNA for single molecule fluorescence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. RP-HPLC and RP Cartridge Purification [biosyn.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Application Notes: HEX Azide 6-Isomer in Nucleic Acid Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

HEX (hexachlorofluorescein) azide 6-isomer is a fluorescent dye engineered for the efficient labeling of nucleic acids through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.[1][2] This bioorthogonal reaction enables the covalent attachment of the HEX fluorophore to alkyne-modified DNA or RNA with high specificity and efficiency.[3][4] The resulting fluorescently labeled oligonucleotides are valuable tools in a variety of molecular biology and drug development applications. HEX exhibits an excitation maximum at approximately 533 nm and an emission maximum at 549 nm, positioning it in the green-yellow region of the visible spectrum.[1][5] It is often used as a substitute for other fluorescent dyes with similar spectral properties, such as JOE and VIC™.[5][6]

Key Applications

The versatility of HEX azide 6-isomer makes it suitable for a range of applications in nucleic acid research:

• Polymerase Chain Reaction (PCR) and quantitative PCR (qPCR): Labeled primers or probes with HEX are widely used for the detection and quantification of specific DNA sequences.[1][5] In multiplex qPCR, the distinct spectral properties of HEX allow for the simultaneous detection of multiple targets in a single reaction.[5]

• Fluorescence Microscopy: Oligonucleotides labeled with HEX can be used as probes for in situ hybridization (ISH) techniques to visualize the localization and dynamics of specific DNA or RNA sequences within cells and tissues.[1]

• Nucleic Acid Sequencing: The use of fluorescently labeled oligonucleotides is a cornerstone of many sequencing methodologies.[7]

• Bioconjugation and Imaging: The azide group facilitates straightforward and stable conjugation to alkyne-modified biomolecules for various imaging and detection assays.[1]

Chemical and Spectroscopic Properties

A summary of the key properties of HEX azide 6-isomer is provided in the table below for easy reference.

Property	Value	Reference
Molecular Formula	C24H12Cl6N4O6	[1]
Molecular Weight	665.09 g/mol	[1]
Excitation Maximum	533 nm	[1][5]
Emission Maximum	549 nm	[1][5]
Purity	≥ 95%	[1]
Storage Conditions	-20°C in the dark for up to 24 months	[5][6]

Experimental Workflow for Oligonucleotide Labeling

The general workflow for labeling an alkyne-modified oligonucleotide with HEX azide 6-isomer using click chemistry involves the preparation of reagents, the click reaction itself, and subsequent purification of the labeled oligonucleotide.

Workflow for labeling alkyne-modified oligonucleotides.

Protocols

Reagent Preparation and Stock Solutions

For successful and reproducible labeling, it is crucial to prepare fresh and accurate stock solutions. The following table provides guidance on preparing stock solutions for reconstituting specific masses of 6-HEX azide to a desired concentration.[7]

Mass of 6-HEX azide	Volume of DMSO for 1 mM Stock	Volume of DMSO for 5 mM Stock	Volume of DMSO for 10 mM Stock
0.1 mg	153.6 µL	30.7 µL	15.4 µL
0.5 mg	768.0 µL	153.6 µL	76.8 µL
1 mg	1.54 mL	307.2 µL	153.6 µL
5 mg	7.68 mL	1.54 mL	768.0 µL
10 mg	15.36 mL	3.07 mL	1.54 mL

Note: The molecular weight used for these calculations is 651.07 g/mol .[7]

Protocol for Labeling Alkyne-Modified Oligonucleotides

This protocol is a general guideline for the copper-catalyzed click chemistry reaction between an alkyne-modified oligonucleotide and HEX azide 6-isomer.[3][8] Optimization may be required for specific oligonucleotides and applications.

Materials:

• Alkyne-modified oligonucleotide

• HEX azide 6-isomer

• DMSO (Dimethyl sulfoxide)

• 2M Triethylammonium acetate (TEAA) buffer, pH 7.0

• Ascorbic acid

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Nuclease-free water

• Inert gas (e.g., Argon or Nitrogen)

• Reagents for precipitation (e.g., 3% lithium perchlorate in acetone or sodium acetate and ethanol)

Stock Solutions:

• HEX Azide (10 mM): Dissolve the appropriate mass of HEX azide 6-isomer in DMSO.

• Ascorbic Acid (5 mM): Dissolve 18 mg of ascorbic acid in 20 mL of nuclease-free water. Prepare this solution fresh on the day of use.[3]

• Copper(II)-TBTA (10 mM in 55% DMSO): Dissolve 50 mg of CuSO₄·5H₂O in 10 mL of nuclease-free water. In a separate tube, dissolve 116 mg of TBTA in 11 mL of DMSO. Mix the two solutions. This stock is stable for an extended period at room temperature.[3]

Reaction Procedure:

• In a pressure-tight vial, dissolve the alkyne-modified oligonucleotide in nuclease-free water to a final concentration of 20-200 µM.

• Add 2M TEAA buffer (pH 7.0) to a final concentration of 0.2 M.

• Add DMSO to a final volume of 50%. Vortex to mix.

• Add the 10 mM HEX azide stock solution to a final concentration 1.5 times that of the oligonucleotide. Vortex to mix.

• Add the 5 mM ascorbic acid stock solution to a final concentration of 0.5 mM. Vortex briefly.

• Degas the solution by bubbling with an inert gas for 30-60 seconds.[3]

• Add the 10 mM Copper(II)-TBTA stock solution to a final concentration of 0.5 mM.

• Flush the vial with the inert gas, cap it tightly, and vortex thoroughly.

• Incubate the reaction at room temperature overnight, protected from light.

Purification:

• Precipitate the labeled oligonucleotide by adding at least a 4-fold excess volume of 3% lithium perchlorate in acetone.

• Alternatively, for DNA, add sodium acetate to a final concentration of 0.3 M, followed by 2.5 volumes of cold ethanol.

• Mix thoroughly and incubate at -20°C for at least 20 minutes.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the labeled oligonucleotide.

• Carefully discard the supernatant.

• Wash the pellet with cold 70% ethanol and centrifuge again.

• Air dry the pellet and resuspend it in a suitable buffer (e.g., TE buffer or nuclease-free water).

Logical Relationship of Click Chemistry Components

The success of the labeling reaction depends on the interplay of several key components. The following diagram illustrates the logical relationship and roles of these components in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Component roles in the CuAAC reaction.

References

• 1. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 2. Hex-Azide-6 Oligo Modifications from Gene Link [genelink.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. idtdna.com [idtdna.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. 6-HEX azide | AAT Bioquest [aatbio.com]
• 8. broadpharm.com [broadpharm.com]

Visualizing DNA with HEX Azide 6-Isomer: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of HEX (hexachlorofluorescein) azide 6-isomer in the visualization of DNA. The primary method of conjugation is the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and bioorthogonal click chemistry reaction.[1][2][3][4][5]

Introduction

HEX azide 6-isomer is a fluorescent dye belonging to the fluorescein family, characterized by its hexachlorinated structure.[1][6] This modification results in a bright, stable fluorescent signal in the green-yellow region of the spectrum.[2][6] The presence of a terminal azide group allows for its covalent attachment to alkyne-modified DNA through click chemistry.[1][2] This labeling strategy is highly specific and can be performed in aqueous solutions, making it ideal for biological applications such as fluorescence microscopy, PCR, and qPCR.[2][3][6]

Product Information and Properties

HEX azide 6-isomer is a reliable reagent for the fluorescent labeling of DNA and other biomolecules. Its spectral properties make it a suitable replacement for other dyes like JOE and Alexa Fluor™ 532.[2][6]

Property	Value	Reference
Molecular Formula	C24H12Cl6N4O6	[1]
Molecular Weight	665.1 g/mol	[1]
CAS Number	1450752-91-6	[1]
Excitation Maximum (λex)	533 nm	[1][2][6]
Emission Maximum (λem)	549 nm	[1][2][6]
Extinction Coefficient	87,770 cm-1M-1	[1]
Fluorescence Quantum Yield	0.57	[1]
Solubility	DMSO, DMF	[1]
Storage	-20°C, protected from light	[1][6]

Applications

The primary application of HEX azide 6-isomer is the fluorescent labeling of alkyne-modified oligonucleotides and DNA for various downstream applications:

• Fluorescence Microscopy: Enables high-quality imaging and localization of DNA in fixed or live cells.[2]

• Polymerase Chain Reaction (PCR) and quantitative PCR (qPCR): Used for the detection and quantification of specific DNA sequences.[2][6]

• In situ Hybridization (ISH): For the detection and localization of specific DNA sequences within cellular and tissue contexts.

Experimental Workflow for DNA Visualization

The overall process of labeling and visualizing DNA using HEX azide 6-isomer involves the incorporation of an alkyne group into the DNA, followed by the click chemistry reaction with the HEX azide, and subsequent imaging.

Workflow for DNA labeling and visualization.

Experimental Protocols

Protocol 1: Labeling of Alkyne-Modified DNA with HEX Azide 6-Isomer

This protocol describes the copper-catalyzed click chemistry reaction to label alkyne-modified DNA with HEX azide 6-isomer. This procedure is adapted from general click chemistry labeling protocols.[4][7]

Materials:

• Alkyne-modified DNA

• HEX azide 6-isomer (e.g., 10 mM stock in DMSO)

• Copper(II) sulfate (CuSO4) (e.g., 100 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (e.g., 200 mM in water)

• Sodium Ascorbate (e.g., 100 mM in water, freshly prepared)

• Triethylammonium acetate (TEAA) buffer (0.1 M)

• Nuclease-free water

• DMSO

• Ethanol

Procedure:

• Prepare the THPTA/CuSO4 Working Solution: Mix the 100 mM CuSO4 solution with the 200 mM THPTA ligand solution in a 1:2 ratio. Let it incubate for a few minutes before use. This solution can be stored frozen for several weeks.[8]

• Reaction Setup: In a microcentrifuge tube, combine the following reagents. The amounts can be scaled as needed.

  • Alkyne-modified DNA (e.g., 1-10 µg)

  • Nuclease-free water to bring the volume to the desired reaction volume.

  • HEX azide 6-isomer stock solution (2-5 molar equivalents to the alkyne-modified DNA).[8]

  • THPTA/CuSO4 working solution (5 molar equivalents to the HEX azide).[8]

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to the reaction mixture (10-30 molar equivalents to the alkyne-modified DNA).[8]

• Incubation: Vortex the mixture gently and incubate at room temperature for 30-60 minutes, protected from light.[8]

• Purification of Labeled DNA:

  • The labeled DNA can be purified from excess reagents using ethanol precipitation or a suitable DNA purification spin column.[4][7]

  • For ethanol precipitation, add 1/10th volume of 3 M sodium acetate (pH 5.2) and 2.5-3 volumes of cold 100% ethanol.

  • Incubate at -20°C for at least 1 hour.

  • Centrifuge at high speed (e.g., >12,000 x g) for 15-30 minutes at 4°C.

  • Carefully remove the supernatant.

  • Wash the pellet with cold 70% ethanol and centrifuge again.

  • Air-dry the pellet and resuspend it in a suitable buffer (e.g., TE buffer or nuclease-free water).

Protocol 2: Visualization of HEX-Labeled DNA by Fluorescence Microscopy

This protocol provides a general guideline for imaging HEX-labeled DNA in a cellular context.

Materials:

• HEX-labeled DNA

• Phosphate-buffered saline (PBS)

• Antifade mounting medium with DAPI (optional, for nuclear counterstaining)

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filters for HEX (Excitation: ~533 nm, Emission: ~556 nm) and DAPI (if used).

Procedure:

• Sample Preparation:

  • If labeling was performed in situ on cells grown on coverslips, wash the cells three times with PBS to remove unreacted components.

  • If purified HEX-labeled DNA is being introduced to cells (e.g., via transfection), follow the specific protocol for cell fixation and permeabilization after the desired incubation time.

• Mounting:

  • Place a drop of antifade mounting medium onto a clean microscope slide.

  • Carefully place the coverslip with the cells facing down onto the mounting medium.

  • Avoid introducing air bubbles.

  • Seal the edges of the coverslip with nail polish to prevent drying.

• Imaging:

  • Allow the mounting medium to cure as per the manufacturer's instructions.

  • Visualize the sample using a fluorescence microscope equipped with a filter set appropriate for HEX (e.g., a FITC/GFP filter set may be suitable).

  • Use the DAPI channel to visualize the cell nuclei if a DAPI counterstain was used.

  • Acquire images using a suitable camera and imaging software.

• Image Analysis:

  • Analyze the acquired images to determine the localization and intensity of the HEX signal, which corresponds to the labeled DNA.

Logical Relationship for Click Chemistry Reaction

The core of the labeling process is the click chemistry reaction, which forms a stable triazole linkage between the alkyne-modified DNA and the HEX azide.

Copper-catalyzed azide-alkyne cycloaddition.

References

• 1. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 2. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 3. sg.idtdna.com [sg.idtdna.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. docs.aatbio.com [docs.aatbio.com]

Technical Notes & Optimization

Technical Support Center: Optimizing HEX Azide 6-Isomer Click Chemistry

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals optimize copper-catalyzed click chemistry reactions involving HEX (Hexachlorofluorescein) azide 6-isomer.

Frequently Asked Questions (FAQs)

Q1: What is HEX azide 6-isomer and what is it used for?

HEX azide (6-isomer) is a fluorescent dye molecule functionalized with an azide group.[1] This allows it to be covalently attached to molecules containing a terminal alkyne group through a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, commonly known as "click chemistry".[2][3][4] HEX-labeled oligonucleotides are frequently used as probes in PCR and multiplex qPCR.[1] Its spectral properties (excitation ~533 nm, emission ~549 nm) make it a suitable substitute for other dyes like JOE and VIC™.[1]

Q2: What are the fundamental components of a CuAAC click chemistry reaction?

A typical CuAAC reaction requires the following components:

• An alkyne-modified molecule: The biomolecule or substrate you intend to label.

• An azide-modified molecule: In this case, HEX azide, 6-isomer.

• A Copper(I) catalyst: The active catalyst for the cycloaddition.[5] This is often generated in situ from a Copper(II) source like copper(II) sulfate (CuSO₄).[2][5]

• A reducing agent: Sodium ascorbate is most commonly used to reduce Cu(II) to the active Cu(I) state and protect it from oxidation.[5][6]

• A stabilizing ligand: Ligands like TBTA (tris-(benzyltriazolylmethyl)amine) or the water-soluble THPTA (tris-(3-hydroxypropyltriazolylmethyl)amine) are used to stabilize the Cu(I) catalyst, improve reaction efficiency, and reduce potential toxicity to biological samples.[5][7][8]

Q3: Which copper stabilizing ligand should I choose: TBTA or THPTA?

The choice of ligand depends primarily on your reaction solvent.

• TBTA is suitable for reactions in organic solvents or aqueous mixtures containing co-solvents like DMSO.[5][9]

• THPTA is a water-soluble ligand designed for reactions in fully aqueous and biological systems, such as labeling live cells or proteins in buffer, as it helps mitigate the toxic effects of copper.[5][7][8]

Q4: What is the optimal pH for a CuAAC reaction?

CuAAC reactions are remarkably robust and can tolerate a wide pH range, typically between 4 and 12.[2][3] For most biological applications, starting with a buffer in the neutral pH range of 7.0 to 7.5 (such as PBS or HEPES) is recommended.[10]

Q5: How should I purify my final clicked product?

Purification methods depend on the nature of your product.

• For oligonucleotides and DNA: Ethanol or acetone precipitation is a common first step.[9][11] This can be followed by more advanced purification techniques like reverse-phase HPLC (RP-HPLC) or polyacrylamide gel electrophoresis (PAGE).[11]

• For proteins and other biomolecules: Molecular weight cut-off (MWCO) centrifugation is a rapid and effective method to remove excess small molecules and toxic catalysts.[12]

Troubleshooting Guide

This section addresses common problems encountered during HEX azide click chemistry experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	Degraded Reagents: Sodium ascorbate solutions are particularly prone to oxidation by air and should be prepared fresh for each experiment.[9][13][14]	Prepare a fresh stock solution of sodium ascorbate immediately before initiating the reaction.
Inactive Catalyst: The Cu(I) catalyst is easily oxidized to inactive Cu(II).	1. Degas your reaction solution by bubbling an inert gas (e.g., argon or nitrogen) through it before adding the catalyst.[9][11] 2. Ensure you are using a sufficient excess of sodium ascorbate (e.g., 40 equivalents for oligo labeling) to maintain a reducing environment.[7] 3. Pre-complex the CuSO₄ with the stabilizing ligand (TBTA or THPTA) for several minutes before adding it to the reaction mixture.[5][7][8]
Poor Reagent Solubility: The HEX azide or your alkyne-modified molecule may have limited solubility in the reaction buffer.	1. Add a co-solvent like DMSO or t-BuOH. Many protocols use up to 50% DMSO. 2. If precipitation is observed, gently heat the vial (e.g., 3 minutes at 80°C) and vortex thoroughly.[9][11][13]
Inconsistent Results / Reaction Failure	Oxygen Interference: Dissolved oxygen can oxidize the Cu(I) catalyst, halting the reaction.	Always degas the reaction mixture before adding the copper catalyst and consider flushing the headspace of the reaction vial with an inert gas.[9][11]
Incorrect Order of Reagent Addition: Adding the reducing agent before the azide and alkyne are mixed can sometimes lead to side reactions.	A common and effective order is: 1) Mix your alkyne-biomolecule and azide. 2) Add the pre-complexed Cu/ligand solution. 3) Initiate the reaction by adding the fresh sodium ascorbate solution.[5][7]
High Background or Non-Specific Staining (in cellular imaging)	Excess Copper: Free copper ions can be toxic to cells and cause background fluorescence.	Use a stabilizing ligand like THPTA, which chelates the copper, maintaining its catalytic activity while reducing its bioavailability and toxic effects.[5][7]
Thiol Interference: In cell lysates, free thiols can interfere with the click reaction.	Pre-treatment with a low concentration of hydrogen peroxide may help shield against thiol interference.[15]

Experimental Protocols & Data

Table 1: Recommended Reagent Concentrations for Oligonucleotide Labeling

Reagent	Stock Concentration	Final Concentration / Ratio	Reference
Alkyne-Oligonucleotide	Varies	20 - 200 µM	[9]
HEX Azide	10 mM in DMSO	1.5x oligonucleotide concentration	[9]
CuSO₄	100 mM in water	25 equivalents (with THPTA) or 0.5 mM (with TBTA)	[7][9]
Ligand (TBTA/THPTA)	10 mM (TBTA) or 200 mM (THPTA)	0.5 mM (TBTA) or 1:2 ratio with CuSO₄ (THPTA)	[7][9]
Sodium Ascorbate	5 mM or 100 mM in water (prepare fresh)	0.5 mM or 40 equivalents	[7][9]
Buffer	2M Triethylammonium Acetate, pH 7.0	0.2 M	[9]
Co-solvent	DMSO	Up to 50% (v/v)	[9]

Protocol 1: General Protocol for Labeling Alkyne-Oligonucleotides with HEX Azide

This protocol is adapted from established methods for oligonucleotide labeling.[9][11][13]

1. Preparation of Stock Solutions:

• Alkyne-Oligonucleotide: Dissolve in nuclease-free water to your desired concentration (e.g., 100 µM).

• HEX Azide, 6-isomer: Prepare a 10 mM stock solution in anhydrous DMSO.

• Copper/Ligand Complex (Cu-TBTA):

  • Prepare a 10 mM CuSO₄ stock in water.

  • Prepare a 10 mM TBTA stock in 55% DMSO/water.[9]

  • Just before use, mix the two solutions.

• Sodium Ascorbate: Prepare a 5 mM stock solution in nuclease-free water. This solution must be made fresh immediately before use. [9]

• Buffer: 2M Triethylammonium Acetate (TEAA), pH 7.0.

2. Reaction Assembly:

• In a microcentrifuge tube, combine the alkyne-oligonucleotide, TEAA buffer (to a final concentration of 0.2 M), and DMSO (to a final concentration of 50%). Vortex to mix.

• Add the HEX azide stock solution (to a final concentration of 1.5x the oligo concentration). Vortex.

• Add the freshly prepared sodium ascorbate solution (to a final concentration of 0.5 mM). Vortex briefly.

• Degas the solution by bubbling argon or nitrogen through it for 30-60 seconds.[9][11]

• Initiate the reaction by adding the Cu-TBTA complex (to a final concentration of 0.5 mM).

• Flush the tube's headspace with inert gas, cap it tightly, and vortex thoroughly.

3. Incubation:

• Incubate the reaction at room temperature for 1-4 hours, or overnight.[9][11] Reaction times as short as 30-60 minutes can be sufficient.[7] Protect the reaction from light.

4. Purification:

• Precipitate the DNA conjugate by adding sodium acetate to a final concentration of 0.3 M, followed by 2.5 volumes of cold ethanol.[9][11]

• Incubate at -20°C for at least 20 minutes.

• Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the oligonucleotide.

• Discard the supernatant, wash the pellet with acetone or 70% ethanol, and centrifuge again.[9][11]

• Dry the pellet and resuspend in a suitable buffer. For higher purity, use RP-HPLC or PAGE.

Visual Workflows

Caption: Workflow for HEX azide click chemistry labeling of oligonucleotides.

Caption: Troubleshooting decision tree for low-yield click reactions.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Click Chemistry [organic-chemistry.org]
• 3. lumiprobe.com [lumiprobe.com]
• 4. idtdna.com [idtdna.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]
• 8. confluore.com [confluore.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. researchgate.net [researchgate.net]
• 11. What are the general procedures for click chemistry labeling of oligonucleotide and DNA? | AAT Bioquest [aatbio.com]
• 12. Effective, Rapid, and Small-Scale Bioconjugation and Purification of "Clicked" Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. interchim.fr [interchim.fr]
• 14. interchim.fr [interchim.fr]
• 15. Problems and Solutions in Click Chemistry Applied to Drug Probes - PMC [pmc.ncbi.nlm.nih.gov]

reducing non-specific binding of HEX azide labeled probes

This guide provides troubleshooting strategies and answers to frequently asked questions concerning non-specific binding (NSB) of HEX (hexachloro-fluorescein) azide labeled probes. It is intended for researchers, scientists, and drug development professionals utilizing click chemistry and fluorescence imaging in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding (NSB) and why is it a problem with fluorescent probes?

Non-specific binding refers to the adherence of a probe, such as a HEX azide probe, to unintended targets, cellular components, or surfaces within a sample.[1][2] This phenomenon leads to high background fluorescence, often referred to as noise, which can obscure the true signal from the intended target.[3] Consequently, NSB reduces the signal-to-noise ratio, making it difficult to accurately detect and quantify the target molecule, potentially leading to false positives and misinterpreted results.[1]

Q2: What are the primary causes of high background fluorescence when using HEX azide probes?

High background fluorescence can stem from several sources in your experiment:

• Probe-Related Issues: The most common cause is an excessively high probe concentration or the presence of unbound probes that were not adequately washed away.[3][4]

• Sample Autofluorescence: Many biological samples, including certain cells and tissues, naturally fluoresce (autofluoresce) due to endogenous molecules like NADH, flavins, and collagen.[5][6] Aldehyde-based fixatives used in sample preparation can also induce or increase autofluorescence.[5][6]

• Suboptimal Protocol: Insufficient blocking of non-specific sites, inadequate washing steps, or inappropriate buffer conditions (e.g., pH, ionic strength) can significantly contribute to high background.[7][8][9]

• Consumables and Hardware: The materials used can also be a source of background. For instance, plastic-bottom imaging dishes often exhibit higher intrinsic fluorescence compared to glass-bottom dishes.[3][5]

Q3: I am observing high background in my experiment. What is the very first troubleshooting step I should take?

The first and most critical step is to run the proper control experiments to identify the source of the background. An essential control is a sample that has not been incubated with the HEX azide probe but has undergone all other processing steps (fixation, permeabilization, etc.).[5] This "unlabeled control" will reveal the level of endogenous autofluorescence from your sample. Additionally, for click chemistry applications, a control sample containing the target alkyne but no azide probe, and vice-versa, can help determine if the background is from the probe itself or other components of the reaction cocktail.[10]

Q4: How can I distinguish between sample autofluorescence and non-specific binding of my HEX azide probe?

You can distinguish between these two sources by comparing your fully stained sample with an unlabeled control sample under the microscope using the same imaging settings.

• If the unlabeled control shows significant fluorescence, your sample has high autofluorescence .[5]

• If the unlabeled control is dark but your stained sample has high background (especially a sample that lacks the alkyne target for the azide to "click" to), the issue is likely non-specific binding of the HEX azide probe.[10]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter.

Problem: High background fluorescence is observed across the entire sample.

This is often caused by issues with probe concentration, washing, blocking, or buffer composition.

Possible Cause 1: Probe concentration is too high.

Using too much probe is a common reason for high background, as excess, unbound molecules contribute to the overall fluorescence.[3][4]

Solution: Optimize Probe Concentration via Titration. Perform a titration experiment to determine the optimal concentration that yields the best signal-to-noise ratio.

Experimental Protocol: Probe Concentration Titration

• Preparation: Prepare a series of dilutions of your HEX azide probe. A good starting point is to test one concentration below, the recommended concentration, and one above. For example: 0.5X, 1X, and 2X the recommended concentration.

• Incubation: Stain your samples with each concentration under identical conditions.

• Washing: Use a consistent and thorough washing protocol for all samples.[3]

• Imaging: Image all samples using the exact same microscope and detector settings.

• Analysis: Compare the images to identify the lowest probe concentration that provides a bright, specific signal with minimal background noise.

Possible Cause 2: Inadequate washing.

Insufficient washing fails to remove all unbound or loosely bound probes, leading to a "hazy" background.[8]

Solution: Enhance Washing Steps. Increase the stringency and number of your wash steps to more effectively remove non-specifically bound probes.[7]

Experimental Protocol: Optimized Washing Procedure

• Initial Rinse: After probe incubation, briefly rinse the sample with your wash buffer (e.g., PBS with 0.05% Tween 20) to remove the bulk of the unbound probe.

• Extended Washes: Perform a series of washes, for example, 3 to 5 washes of 5-10 minutes each, on a gentle shaker.[8]

• Buffer Choice: The wash buffer should typically be the same as your antibody or probe dilution buffer. Adding a small amount of surfactant like Tween 20 can help disrupt weak, non-specific interactions.[8]

• Consistency: Ensure consistency in the duration, volume, and number of washes for all experiments to ensure reproducibility.[8]

Possible Cause 3: Insufficient blocking.

Biological samples have surfaces that can non-specifically adsorb proteins and other molecules. Blocking these sites before adding the probe is crucial.[11]

Solution: Use an Effective Blocking Agent. Incubate your sample with a blocking solution to saturate non-specific binding sites.

Blocking Agent	Typical Concentration	Mechanism of Action	Notes
Bovine Serum Albumin (BSA)	1-5% (w/v)	A general protein agent that physically blocks non-specific sites.[9][12]	Most common blocker. Ensure it is IgG-free if using antibodies.[12]
Normal Serum	5-10% (v/v)	Contains immunoglobulins that block Fc receptors and other non-specific sites.[11][12]	Use serum from the same species as the secondary antibody (if used) to prevent cross-reactivity.[11]
Non-fat Dry Milk	5% (w/v)	Contains casein and other proteins that are effective blockers, particularly for Western blotting.	May not be suitable for all fluorescence applications due to potential for phosphoprotein interference.
Synthetic Polymers	Varies	Can be designed to be highly hydrophilic and effectively coat surfaces to prevent non-specific adsorption.[13]	Offer a non-protein alternative, reducing potential cross-reactivity.[13]

Possible Cause 4: Suboptimal buffer conditions.

The charge and hydrophobicity of your probe can lead to interactions with the sample, which can be modulated by the buffer environment.

Solution: Modify Buffer Composition. Adjusting the pH, salt, and surfactant concentration of your incubation and wash buffers can disrupt non-specific interactions.[1][9]

Buffer Additive	Typical Concentration	Mechanism of Action
Salt (e.g., NaCl)	150-500 mM	Increases ionic strength, which shields electrostatic charges and reduces charge-based non-specific binding.[1][2][9]
Non-ionic Surfactant (e.g., Tween 20)	0.01-0.05% (v/v)	Disrupts weak hydrophobic interactions between the probe and the sample.[1][2][9]
Bovine Serum Albumin (BSA)	0.1-1% (w/v)	Acts as a carrier protein in the buffer, preventing the probe from binding to tube walls and other surfaces.[1][9]

Visual Guides and Workflows

General Experimental Workflow

The following diagram illustrates a standard workflow for labeling a biological sample with a HEX azide probe via click chemistry.

Caption: A typical experimental workflow for fluorescent labeling using click chemistry.

Troubleshooting Decision Tree

Use this flowchart to diagnose and resolve issues with high background fluorescence.

Caption: A decision tree for troubleshooting high background fluorescence.

References

• 1. nicoyalife.com [nicoyalife.com]
• 2. 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments | Technology Networks [technologynetworks.com]
• 3. 蛍光イメージングにおけるバックグラウンド | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Troubleshooting Tips for Fluorescence Staining - Biotium [biotium.com]
• 5. microscopyfocus.com [microscopyfocus.com]
• 6. Challenges with Background Fluorescence [visikol.com]
• 7. How do I reduce high background in my FISH assay? [ogt.com]
• 8. youtube.com [youtube.com]
• 9. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 10. researchgate.net [researchgate.net]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. A guide to selecting control and blocking reagents. [jacksonimmuno.com]
• 13. mdpi.com [mdpi.com]

photobleaching of HEX azide 6-isomer and how to prevent it

Welcome to the technical support center for HEX azide 6-isomer. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on preventing and troubleshooting the photobleaching of HEX azide 6-isomer during fluorescence-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is HEX azide 6-isomer and what are its spectral properties?

HEX azide 6-isomer is a fluorescent dye belonging to the fluorescein family. It is a hexachlorinated derivative, which enhances its photostability compared to the parent fluorescein molecule. The azide group allows for its covalent attachment to molecules containing a terminal alkyne via a copper-catalyzed click chemistry reaction.[1][2][3][4] Its spectral characteristics make it suitable for detection in the green-yellow region of the spectrum.

Property	Value
Excitation Maximum	~533 nm
Emission Maximum	~549 nm
Common Applications	PCR, qPCR, Fluorescence Microscopy

Q2: What is photobleaching and why is it a concern for HEX azide 6-isomer?

Photobleaching is the irreversible photochemical destruction of a fluorophore, leading to a loss of its ability to fluoresce.[5] This occurs when the dye is in an excited state and reacts with other molecules, often molecular oxygen, leading to the formation of reactive oxygen species (ROS) that damage the dye's structure.[6] Like all organic fluorophores, HEX azide 6-isomer is susceptible to photobleaching, which can result in a diminished signal during imaging experiments, particularly during long-term or high-intensity illumination.

Q3: How can I prevent photobleaching of my HEX-labeled sample?

Preventing photobleaching involves a multi-faceted approach that includes optimizing your imaging conditions, using protective reagents, and proper sample handling. Key strategies include:

• Minimizing Light Exposure: Reduce the intensity and duration of the excitation light.[7][8]

• Using Antifade Reagents: Incorporate commercially available or homemade antifade reagents into your mounting medium or live-cell imaging buffer.[6][9][10]

• Optimizing the Chemical Environment: Ensure the pH of your buffer is optimal for dye stability and consider deoxygenating your sample where appropriate.

• Choosing the Right Imaging System: Utilize microscopy techniques that are less harsh on the sample, such as controlled light-exposure microscopy (CLEM).[8]

Troubleshooting Guide

Problem 1: My fluorescent signal is very dim or non-existent after click chemistry labeling with HEX azide 6-isomer.

Possible Cause	Troubleshooting Step
Inefficient Click Reaction	Verify the integrity and concentration of your alkyne-modified biomolecule and HEX azide. Ensure you are using fresh, high-quality copper catalyst (e.g., CuSO4 with a reducing agent like sodium ascorbate) and a stabilizing ligand (e.g., TBTA or THPTA). Follow a reliable click chemistry protocol.[11]
Degradation of HEX Azide	Store the HEX azide 6-isomer at -20°C in the dark and avoid prolonged exposure to light.[2] Allow the vial to warm to room temperature before opening to prevent condensation.
Incorrect Filter Sets	Ensure that the excitation and emission filters on your microscope are appropriate for the spectral properties of HEX (Excitation ~533 nm, Emission ~549 nm).[3]
Pre-imaging Photobleaching	Protect your sample from ambient light at all stages of preparation, including during incubation and handling.

Problem 2: My HEX signal fades rapidly during fluorescence microscopy.

Possible Cause	Troubleshooting Step
High Excitation Light Intensity	Reduce the laser power or lamp intensity to the lowest level that provides a sufficient signal-to-noise ratio. Use neutral density filters to attenuate the excitation light.[7]
Long Exposure Times	Decrease the camera exposure time. If the signal is too weak, consider using a more sensitive detector or increasing the dye concentration (if possible without causing artifacts).
Absence of Antifade Reagent	For fixed samples, use a mounting medium containing an antifade reagent. For live-cell imaging, add a compatible antifade agent to the imaging medium.
Oxygen-Mediated Photodamage	If compatible with your experiment, use an oxygen scavenging system (e.g., glucose oxidase and catalase) in your imaging buffer.

Quantitative Data

Table 1: General Comparison of Fluorophore Photostability (Illustrative)

Fluorophore Class	Relative Photostability	Notes
Cyanine Dyes (e.g., Cy3, Cy5)	High	Generally more photostable than fluoresceins.
Alexa Fluor Dyes	High	Specifically engineered for enhanced photostability.
Fluorescein Derivatives (e.g., HEX)	Moderate	More photostable than fluorescein, but generally less so than modern cyanine or Alexa Fluor dyes.
Fluorescein (FAM)	Low to Moderate	Prone to photobleaching, especially at non-optimal pH.
Quantum Dots	Very High	Highly resistant to photobleaching but have other considerations like size and blinking.[5]

Table 2: Common Antifade Reagents and Their Properties

Antifade Reagent	Properties	Considerations
p-Phenylenediamine (PPD)	Highly effective at reducing fading.	Can cause a blue autofluorescence and may not be compatible with cyanine dyes.[6][9]
n-Propyl gallate (NPG)	Non-toxic and can be used with live cells.	Can be difficult to dissolve.[9]
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Less toxic than PPD but also less effective.	A common component in many commercial antifade reagents.[6][9]
Trolox (a vitamin E analog)	Water-soluble antioxidant, suitable for live-cell imaging.
VECTASHIELD®	A popular commercial mounting medium.	May not be optimal for all dyes; check manufacturer's recommendations.[9]
ProLong™ Gold/Diamond	Commercial antifade reagents with high efficacy.	Available in hardening and non-hardening formulations.[10][12][13]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Photobleaching During Fluorescence Microscopy

• Sample Preparation:

  • Perform the click chemistry reaction to label your alkyne-containing sample with HEX azide 6-isomer in a light-protected environment.

  • For fixed cells, after labeling and washing, mount the coverslip using a commercial antifade mounting medium (e.g., ProLong Gold) or a homemade solution containing an antifade agent.

  • For live cells, add a non-toxic antifade reagent (e.g., Trolox) to the imaging medium just before microscopy.

• Microscope Setup:

  • Use the lowest possible magnification objective to locate the region of interest.

  • Start with the lowest excitation light intensity.

  • Use a shutter to block the excitation light path when not actively acquiring images.

• Image Acquisition:

  • Minimize the exposure time to what is necessary for a good signal-to-noise ratio.

  • For time-lapse experiments, increase the interval between acquisitions as much as your experimental design allows.

  • If acquiring a Z-stack, reduce the number of slices to the minimum required.

  • Consider using imaging techniques that are gentler on the sample, such as spinning disk confocal microscopy over laser scanning confocal microscopy where appropriate.

Protocol 2: Copper-Catalyzed Click Chemistry with HEX Azide 6-Isomer

This protocol is a general guideline for labeling an alkyne-modified biomolecule. Optimal concentrations and reaction times may need to be determined empirically.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of HEX azide 6-isomer in anhydrous DMSO.

  • Prepare a 50 mM stock solution of CuSO₄ in water.

  • Prepare a 250 mM stock solution of sodium ascorbate in water (prepare this fresh).

  • Prepare a 50 mM stock solution of a copper-chelating ligand (e.g., TBTA or THPTA) in DMSO or a DMSO/water mixture.

• Labeling Reaction:

  • In a microcentrifuge tube protected from light, dissolve your alkyne-containing biomolecule in a suitable buffer (e.g., phosphate buffer, pH 7.4).

  • Add the HEX azide 6-isomer stock solution to a final concentration of 2-5 molar equivalents over the alkyne.

  • In a separate tube, premix the CuSO₄ and the copper ligand.

  • Add the CuSO₄/ligand complex to the reaction mixture to a final concentration of 1 mM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate to a final concentration of 5 mM.

  • Gently mix and allow the reaction to proceed at room temperature for 1-4 hours, or overnight at 4°C, protected from light.

• Purification:

  • Purify the labeled biomolecule using a method appropriate for your sample (e.g., spin desalting column, dialysis, or HPLC) to remove excess dye and reaction components.

Visualizations

Caption: The photobleaching process of a fluorophore like HEX and the intervention of antifade reagents.

Caption: A generalized workflow for experiments using HEX azide 6-isomer to minimize photobleaching.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 4. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 5. Photobleaching - Wikipedia [en.wikipedia.org]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Controlled light-exposure microscopy reduces photobleaching and phototoxicity in fluorescence live-cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bidc.ucsf.edu [bidc.ucsf.edu]
• 10. ProLong™ Diamond Antifade Mountant, 2 mL - FAQs [thermofisher.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. biocompare.com [biocompare.com]
• 13. researchgate.net [researchgate.net]

impact of pH on HEX azide 6-isomer fluorescence

Welcome to the technical support center for HEX azide 6-isomer. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and understanding the impact of pH on the fluorescence of HEX azide 6-isomer and its conjugates.

Frequently Asked Questions (FAQs)

Q1: Is the fluorescence of HEX azide 6-isomer sensitive to pH?

Yes. HEX (hexachlorofluorescein) is a derivative of fluorescein, and like many fluorescein-based dyes, its fluorescence is pH-dependent. The fluorescence intensity of HEX is generally highest at alkaline pH and decreases significantly in acidic environments.[1][2]

Q2: What is the chemical basis for the pH sensitivity of HEX?

The pH sensitivity of fluorescein derivatives like HEX is due to the protonation and deprotonation of their phenolic and carboxylic acid functional groups. In alkaline solutions (typically pH > 8), the dye exists predominantly in its dianionic form, which is highly fluorescent. As the pH becomes more acidic, the phenolic group becomes protonated (pKa of fluorescein is ~6.4) to form a monoanionic species with reduced fluorescence.[1][3] Further acidification leads to the protonation of the carboxylic acid group (pKa < 5), resulting in a neutral and largely non-fluorescent form.[1][3]

Q3: Over what pH range is HEX azide 6-isomer expected to be most fluorescent?

Based on the behavior of fluorescein and its derivatives, HEX azide 6-isomer is expected to exhibit the most stable and intense fluorescence in the pH range of 7.5 to 9.0. Below pH 7, a significant decrease in fluorescence intensity is likely to be observed.

Q4: How can I determine the optimal pH for my HEX-labeled conjugate?

It is recommended to perform a pH titration experiment to determine the optimal pH for your specific HEX-labeled biomolecule. The local environment of the conjugated dye can influence its pKa and, consequently, its pH sensitivity. A detailed protocol for this is provided in the "Experimental Protocols" section below.

Q5: Can I use HEX azide 6-isomer for experiments in acidic organelles like lysosomes?

Given that the fluorescence of HEX is significantly quenched in acidic environments, it may not be the ideal probe for imaging acidic organelles where the pH can be as low as 4.5-5.0.[4] Dyes with lower pKa values or those that are insensitive to pH would be more suitable for such applications.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or no fluorescence signal from my HEX-labeled sample.	Acidic Buffer Conditions: The pH of your experimental buffer may be too low, leading to quenching of the HEX fluorescence.	Verify the pH of all buffers and solutions used in your experiment. If possible, adjust the pH to a range of 7.5-8.5. For intracellular studies, consider the pH of the specific cellular compartment being targeted.
Photobleaching: Excessive exposure to the excitation light source can permanently destroy the fluorophore.	Minimize the exposure time and intensity of the excitation light. Use an anti-fade mounting medium if applicable for microscopy.[5][6][7]
High Degree of Labeling (DOL): Over-labeling of a biomolecule can lead to self-quenching of the fluorophores.[8]	Determine the DOL of your conjugate. If it is too high, optimize your labeling reaction by reducing the molar ratio of dye to the target molecule.
Fluorescence intensity varies between experiments.	Inconsistent Buffer pH: Small variations in buffer preparation can lead to pH differences that affect fluorescence intensity.	Prepare buffers carefully and consistently. Always measure the pH of your final working solutions before each experiment.
Temperature Fluctuations: Temperature can also influence fluorescence intensity.	Ensure that all measurements are performed at a consistent temperature.
Unexpected spectral shift.	Environmental Effects: The polarity of the local environment around the conjugated dye can sometimes cause slight shifts in the emission spectrum.	While less common with pH changes, significant environmental shifts could be a factor. Ensure consistency in your sample preparation.

Quantitative Data

pH	Relative Fluorescence Intensity (%)	Predominant Ionic Species
4.0	< 10	Neutral
5.0	~20	Monoanion/Neutral
6.0	~40	Dianion/Monoanion
7.0	~70	Dianion
8.0	100	Dianion
9.0	100	Dianion

Note: This is an illustrative example. The exact pKa and fluorescence profile can vary depending on the specific conjugate and experimental conditions.

Experimental Protocols

Protocol for Determining the pH-Dependent Fluorescence Profile of a HEX-Conjugate

This protocol outlines the steps to measure the fluorescence intensity of a HEX-labeled biomolecule across a range of pH values.

1. Materials:

• HEX-labeled biomolecule of interest
• A series of buffers with pH values ranging from 4.0 to 10.0 (e.g., citrate buffer for pH 4-6, phosphate buffer for pH 6-8, and borate buffer for pH 8-10)
• Fluorometer or fluorescence microplate reader
• pH meter

2. Procedure:

• Prepare a stock solution of the HEX-labeled biomolecule in a suitable storage buffer (e.g., PBS, pH 7.4).
• Determine the concentration of the stock solution.
• For each pH value to be tested, dilute the stock solution to a final working concentration (e.g., 1 µM) in the corresponding buffer. Prepare a sufficient volume for triplicate measurements.
• Prepare a blank sample for each buffer (buffer only).
• Set the excitation and emission wavelengths on the fluorometer. For HEX, the excitation maximum is ~533 nm and the emission maximum is ~549 nm.
• Measure the fluorescence intensity of each blank sample and subtract this background from the corresponding sample measurements.
• Measure the fluorescence intensity of the HEX-conjugate at each pH.
• Plot the background-corrected fluorescence intensity as a function of pH.
• Normalize the data by setting the highest fluorescence intensity value to 100%.

Visualizations

Experimental Workflow for pH-Dependent Fluorescence Measurement

Caption: Workflow for determining the pH-dependent fluorescence of a HEX-conjugate.

References

• 1. mdpi.com [mdpi.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. pH Indicators | Thermo Fisher Scientific - US [thermofisher.com]
• 5. med.upenn.edu [med.upenn.edu]
• 6. Photobleaching - Wikipedia [en.wikipedia.org]
• 7. Photobleaching [evidentscientific.com]
• 8. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - CR [thermofisher.com]

Technical Support Center: Byproduct Formation in HEX Azide 6-Isomer Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with HEX azide 6-isomer reactions. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of 6-azido-6-deoxy-hexose isomers, with a particular focus on preventing and identifying byproduct formation.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for preparing 6-azido-6-deoxy-hexose isomers?

The most prevalent method involves a two-step process starting from a partially protected hexose derivative, such as 1,2:3,4-di-O-isopropylidene-α-D-galactopyranose. The primary hydroxyl group at the C-6 position is first activated by converting it into a good leaving group, typically a tosylate, by reacting it with p-toluenesulfonyl chloride (TsCl) in the presence of a base like pyridine. Subsequently, the tosylate is displaced by an azide nucleophile, usually sodium azide (NaN₃), in a polar aprotic solvent like dimethylformamide (DMF) to yield the desired 6-azido-6-deoxy-hexose derivative. Protecting groups are crucial to ensure regioselectivity at the C-6 position.[1][2]

Q2: What are the primary byproducts I should be aware of during the synthesis of 6-azido-6-deoxy-hexose isomers?

Byproduct formation can occur at both the tosylation and azidation stages of the synthesis. The most common byproducts include:

• Incomplete Tosylation: Unreacted starting material (the corresponding 6-hydroxy-hexose derivative) may remain if the tosylation reaction does not go to completion.

• 6-Chloro-6-deoxy-hexose: The tosyl group can be displaced by a chloride ion, which can originate from the tosyl chloride reagent or from the hydrochloride salt of the base used (e.g., triethylamine hydrochloride). This results in the formation of a chlorinated byproduct.

• Elimination Products: Under certain conditions, particularly with secondary tosylates or when using a strong base, an elimination reaction can occur, leading to the formation of an unsaturated sugar derivative (e.g., a hex-5-enopyranoside).

• Hydrolysis of Tosylate: If water is present in the reaction mixture, the tosylate intermediate can be hydrolyzed back to the starting alcohol.

Q3: How can I monitor the progress of my reaction to minimize byproduct formation?

Thin-layer chromatography (TLC) is an effective technique for monitoring the progress of both the tosylation and azidation reactions.

• TLC Staining:

  • General Carbohydrate Stains: A p-anisaldehyde or ceric ammonium molybdate (CAM) stain can be used to visualize all sugar derivatives (starting material, intermediates, and products) on the TLC plate.[3]

  • Azide-Specific Staining: A specific staining protocol for azides involves an initial reduction with triphenylphosphine followed by ninhydrin staining. This method allows for the selective visualization of the azide product, which appears as a colored spot (often purple), while the starting materials and other byproducts will not react in the same way.[4][5] This can be particularly useful to confirm the formation of the desired product.

By comparing the TLC spots of the reaction mixture with those of the starting material and, if available, a standard of the desired product, you can determine the extent of the reaction and the presence of major byproducts.

Troubleshooting Guides

Problem 1: Incomplete Tosylation

Symptom: TLC analysis of the tosylation reaction mixture shows a significant amount of the starting hexose derivative remaining.

Possible Causes:

• Insufficient Reagents: The amount of tosyl chloride or base may be insufficient to fully react with the starting material.

• Reaction Time/Temperature: The reaction may not have been allowed to proceed for a sufficient amount of time or at an optimal temperature.

• Moisture: The presence of water can consume the tosylating reagent.

Solutions:

• Reagent Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of tosyl chloride and the base to ensure complete conversion.

• Reaction Conditions: Monitor the reaction by TLC and extend the reaction time if necessary. Ensure the reaction is conducted at the recommended temperature for the specific substrate.

• Anhydrous Conditions: Use anhydrous solvents and reagents to prevent hydrolysis of the tosyl chloride.

Problem 2: Formation of 6-Chloro-6-deoxy-hexose Byproduct

Symptom: Mass spectrometry (MS) or NMR analysis of the final product mixture indicates the presence of a compound with a mass corresponding to the chlorinated derivative.

Possible Cause:

• Nucleophilic substitution of the intermediate tosylate by chloride ions present in the reaction mixture.

Solutions:

• Choice of Base: Use a non-nucleophilic base that does not contain chloride, such as pyridine, instead of triethylamine which can form triethylamine hydrochloride.

• Purification: The chlorinated byproduct can often be separated from the desired azide product by silica gel column chromatography. Due to the different polarities of the chloro and azido groups, careful selection of the eluent system should allow for good separation.

Problem 3: Presence of Elimination Byproducts

Symptom: NMR spectra of the product mixture show signals corresponding to vinylic protons, and MS data indicates a mass loss corresponding to the elimination of toluenesulfonic acid.

Possible Causes:

• Strongly Basic Conditions: The use of a strong, non-hindered base can promote elimination over substitution.

• High Reaction Temperatures: Higher temperatures can favor elimination reactions.

Solutions:

• Base Selection: Use a milder, non-nucleophilic base.

• Temperature Control: Maintain the recommended reaction temperature and avoid excessive heating.

• Leaving Group: In some cases, using a different leaving group that is less prone to elimination, such as a mesylate, might be considered.

Experimental Protocols

Key Experiment: Synthesis of 1,2:3,4-Di-O-isopropylidene-6-azido-6-deoxy-α-D-galactopyranose

This protocol provides a general procedure for the synthesis of a common 6-azido-hexose isomer.

Part A: Tosylation of 1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose

• Dissolve 1,2:3,4-di-O-isopropylidene-α-D-galactopyranose in anhydrous pyridine and cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by TLC (e.g., using a mobile phase of ethyl acetate/hexane, 1:2 v/v).

• Upon completion, quench the reaction by adding cold water.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer sequentially with dilute HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude tosylated product. This is often used in the next step without further purification.

Part B: Azidation of 1,2:3,4-Di-O-isopropylidene-6-O-tosyl-α-D-galactopyranose

• Dissolve the crude tosylated product from Part A in anhydrous DMF.

• Add sodium azide (3-5 equivalents) to the solution.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring by TLC.

• After the reaction is complete, cool the mixture to room temperature and add water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer several times with water to remove DMF and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexane) to yield the pure 1,2:3,4-di-O-isopropylidene-6-azido-6-deoxy-α-D-galactopyranose.

Data Presentation

Table 1: Summary of Common Byproducts and their Characteristics

Byproduct Name	Molecular Formula (Galactose derivative)	Key Analytical Features
Starting Material (1,2:3,4-di-O-isopropylidene-α-D-galactopyranose)	C₁₂H₂₀O₆	Presence of a free hydroxyl group (distinguishable by IR and NMR).
Tosylated Intermediate	C₁₉H₂₆O₈S	Aromatic signals in ¹H and ¹³C NMR from the tosyl group.
6-Chloro Byproduct	C₁₂H₁₉ClO₅	Isotopic pattern for chlorine in the mass spectrum (M and M+2 peaks in a ~3:1 ratio).
Elimination Byproduct (hex-5-enopyranoside derivative)	C₁₂H₁₈O₅	Presence of alkene proton signals in the ¹H NMR spectrum.

Visualizations

References

• 1. Methods for 2-Deoxyglycoside Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. epfl.ch [epfl.ch]
• 4. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of HEX Azide Labeled Oligonucleotides

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of HEX (hexachlorofluorescein) azide labeled oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered when synthesizing HEX azide labeled oligonucleotides?

A1: During oligonucleotide synthesis, several types of impurities can arise. The most common include:

• Failure sequences (shortmers): Truncated oligonucleotides that result from incomplete coupling reactions at each cycle of synthesis.[1][2][3]

• Depurination byproducts: Loss of purine bases (A or G) from the oligonucleotide chain.

• Products with remaining protecting groups: Incomplete removal of protecting groups from the nucleobases or phosphate backbone.

• Unreacted free HEX azide dye: Excess dye that did not couple to the oligonucleotide.

• Arylacridine derivative of HEX: A common byproduct formed from the transformation of the HEX dye under standard ammonolysis conditions during deprotection. This impurity has distinct optical properties and can be difficult to separate.[4][5]

Q2: Which purification method is best for my HEX azide labeled oligonucleotide?

A2: The optimal purification method depends on several factors, including the length of the oligonucleotide, the required purity for your downstream application, and the desired yield.[6][7]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is often the method of choice for fluorescently labeled oligonucleotides, including those with HEX.[1][7] It effectively separates the desired full-length, labeled product from unlabeled failure sequences and free dye due to the hydrophobicity of the HEX label.[7] However, its resolution decreases for longer oligonucleotides (typically >50 bases).[1][7]

• Polyacrylamide Gel Electrophoresis (PAGE): PAGE provides the highest resolution and is excellent for separating oligonucleotides based on size, achieving purities of >95%.[1] It is recommended for applications requiring very high purity and for longer oligonucleotides (≥50 bases).[1][7] However, yields from PAGE are typically lower than from HPLC due to the complex extraction process, and the urea used in denaturing PAGE can damage some fluorescent dyes.[6][7][8]

• Solid-Phase Extraction (SPE): SPE, particularly using a reverse-phase "trityl-on" strategy, can be a rapid method for purification.[9] It separates the full-length oligonucleotide with a hydrophobic dimethoxytrityl (DMT) group from failure sequences lacking this group. This method can achieve purities of 90% or greater with yields between 60-95%.[9]

Q3: Why is my final product purity low even after HPLC purification?

A3: Low purity after HPLC can be due to several reasons:

• Co-elution of impurities: Failure sequences that are close in length and hydrophobicity to the full-length product may co-elute.[10][11] This is more common with longer oligonucleotides.

• Formation of HEX byproducts: The arylacridine derivative of HEX can have similar chromatographic behavior to the desired product, making separation difficult.[4]

• Suboptimal HPLC conditions: The gradient, flow rate, temperature, and ion-pairing reagent of your HPLC method may not be optimized for your specific oligonucleotide. Elevated temperatures (e.g., 60°C) can help to denature secondary structures that might affect separation.[12][13]

• Poor synthesis quality: A low coupling efficiency during synthesis will result in a higher proportion of failure sequences, making purification more challenging.[8]

Troubleshooting Guides

Issue 1: Presence of Free HEX Azide Dye in the Final Product

Symptoms:

• A peak corresponding to the free dye is observed in the HPLC chromatogram, often with a different retention time than the labeled oligonucleotide.

• The A260/A(dye max) ratio is lower than expected.[14]

Possible Causes and Solutions:

Cause	Solution
Inefficient Purification	Optimize the HPLC gradient to better resolve the free dye from the labeled oligonucleotide. A shallower gradient may be necessary. For SPE, ensure proper cartridge conditioning and washing steps to remove unbound dye.
Excess Dye in Labeling Reaction	While a molar excess of dye is necessary for efficient labeling, an extremely large excess can overwhelm the purification capacity. Consider optimizing the stoichiometry of the labeling reaction.
Inappropriate Purification Method	Desalting alone is insufficient to remove free dye. Use a method based on hydrophobicity like RP-HPLC or SPE.

Issue 2: Low Yield of Purified HEX Azide Labeled Oligonucleotide

Symptoms:

• The final quantity of the purified oligonucleotide is significantly lower than expected.

Possible Causes and Solutions:

Cause	Solution
Complex Purification Protocol (e.g., PAGE)	The multi-step process of excising the band from a PAGE gel and eluting the oligonucleotide can lead to significant sample loss.[1][7] Ensure each step is performed carefully. Consider using electroelution for better recovery from the gel slice.[15]
Suboptimal HPLC Fraction Collection	The collection window for the product peak may be too narrow, or the peak may be broad, leading to incomplete collection. Adjust the fraction collection parameters based on the peak shape.
Precipitation Issues	Inefficient precipitation of the oligonucleotide after purification can lead to loss of product. Ensure the correct salt concentration and ethanol volume are used, and that precipitation is carried out at a sufficiently low temperature for an adequate duration.
Adsorption to Surfaces	Oligonucleotides can adsorb to plasticware, especially at low concentrations. Using low-retention tubes can help minimize this issue.

Issue 3: Co-elution of Impurities with the Desired Product in HPLC

Symptoms:

• The main peak in the HPLC chromatogram is broad or has shoulders.

• Mass spectrometry analysis of the main peak reveals the presence of multiple species (e.g., n-1 shortmers).[11]

Possible Causes and Solutions:

Cause	Solution
Similar Hydrophobicity of Impurities	N-1 failure sequences of a labeled oligonucleotide can have very similar retention times to the full-length product in RP-HPLC.[10]
Optimize HPLC Method: • Gradient: Use a shallower acetonitrile gradient to improve separation.[13] • Ion-Pairing Reagent: The choice and concentration of the ion-pairing reagent (e.g., TEAA) can affect resolution. • Temperature: Increasing the column temperature (e.g., to 60°C) can disrupt secondary structures and improve peak shape and resolution.[12][13] • Column Chemistry: Consider using a different column with a different stationary phase or particle size.
Formation of HEX Arylacridine Derivative	This byproduct can be difficult to separate from the intended product by HPLC.[4]
Modify Deprotection Conditions: Avoid standard ammonolysis conditions that promote the formation of the arylacridine derivative. A modified deblocking method may be necessary.[4]
High Synthesis Failure Rate	A high proportion of n-1 sequences makes baseline separation challenging.
Improve Synthesis Efficiency: Ensure high coupling efficiency during oligonucleotide synthesis to minimize the generation of failure sequences.

Data Presentation: Comparison of Purification Methods

Purification Method	Typical Purity	Typical Yield	Recommended For	Key Advantages	Key Disadvantages
Desalting	Low	High	PCR primers ≤35 bases[7]	Removes salts and small molecule impurities.	Does not remove failure sequences or free dye.
Reverse-Phase Cartridge (SPE)	75-85%[16]	60-95%[9]	Oligos up to 80 bases.[16]	Fast and can be high-throughput.	Lower resolution than HPLC; may not remove all n-1 sequences.[7]
Reverse-Phase HPLC (RP-HPLC)	>85%[1]	Moderate to High	Fluorescently labeled oligos, oligos <50 bases.[1][7]	Excellent for removing free dye and unlabeled oligos.[7]	Resolution decreases with increasing oligo length.[1][7]
Ion-Exchange HPLC (IE-HPLC)	80-90%[16]	Moderate to High	Unmodified oligos up to 40 bases.[1][7]	Separates based on charge (length).	Not ideal for hydrophobically modified oligos; resolution decreases with length.[1][7]
Polyacrylamide Gel Electrophoresis (PAGE)	>95%[1]	Low	Oligos ≥50 bases, applications requiring highest purity.[1][7]	Highest resolution, separates by size.[1]	Low yield, time-consuming, can damage some fluorescent dyes.[6][7][8]

Experimental Protocols

Protocol 1: Reverse-Phase HPLC (RP-HPLC) Purification

This protocol is a general guideline and may require optimization for specific oligonucleotides.

• Sample Preparation: Dissolve the crude, deprotected HEX azide labeled oligonucleotide in an appropriate buffer, such as 0.1 M triethylammonium acetate (TEAA).[14]

• HPLC System and Column: Use a standard C8 or C18 reverse-phase column.[14]

• Mobile Phases:

  • Buffer A: 0.1 M TEAA in water.

  • Buffer B: 0.1 M TEAA in 50% acetonitrile.[17]

• Gradient Elution:

  • Equilibrate the column with a low percentage of Buffer B.

  • Inject the sample.

  • Run a linear gradient of increasing Buffer B concentration (e.g., 5-95% over 30 minutes) to elute the oligonucleotide.[14] The optimal gradient will depend on the length and sequence of the oligonucleotide.

• Detection: Monitor the elution profile at both 260 nm (for the oligonucleotide) and the absorbance maximum of HEX (around 533 nm).[14] The desired product will absorb at both wavelengths.

• Fraction Collection: Collect the peak corresponding to the full-length, labeled oligonucleotide.

• Post-Purification Processing: Lyophilize (freeze-dry) the collected fractions to remove the volatile mobile phase.[17] Resuspend the purified oligonucleotide in nuclease-free water or a suitable buffer.

Protocol 2: Denaturing PAGE Purification

• Gel Preparation: Prepare a denaturing polyacrylamide gel (e.g., 12-20% acrylamide, depending on oligonucleotide length) containing 8 M urea in 1X TBE buffer.[18]

• Sample Preparation: Dissolve the crude oligonucleotide in a formamide-based loading buffer.[19] Heat the sample at 95°C for 1-2 minutes and then chill on ice to denature any secondary structures.[18][20]

• Electrophoresis: Pre-run the gel for 15-20 minutes.[20] Load the sample into the wells. Run the gel at a constant voltage until the tracking dye has migrated an appropriate distance.

• Visualization: Visualize the oligonucleotide bands using UV shadowing. Place the gel on a fluorescent TLC plate and illuminate with a short-wave UV lamp. The oligonucleotide will appear as a dark band.[19][20] Minimize UV exposure to prevent DNA damage.[19]

• Band Excision: Carefully excise the gel slice containing the band corresponding to the full-length product using a clean scalpel.[19][20]

• Elution:

  • Crush the gel slice and soak it in an elution buffer (e.g., 0.5 M NaCl in TE buffer) overnight at room temperature or 37°C with gentle agitation.[19][20]

  • Separate the elution buffer containing the oligonucleotide from the gel fragments by centrifugation through a filter.[20]

• Desalting: Remove salts from the eluted oligonucleotide solution using a desalting column or by ethanol precipitation.

• Final Steps: Quantify the purified oligonucleotide and resuspend in the desired buffer.

Visualizations

Caption: General experimental workflow for HEX azide labeled oligonucleotides.

Caption: Troubleshooting logic for low purity of HEX azide labeled oligonucleotides.

References

• 1. Oligonucleotide Purification [sigmaaldrich.com]
• 2. ch.gilson.com [ch.gilson.com]
• 3. gilson.com [gilson.com]
• 4. A Solution to the Common Problem of the Synthesis and Applications of Hexachlorofluorescein Labeled Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sg.idtdna.com [sg.idtdna.com]
• 7. labcluster.com [labcluster.com]
• 8. Oligonucleotide Purification Methods for Your Research | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. Purification of crude DNA oligonucleotides by solid-phase extraction and reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. trilinkbiotech.com [trilinkbiotech.com]
• 11. researchgate.net [researchgate.net]
• 12. atdbio.com [atdbio.com]
• 13. lcms.cz [lcms.cz]
• 14. How do you purify oligonucleotide conjugates by HPLC? | AAT Bioquest [aatbio.com]
• 15. Purification of DNA Oligos by denaturing polyacrylamide gel electrophoresis (PAGE) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Oligonucleotide Purity and Purification Method - BSI [biosyn.com]
• 17. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 18. Protocols for Oligonucleotides | Thermo Fisher Scientific - US [thermofisher.com]
• 19. Protocol for PAGE Gel Purification [ibiblio.org]
• 20. research.fredhutch.org [research.fredhutch.org]

Technical Support Center: HEX Azide 6-Isomer

Welcome to the technical support center for HEX Azide 6-isomer. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding the use of HEX Azide 6-isomer in your experiments.

Product Information and Properties

HEX (hexachlorofluorescein) azide 6-isomer is a fluorescent dye containing an azide group, enabling its covalent attachment to alkyne-modified molecules via a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry" reaction. It is commonly used for labeling oligonucleotides for applications such as PCR, qPCR, and fluorescence microscopy.[1][2]

Quantitative Data Summary

Property	Value	Reference
Excitation Maximum	533 nm	[2]
Emission Maximum	549 nm	[2]
Molecular Weight	~665.1 g/mol	[3]
Recommended Storage	-20°C in the dark	[1]
Shipping Condition	Ambient Temperature	[3]
Solubility	DMSO, DMF	[3]

Frequently Asked Questions (FAQs)

Q1: How should I store and handle HEX azide 6-isomer?

A1: HEX azide 6-isomer should be stored at -20°C in the dark and protected from moisture.[1] For transportation, it can be kept at room temperature for up to three weeks.[1] It is recommended to desiccate the product.[4] Avoid prolonged exposure to light to prevent photobleaching. When preparing stock solutions, use anhydrous DMSO or DMF.[3] Once dissolved, it is best to use the solution promptly as it becomes more susceptible to hydrolysis.

Q2: What is the principle behind using HEX azide 6-isomer for labeling?

A2: HEX azide 6-isomer is used in a type of reaction known as "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[3] The azide group on the HEX molecule reacts with a terminal alkyne group on another molecule (e.g., a modified oligonucleotide) to form a stable triazole linkage.[3][5] This reaction is highly specific and efficient, allowing for precise labeling of biomolecules.[6]

Q3: Can I use HEX azide 6-isomer for applications other than oligonucleotide labeling?

A3: Yes, while oligonucleotide labeling is a primary application, HEX azide 6-isomer can be used to label any molecule that has been modified to contain a terminal alkyne group. This includes proteins, peptides, and other biomolecules for various detection and imaging applications.

Q4: What are the spectral properties of HEX, and what other dyes can it replace?

A4: HEX has an excitation peak at approximately 533 nm and an emission peak at 549 nm, which falls in the green-yellow region of the spectrum.[2] Due to these spectral characteristics, it can serve as a substitute for other fluorescent dyes such as JOE, BODIPY™ 530/550, and VIC™.[1]

Troubleshooting Guide

This section addresses common problems encountered during the labeling of alkyne-modified oligonucleotides with HEX azide 6-isomer using a copper-catalyzed click chemistry (CuAAC) protocol.

Problem 1: Low or No Fluorescence Signal After Labeling

Possible Cause 1.1: Inefficient Click Reaction

• Solution: Verify the integrity and concentration of all reagents.

  • HEX Azide: Ensure it has been stored correctly and is not hydrolyzed. Prepare fresh stock solutions in anhydrous DMSO.

  • Alkyne-modified Oligonucleotide: Confirm the presence and accessibility of the alkyne group.

  • Copper Catalyst: The Cu(I) catalyst is prone to oxidation to Cu(II), which is inactive in this reaction. Use a freshly prepared solution of a Cu(I) source or a Cu(II) salt with a reducing agent like sodium ascorbate. The use of a stabilizing ligand such as TBTA or THPTA is highly recommended to protect the Cu(I) and improve reaction efficiency.

  • Reducing Agent (e.g., Sodium Ascorbate): Solutions of sodium ascorbate are unstable and should be prepared fresh before each reaction.

Possible Cause 1.2: Dye Degradation or Quenching

• Solution:

  • Protect the reaction mixture and the final product from light at all stages to prevent photobleaching.

  • Over-labeling can lead to dye-dye quenching, resulting in a decreased fluorescence signal. If you are labeling a molecule with multiple alkyne sites, consider reducing the molar ratio of HEX azide to your molecule.

  • The local chemical environment can quench fluorescence. This is less common for HEX but can occur if the dye is in close proximity to certain amino acids or other quenching moieties.

Possible Cause 1.3: Incorrect Instrument Settings

• Solution: Ensure that the excitation and emission wavelengths on your fluorescence detection instrument are set appropriately for HEX (Excitation: ~533 nm, Emission: ~549 nm).

Problem 2: Incomplete Reaction or Low Labeling Efficiency

Possible Cause 2.1: Suboptimal Reaction Conditions

• Solution:

  • pH: While the click reaction is tolerant of a wide pH range (4-11), a pH of around 7 is often optimal for biomolecule stability and reaction efficiency.[6]

  • Solvent: The reaction is typically performed in an aqueous buffer with a co-solvent like DMSO or DMF to ensure all reagents remain in solution.[6] Ensure your HEX azide is fully dissolved.

  • Temperature and Time: The reaction can often proceed to completion at room temperature within 1-4 hours. For slower reactions, incubation can be extended overnight. Gentle heating (e.g., 37-45°C) can sometimes accelerate the reaction, but be mindful of the stability of your biomolecule.

  • Oxygen: Oxygen can oxidize the Cu(I) catalyst. While not always necessary, degassing the reaction mixture and performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can improve reproducibility and yield.

Possible Cause 2.2: Presence of Inhibitors

• Solution: Certain compounds can interfere with the click reaction.

  • Chelating agents: Buffers containing strong chelators like EDTA can sequester the copper catalyst. If possible, use a non-chelating buffer or perform a buffer exchange prior to the reaction.

  • Thiols: High concentrations of thiols (e.g., from DTT or β-mercaptoethanol) can also interfere with the copper catalyst.

Problem 3: Difficulty in Purifying the Labeled Oligonucleotide

Possible Cause 3.1: Co-elution of Labeled Product and Unreacted Dye

• Solution:

  • Purification Method: Reversed-phase HPLC is a common and effective method for purifying fluorescently labeled oligonucleotides. It can separate the more hydrophobic labeled oligonucleotide from the unlabeled oligonucleotide and the free dye.[7] Gel electrophoresis can also be used, but care must be taken as some components of the gel or exposure to UV light can damage the fluorescent dye.[8]

  • Precipitation: After the reaction, precipitating the oligonucleotide can help remove some of the unreacted small molecule reagents. A common method is ethanol or acetone precipitation.[6]

Possible Cause 3.2: Degradation of Oligonucleotide or Dye during Purification

• Solution:

  • Avoid prolonged exposure to harsh conditions (e.g., strong acids or bases) during purification.

  • When using HPLC, ensure the mobile phases are compatible with your labeled oligonucleotide.

  • Protect the collected fractions from light and store them appropriately.

Experimental Protocols

Key Experiment: Labeling of an Alkyne-Modified Oligonucleotide with HEX Azide 6-Isomer

This protocol is a general guideline for a copper-catalyzed click chemistry (CuAAC) reaction. Optimization may be required based on the specific oligonucleotide and experimental setup.

Materials:

• Alkyne-modified oligonucleotide

• HEX Azide 6-isomer

• Anhydrous DMSO

• Copper(II) sulfate (CuSO₄)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Sodium Ascorbate

• Nuclease-free water

• Buffer (e.g., 0.1 M phosphate buffer, pH 7)

Stock Solutions:

• HEX Azide (10 mM): Dissolve the required amount of HEX azide 6-isomer in anhydrous DMSO.

• Alkyne-Oligonucleotide (1 mM): Dissolve the oligonucleotide in nuclease-free water or a suitable buffer.

• Copper(II) Sulfate (20 mM): Dissolve CuSO₄ in nuclease-free water.

• THPTA (100 mM): Dissolve THPTA in nuclease-free water.

• Sodium Ascorbate (300 mM): Prepare this solution fresh in nuclease-free water immediately before use.

Protocol:

• In a microcentrifuge tube, combine the following in order:

  • 70 µL Nuclease-free water

  • 10 µL Alkyne-Oligonucleotide (1 mM stock)

  • 10 µL HEX Azide (10 mM stock)

• Vortex the mixture briefly.

• Add 10 µL of the THPTA solution (100 mM stock) to the mixture and vortex.

• Add 10 µL of the Copper(II) Sulfate solution (20 mM stock) and vortex.

• Initiate the reaction by adding 10 µL of the freshly prepared Sodium Ascorbate solution (300 mM stock).

• Vortex the reaction mixture thoroughly.

• Protect the tube from light and incubate at room temperature for 1-4 hours or overnight.

• After incubation, the labeled oligonucleotide can be purified, for example, by ethanol precipitation followed by HPLC.

Visualizations

Experimental Workflow for Oligonucleotide Labeling

Caption: A typical workflow for labeling an alkyne-modified oligonucleotide with HEX azide 6-isomer.

Troubleshooting Logic Diagram

Caption: A troubleshooting decision tree for low or no fluorescence signal issues.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. mz-at.de [mz-at.de]
• 3. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RP-HPLC Purification of Oligonucleotides | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 5. rpbs.journals.ekb.eg [rpbs.journals.ekb.eg]
• 6. interchim.fr [interchim.fr]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Degree of Labeling with HEX Azide 6-Isomer

Welcome to the technical support center for optimizing the degree of labeling (DOL) with HEX azide 6-isomer. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure successful conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is HEX azide 6-isomer and what are its spectral properties?

HEX azide 6-isomer is a fluorescent dye containing an azide group, which allows it to be conjugated to molecules containing a terminal alkyne via a copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry". It is a hexachlorinated derivative of fluorescein.[1] Its key spectral properties are summarized in the table below.

Q2: What is the optimal storage condition for HEX azide 6-isomer?

For long-term stability, HEX azide 6-isomer should be stored at -20°C in the dark for up to 24 months from the date of receipt.[1] For short-term use, it can be kept at room temperature for up to 3 weeks, but prolonged exposure to light should be avoided.[1]

Q3: In what solvents is HEX azide 6-isomer soluble?

HEX azide 6-isomer is highly soluble in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[1]

Q4: What is the "Degree of Labeling" (DOL) and why is it important?

The Degree of Labeling (DOL) refers to the average number of dye molecules conjugated to a single biomolecule (e.g., an oligonucleotide or protein). Optimizing the DOL is critical for experimental success. Too low a DOL can result in a weak signal, while an excessively high DOL can lead to fluorescence quenching and potentially alter the biological activity of the labeled molecule.[2]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Fluorescence Signal	Low Degree of Labeling (DOL): Insufficient incorporation of the HEX azide dye.	- Increase the molar excess of HEX azide 6-isomer relative to the alkyne-modified biomolecule. - Optimize reaction time and temperature; labeling is often complete within 4 hours at room temperature or 37°C. - Ensure the freshness of the sodium ascorbate solution, as it is prone to oxidation.
Fluorescence Quenching: The DOL is too high, leading to self-quenching of the dye molecules.	- Reduce the molar excess of HEX azide 6-isomer in the reaction. - Decrease the reaction time. - Purify the labeled conjugate to remove any aggregates.
Degradation of the Dye: Prolonged exposure to light or improper storage.	- Store HEX azide 6-isomer at -20°C in the dark. - Minimize exposure of the dye and labeled conjugate to light during the experiment and storage.
Non-Specific Labeling	Precipitation of Reagents: High concentrations of reagents, especially the dye, can lead to precipitation and non-specific association with the target molecule.	- If significant precipitation of the azide is observed, briefly heat the reaction mixture (e.g., 3 minutes at 80°C) and vortex to redissolve.[3] - Ensure all components are fully dissolved before initiating the reaction.
Inefficient Purification: Residual, unreacted HEX azide remains in the final sample.	- Use a robust purification method such as ethanol precipitation, size-exclusion chromatography, or HPLC to effectively remove all unreacted dye.[2]
Inconsistent Labeling Results	Variability in Reagent Preparation: Inconsistent concentrations of reactants, catalyst, or ligand.	- Prepare fresh stock solutions of reagents, especially sodium ascorbate, for each experiment. - Use precise pipetting techniques to ensure accurate concentrations.
Oxidation of Cu(I) Catalyst: The active Cu(I) catalyst is oxidized to the inactive Cu(II) state by oxygen.	- Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) before adding the copper catalyst.[4] - Use a stabilizing ligand such as TBTA or THPTA to protect the Cu(I) catalyst.
Precipitation of Biomolecule During Labeling	High Degree of Labeling: The addition of multiple hydrophobic dye molecules can cause hydrophilic biomolecules like proteins to precipitate.	- Reduce the molar ratio of HEX azide to the biomolecule to achieve a lower DOL.[2]
Solvent Incompatibility: The biomolecule is not stable in the reaction solvent (e.g., high percentage of DMSO).	- Adjust the solvent composition to maintain the stability of your biomolecule. While some DMSO is necessary to dissolve the dye, minimize its final concentration if your biomolecule is sensitive.

Experimental Protocols

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Labeling of Alkyne-Modified Oligonucleotides

This protocol provides a general guideline for labeling alkyne-modified oligonucleotides with HEX azide 6-isomer. Optimal conditions may vary depending on the specific oligonucleotide sequence and desired DOL.

Materials:

• Alkyne-modified oligonucleotide

• HEX azide 6-isomer (10 mM in DMSO)

• Copper(II)-TBTA complex (10 mM in 55% DMSO)

• Sodium Ascorbate (5 mM in water, freshly prepared)

• 2M Triethylammonium acetate buffer, pH 7.0

• DMSO

• Nuclease-free water

• Acetone (for precipitation)

Procedure:

• In a microcentrifuge tube, dissolve the alkyne-modified oligonucleotide in nuclease-free water to a final concentration of 20-200 µM.

• Add 2M triethylammonium acetate buffer (pH 7.0) to a final concentration of 0.2 M.

• Add DMSO to a final volume of 50% and vortex thoroughly.

• Add 1.5 molar equivalents of HEX azide 6-isomer stock solution relative to the oligonucleotide and vortex.

• Add sodium ascorbate solution to a final concentration of 0.5 mM and vortex briefly.

• Degas the solution by bubbling with argon or nitrogen for 30-60 seconds.

• Add the Copper(II)-TBTA complex to a final concentration of 0.5 mM.

• Incubate the reaction at room temperature for 1-4 hours or overnight.

• To precipitate the labeled oligonucleotide, add at least 4 volumes of cold acetone to the reaction mixture.

• Mix thoroughly and incubate at -20°C for at least 30 minutes.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the oligonucleotide.

• Carefully discard the supernatant.

• Wash the pellet with 1 mL of cold acetone and centrifuge again.

• Discard the supernatant and allow the pellet to air dry.

• Resuspend the purified, labeled oligonucleotide in a suitable buffer.

Protocol 2: Calculation of the Degree of Labeling (DOL)

The DOL can be determined using UV-Vis spectrophotometry by measuring the absorbance of the labeled oligonucleotide at 260 nm (for the oligonucleotide) and 533 nm (for HEX).

Necessary Parameters for HEX Azide 6-Isomer:

• Molar extinction coefficient (ε) at 533 nm: 87,770 L·mol⁻¹·cm⁻¹[1]

• Correction factor at 260 nm (CF₂₆₀): 0.30[1]

Procedure:

• Measure the absorbance of the purified, labeled oligonucleotide solution at 260 nm (A₂₆₀) and 533 nm (A₅₃₃) using a UV-Vis spectrophotometer.

• Calculate the concentration of the HEX dye: [HEX] = A₅₃₃ / 87,770

• Calculate the corrected absorbance of the oligonucleotide at 260 nm: A₂₆₀_corrected = A₂₆₀ - (A₅₃₃ * 0.30)

• Calculate the concentration of the oligonucleotide using its specific molar extinction coefficient (ε₂₆₀): [Oligo] = A₂₆₀_corrected / ε₂₆₀_oligo

• Calculate the Degree of Labeling (DOL): DOL = [HEX] / [Oligo]

Quantitative Data

Optimizing the molar ratio of HEX azide to the alkyne-modified biomolecule is a key factor in controlling the DOL. The following table provides a representative example of how varying this ratio can influence the final DOL.

Molar Ratio (HEX Azide : Alkyne-Oligo)	Expected Degree of Labeling (DOL)	Observation
1.5 : 1	0.8 - 1.2	Optimal for single-labeling applications, minimizing the risk of quenching.
3 : 1	1.5 - 2.5	May be suitable for applications requiring a brighter signal, but risk of quenching increases.
5 : 1	> 2.5	High risk of fluorescence quenching and potential for biomolecule precipitation.
10 : 1	Variable	Not recommended; likely to cause significant quenching and purification challenges.

Note: These are representative values and the actual DOL will depend on the specific reaction conditions and the nature of the biomolecule.

Visualizations

Caption: Experimental workflow for labeling oligonucleotides with HEX azide.

Caption: Troubleshooting logic for low fluorescence signal.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. interchim.fr [interchim.fr]
• 4. lumiprobe.com [lumiprobe.com]

Reference Data & Comparative Studies

A Comparative Guide: HEX Azide 6-Isomer vs. FAM Azide for Fluorescent Labeling

For researchers, scientists, and drug development professionals, the selection of a fluorescent label is a critical decision that directly impacts experimental outcomes. This guide provides an objective comparison of two widely used azide-functionalized fluorescent dyes, HEX azide 6-isomer and FAM azide, to aid in the selection process for bioconjugation and fluorescence labeling applications.

This comparison focuses on the key performance characteristics of HEX (hexachlorofluorescein) and FAM (fluorescein) azides, presenting their photophysical properties and outlining a typical experimental protocol for their use in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry."

Photophysical Properties: A Head-to-Head Comparison

The selection of a fluorophore is primarily dictated by its spectral properties and brightness. The following table summarizes the key photophysical characteristics of HEX azide 6-isomer and FAM azide.

Property	HEX Azide 6-Isomer	FAM Azide (5/6-isomer)	Reference
Excitation Maximum (λex)	533 nm	~494-496 nm	[1][2][3]
Emission Maximum (λem)	549 nm	~516-520 nm	[1][2][3]
Extinction Coefficient (ε)	~87,770 cm⁻¹M⁻¹	~75,000 - 83,000 cm⁻¹M⁻¹	[2][4][5]
Quantum Yield (Φ)	~0.57	~0.9	[2][5]
Color	Green-Yellow	Green	[1]
Molecular Weight	~665.1 g/mol	~458.4 g/mol	[2][4]

Key Takeaways from the Data:

• Spectral Positioning: FAM azide exhibits excitation and emission spectra at shorter wavelengths (blue-shifted) compared to HEX azide. This makes FAM compatible with standard FITC filter sets, while HEX is often used in a separate channel, making it suitable for multiplexing applications with FAM and other dyes.[6][7]

• Brightness: While both dyes are bright, FAM azide generally boasts a significantly higher quantum yield, indicating that it converts a larger fraction of absorbed photons into emitted fluorescence.[2][5] However, the extinction coefficient of HEX azide is comparable and in some cases reported to be higher, contributing to its overall brightness.

• Environmental Sensitivity: It is important to note that the photophysical properties of fluorescein derivatives like FAM can be pH-dependent.[8] Researchers should consider the pH of their experimental buffer to ensure optimal fluorescence.

Experimental Protocol: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Both HEX azide and FAM azide are readily employed in click chemistry to label alkyne-modified biomolecules such as DNA, proteins, and glycans.[9][10][11] The following is a generalized protocol for labeling an alkyne-containing biomolecule.

Materials:

• Alkyne-modified biomolecule

• HEX azide 6-isomer or FAM azide (typically a 10 mM stock solution in DMSO)

• Copper(II) sulfate (CuSO₄) (e.g., 100 mM in water)

• Copper(I)-stabilizing ligand, such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) or TBTA (tris((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)amine) (e.g., 200 mM in water or DMSO/tBuOH)[12][13]

• Reducing agent, such as sodium ascorbate (freshly prepared, e.g., 100 mM in water)

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare the Click-Reaction Mix: In a microcentrifuge tube, combine the alkyne-modified biomolecule with the azide dye. The molar ratio of dye to biomolecule may need to be optimized but a 4-50 fold excess of the azide is a common starting point.[12][13]

• Prepare the Catalyst Complex: In a separate tube, pre-mix the CuSO₄ solution with the stabilizing ligand (e.g., in a 1:2 molar ratio) and let it stand for a few minutes.[12][13]

• Initiate the Reaction: Add the catalyst complex to the biomolecule-dye mixture.

• Reduce Copper(II) to Copper(I): Add the freshly prepared sodium ascorbate solution to the reaction mixture to initiate the cycloaddition.

• Incubation: Gently mix the reaction and incubate at room temperature for 30-60 minutes, protected from light.[12]

• Purification: Following the reaction, the labeled biomolecule can be purified from excess reagents using methods appropriate for the biomolecule, such as ethanol precipitation for DNA, or size-exclusion chromatography for proteins.

Visualizing the Workflow and Structures

To further clarify the process and the molecules involved, the following diagrams are provided.

Caption: Workflow for CuAAC labeling of a biomolecule.

Caption: Chemical structures of HEX azide 6-isomer and FAM azide.

Concluding Remarks

Both HEX azide 6-isomer and FAM azide are powerful tools for the fluorescent labeling of biomolecules through click chemistry. The choice between them will largely depend on the specific requirements of the experiment:

• For single-color detection with standard green channel imaging systems, FAM azide is an excellent choice due to its high quantum yield and compatibility with common filter sets.

• For multiplexing experiments requiring spectrally distinct fluorophores, HEX azide provides a valuable option in the yellow-green region of the spectrum. [6][7]

Researchers should always consider the specific instrumentation available and the potential for spectral overlap with other fluorophores in their experimental design. Optimization of labeling conditions, including dye-to-biomolecule ratios and reaction times, is recommended to achieve the desired labeling efficiency and signal-to-noise ratio.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 3. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 4. Fluorescein Azide (6-FAM-Azide) [baseclick.eu]
• 5. FAM azide, 5-isomer, 510758-23-3 | BroadPharm [broadpharm.com]
• 6. pubcompare.ai [pubcompare.ai]
• 7. sg.idtdna.com [sg.idtdna.com]
• 8. researchgate.net [researchgate.net]
• 9. genelink.com [genelink.com]
• 10. interchim.fr [interchim.fr]
• 11. lumiprobe.com [lumiprobe.com]
• 12. broadpharm.com [broadpharm.com]
• 13. confluore.com [confluore.com]

A Head-to-Head Comparison of HEX Azide 6-Isomer and JOE Azide for Quantitative PCR

For researchers engaged in quantitative real-time PCR (qPCR), the choice of fluorescent dye is paramount to generating accurate and reproducible results. Among the array of available fluorophores, HEX (hexachlorofluorescein) and JOE (6-carboxy-4',5'-dichloro-2',7'-dimethoxyfluorescein) have historically been common choices for the second channel in multiplex assays, often paired with FAM. This guide provides a detailed comparison of HEX azide 6-isomer and JOE azide, offering insights into their performance characteristics, supporting experimental data, and practical guidance for their use in qPCR.

Performance Characteristics: A Spectral Overview

Both HEX and JOE are derivatives of fluorescein and fall within the green-yellow region of the visible spectrum. Their spectral properties are quite similar, which allows them to be used interchangeably in many qPCR instruments.[][2][3] However, subtle differences in their excitation and emission maxima can influence their performance and suitability for specific applications.

It is important to note that while HEX and JOE were once staples in multiplex qPCR, the development of newer dyes, such as VIC®, has led to their reduced prevalence in some applications. VIC® is reported to offer a significantly stronger fluorescent signal—nearly four times that of JOE—and improved spectral resolution, which is a critical advantage in multiplexing.[4][5]

Table 1: Spectral Properties of HEX and JOE

Property	HEX	JOE
Excitation Maximum	533 - 538 nm[2][6]	520 - 529 nm[][6]
Emission Maximum	549 - 555 nm[2][6]	548 - 555 nm[][6]
Common Applications	Multiplex qPCR, PCR[2]	Automated DNA sequencing, PCR product quantification[]
Isomer Considerations	The 6-isomer is commonly used for labeling.	5- and 6-isomers have identical spectral properties and are functionally interchangeable in qPCR.[7]

Experimental Data: Interchangeability of JOE Isomers

Experimental Protocol: A General Guideline for Using HEX or JOE Probes in qPCR

The following protocol provides a general framework for a standard qPCR assay using TaqMan® probes labeled with either HEX or JOE. Optimization of primer and probe concentrations, as well as cycling conditions, is essential for each specific assay.

1. Probe and Primer Design:

• Target Selection: Identify a unique sequence within the gene of interest.

• Probe Design:

  • Design a probe of 20-30 nucleotides in length, with a melting temperature (Tm) of 65-70°C.

  • Label the 5' end with either HEX or JOE.

  • Label the 3' end with a suitable non-fluorescent quencher (e.g., BHQ-1, Iowa Black® FQ).[8]

  • Ensure the probe does not have a G at the 5' end to prevent quenching of the reporter dye.

• Primer Design:

  • Design forward and reverse primers of 18-24 nucleotides in length with a Tm of 58-62°C.

  • The amplicon size should ideally be between 70 and 150 base pairs.

2. Reaction Setup:

A typical 20 µL qPCR reaction mixture is as follows:

Table 2: qPCR Reaction Mixture

Component	Final Concentration
2x qPCR Master Mix	1x
Forward Primer	300 - 900 nM
Reverse Primer	300 - 900 nM
HEX or JOE-labeled Probe	100 - 250 nM
DNA Template	< 100 ng
Nuclease-free water	to 20 µL

3. Thermal Cycling Conditions:

The following is a standard cycling protocol. Adjustments may be necessary based on the polymerase and specific assay requirements.

Table 3: qPCR Thermal Cycling Protocol

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	5 min	1
Denaturation	95°C	15 sec	40-45
Annealing/Extension	60°C	60 sec

Visualizing the Workflow and Dye Structures

To better understand the experimental process and the chemical nature of these dyes, the following diagrams are provided.

Caption: Figure 1: General qPCR Experimental Workflow.

Caption: Figure 2: Chemical Structures.

Conclusion: Making an Informed Decision

Both HEX azide 6-isomer and JOE azide are viable options for qPCR, particularly in multiplex assays. Their similar spectral characteristics allow for a degree of interchangeability, though it is always recommended to validate performance on your specific instrument.[6][9] The choice between them may ultimately come down to instrument compatibility, availability, and cost. For researchers developing new assays, it may be prudent to also consider newer generation dyes like VIC®, which can offer enhanced signal intensity and spectral separation, potentially leading to more sensitive and robust multiplex qPCR results.[4][5] As with any experimental component, empirical testing is the most reliable way to determine the optimal dye for your specific qPCR application.

References

• 2. lumiprobe.com [lumiprobe.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. reddit.com [reddit.com]
• 6. eu.idtdna.com [eu.idtdna.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. sg.idtdna.com [sg.idtdna.com]
• 9. science.smith.edu [science.smith.edu]

A Guide to Alternatives for HEX Azide 6-Isomer in Oligonucleotide Labeling

For researchers, scientists, and drug development professionals, the precise labeling of oligonucleotides is paramount for the accuracy and reliability of a multitude of applications, from quantitative PCR (qPCR) to fluorescence in situ hybridization (FISH). While HEX (hexachlorofluorescein) has been a workhorse fluorophore, a diverse landscape of alternative dyes and conjugation chemistries offers significant advantages in terms of performance, stability, and experimental flexibility. This guide provides an objective comparison of alternatives to HEX azide 6-isomer, supported by experimental data and detailed protocols.

Key Alternatives to HEX Azide

The primary alternatives to HEX azide can be categorized in two ways: by the fluorescent dye itself and by the chemical method used for attachment to the oligonucleotide.

Alternative Fluorescent Dyes: A wide spectral range of fluorescent dyes is available, each with unique photophysical properties. These are often available with azide functionalities for click chemistry, as well as other reactive groups like NHS esters. Notable alternatives include:

• Fluorescein and its derivatives: FAM (carboxyfluorescein), TET (tetrachlorofluorescein), and JOE (6-carboxy-4',5'-dichloro-2',7'-dimethoxyfluorescein) are common alternatives, often used in multiplex assays with HEX.[1][2] SIMA, a more stable analog of HEX, and VIC, with similar spectral properties to HEX and JOE, are also available.[3]

• Cyanine Dyes (Cy dyes): Cy3 and Cy5 are widely used fluorophores, known for their high extinction coefficients and good quantum yields.[4][5] However, they can exhibit lower photostability compared to more modern dyes.[4]

• Alexa Fluor Dyes: This family of dyes is renowned for its superior brightness and photostability compared to traditional fluorophores like fluorescein and cyanine dyes.[6][7] They are available in a wide range of excitation and emission wavelengths.

• ATTO Dyes: Characterized by their high fluorescence quantum yields, exceptional photostability, and thermal stability, ATTO dyes are excellent alternatives for demanding applications like qPCR.[8][9] They are designed with a rigid chromophore structure that enhances their performance.[8][9]

• Tide Fluor™ Dyes: These dyes are optimized for developing Fluorescence Resonance Energy Transfer (FRET) probes and are noted for their strong fluorescence and high photostability, often outperforming traditional dyes like fluoresceins and rhodamines.[1][10]

Alternative Labeling Chemistries: Beyond the choice of dye, the method of conjugation to the oligonucleotide is a critical consideration.

• N-Hydroxysuccinimide (NHS) Ester Chemistry: This is a traditional and widely used method for labeling amino-modified oligonucleotides.[11] It involves the reaction of an NHS ester-activated dye with a primary amine on the oligonucleotide to form a stable amide bond.

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A cornerstone of "click chemistry," this reaction forms a stable triazole linkage between an alkyne-modified oligonucleotide and an azide-functionalized dye.[12][13] It is known for its high efficiency and specificity.[12][13] However, the copper catalyst can be a concern for in vivo applications due to its potential toxicity.[14]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a "copper-free" click chemistry method that utilizes a strained cyclooctyne, such as dibenzocyclooctyne (DBCO), which reacts spontaneously with an azide.[11][14] This bioorthogonal reaction is ideal for applications in living cells and whole organisms where the toxicity of copper is a concern.[14][15]

Performance Comparison

The selection of an appropriate alternative to HEX azide depends on the specific experimental requirements. The following tables summarize the key performance characteristics of various fluorescent dyes and labeling chemistries.

Fluorescent Dye Properties

Dye Family	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Photostability	pH Sensitivity	Key Advantages
HEX	535	556	Moderate	Moderate	Sensitive	Established dye for multiplexing
FAM	495	520	High	Moderate	High (pKa ~6.4)	Bright, widely used
TET	521	536	Moderate	Moderate	Moderate	Good for multiplexing with FAM
JOE	520	548	0.58[16]	High	Low[16]	Stable, good for multiplexing
SIMA	~535	~556	N/A	High	N/A	More stable than HEX[3]
VIC	~535	~554	N/A	N/A	N/A	Spectrally similar to HEX/JOE
Cy3	550	570	0.24[5]	Moderate	Low	High extinction coefficient
Cy5	649	670	0.20[5]	Low	Low	Bright in the far-red spectrum
Alexa Fluor 555	555	565	High	High	Low	Very bright and photostable
Alexa Fluor 647	650	668	High	High	Low	Excellent for far-red detection
ATTO 532	532	552	High	High	Low	Very bright and photostable
ATTO 647N	644	669	High	Very High	Low	Exceptionally photostable
Tide Fluor 3	544	574	High	High	Low	Optimized for FRET, bright

Note: Quantum yield and other properties can vary depending on the conjugation partner and local environment.

Labeling Chemistry Comparison

Feature	NHS Ester Chemistry	Copper-Catalyzed Click (CuAAC)	Copper-Free Click (SPAAC)
Reaction Partners	Amine + NHS Ester	Alkyne + Azide	Strained Alkyne (e.g., DBCO) + Azide
Catalyst Required	No	Copper(I)	No
Reaction Speed	Hours	Minutes to Hours	Hours
Biocompatibility	Good	Limited (Copper toxicity)	Excellent
Efficiency	Good to High	Very High	High
Orthogonality	Moderate	High	Very High

Experimental Protocols

Detailed methodologies are crucial for successful oligonucleotide labeling. Below are representative protocols for the key labeling chemistries discussed.

Protocol 1: Labeling of Amino-Modified Oligonucleotides with NHS Ester Dyes

This protocol is adapted for the conjugation of an NHS-ester activated fluorescent dye to an oligonucleotide containing a primary amine.

Materials:

• Amino-modified oligonucleotide

• NHS ester-activated fluorescent dye

• Conjugation buffer: 0.1 M sodium bicarbonate or sodium borate buffer, pH 8.5

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Purification system (e.g., HPLC, gel filtration)

Procedure:

• Prepare Oligonucleotide Solution: Dissolve the amino-modified oligonucleotide in the conjugation buffer to a final concentration of 1-5 mM.

• Prepare Dye Solution: Immediately before use, dissolve the NHS ester dye in anhydrous DMSO to a concentration of 10-20 mM.

• Conjugation Reaction: Add a 5-20 fold molar excess of the dissolved dye to the oligonucleotide solution. Vortex briefly to mix.

• Incubation: Incubate the reaction mixture in the dark at room temperature for 2-4 hours or overnight at 4°C.

• Purification: Purify the labeled oligonucleotide from the excess unconjugated dye and byproducts using a suitable method such as reverse-phase HPLC or size-exclusion chromatography.

• Analysis: Confirm the successful labeling and purity of the conjugate by UV-Vis spectroscopy and mass spectrometry.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the labeling of an alkyne-modified oligonucleotide with an azide-functionalized fluorescent dye.

Materials:

• Alkyne-modified oligonucleotide

• Azide-functionalized fluorescent dye

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-stabilizing ligand

• Reaction buffer: Phosphate-buffered saline (PBS) or similar aqueous buffer

• DMSO (for dissolving the dye)

Procedure:

• Prepare Reagent Stocks:

  • Oligonucleotide stock: Dissolve the alkyne-modified oligonucleotide in nuclease-free water.

  • Dye stock: Dissolve the azide-functionalized dye in DMSO.

  • CuSO₄ stock: Prepare a 10 mM solution in water.

  • Sodium ascorbate stock: Prepare a fresh 100 mM solution in water.

  • THPTA stock: Prepare a 50 mM solution in water.

• Reaction Assembly: In a microcentrifuge tube, combine the following in order:

  • Alkyne-modified oligonucleotide (final concentration 50-100 µM)

  • Azide-functionalized dye (1.5-5 molar equivalents to the oligonucleotide)

  • THPTA (final concentration 1-5 mM)

  • CuSO₄ (final concentration 0.2-1 mM)

• Initiate the Reaction: Add the freshly prepared sodium ascorbate solution (final concentration 2-10 mM) to the reaction mixture.

• Incubation: Vortex the mixture and incubate at room temperature for 1-4 hours in the dark.

• Purification: Purify the labeled oligonucleotide using ethanol precipitation, HPLC, or other suitable methods to remove the catalyst and excess dye.

• Analysis: Characterize the final product using UV-Vis spectroscopy and mass spectrometry.

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol is for the copper-free labeling of an azide-modified oligonucleotide with a DBCO-functionalized fluorescent dye.

Materials:

• Azide-modified oligonucleotide

• DBCO-functionalized fluorescent dye

• Reaction buffer: PBS or other aqueous buffer, pH 7.0-7.5

• DMSO (for dissolving the dye)

Procedure:

• Prepare Solutions:

  • Dissolve the azide-modified oligonucleotide in the reaction buffer.

  • Dissolve the DBCO-functionalized dye in DMSO to create a stock solution.

• Conjugation Reaction: Add a 1.5-10 fold molar excess of the DBCO-dye solution to the oligonucleotide solution.

• Incubation: Mix the reaction and incubate at room temperature for 4-18 hours in the dark. The reaction time can vary depending on the specific reactants.

• Purification: Purify the labeled oligonucleotide from the unreacted dye using standard methods like HPLC or gel filtration.

• Analysis: Verify the conjugation and purity of the product by UV-Vis spectroscopy and mass spectrometry.

Visualizing the Workflows

To better illustrate the relationships between these labeling strategies, the following diagrams are provided.

Caption: Overview of oligonucleotide labeling strategies.

References

• 1. Tide Fluor™ and Tide Quencher™ Dyes, Optimized for Maximizing The Power of Fluorescence Resonance Energy Transfer (FRET) | AAT Bioquest [aatbio.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. glenresearch.com [glenresearch.com]
• 4. Analysis of Fluorescent Dyes Used for Labeling DNA in Microarray Experiments [sigmaaldrich.com]
• 5. Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Alexa Fluor series fluorescent dyes and equivalents | AxisPharm [axispharm.com]
• 7. researchgate.net [researchgate.net]
• 8. Why choose ATTO Dyes for quantitative and digital PCR Probes? [eurogentec.com]
• 9. blog.biosearchtech.com [blog.biosearchtech.com]
• 10. Tide Fluor™ Dyes, Optimized FRET Donors | AAT Bioquest [aatbio.com]
• 11. Oligonucleotide conjugated antibody strategies for cyclic immunostaining - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pseudo-ligandless Click Chemistry for Oligonucleotide Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. glenresearch.com [glenresearch.com]
• 14. Copper-free click chemistry for dynamic in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 15. glenresearch.com [glenresearch.com]
• 16. JOE, 4-5-Dichloro carboxy fluorescein Oligonucleotide Labeling [biosyn.com]

Spectral Overlap of HEX Azide 6-Isomer with Other Fluorophores: A Comparative Guide

For researchers engaged in multiplex assays such as quantitative PCR (qPCR), flow cytometry, and fluorescence microscopy, careful selection of fluorophores is critical to minimize spectral overlap and ensure data accuracy. This guide provides a detailed comparison of the spectral properties of HEX (hexachlorofluorescein) azide 6-isomer with other commonly used fluorophores, offering insights into potential spectral crosstalk and guidance for experimental design.

HEX is a green-yellow emitting dye frequently used in the HEX channel for multiplex qPCR.[1][2] It serves as a viable substitute for dyes like JOE, VIC, and BODIPY™ 530/550 due to their similar spectral characteristics.[1][2] Understanding its spectral compatibility with other fluorophores is essential for the successful design of multiplex experiments.[3]

Comparative Spectral Data of Common Fluorophores

The degree of spectral overlap depends on the proximity of the emission peak of one fluorophore to the excitation peak of another. The following table summarizes the excitation and emission maxima for HEX azide 6-isomer and other frequently used fluorescent dyes.

Fluorophore	Excitation Maximum (nm)	Emission Maximum (nm)	Common Applications	Notes
HEX Azide 6-Isomer	533 [1][4][5]	549 [1][4][5]	qPCR, Fluorescence Microscopy, Click Chemistry	Can substitute for JOE and VIC.[1][2]
FAM	495	517-520	qPCR, Sanger Sequencing	Commonly used in multiplex assays with HEX.[6][7]
TET	~521	~536	qPCR, DNA hybridization	Largely replaced by HEX and VIC.
JOE	529[3]	555[3]	qPCR	Significant spectral overlap with HEX.
VIC	~528	~548	qPCR	Improved signal strength and spectral resolution over JOE and HEX.[8]
Cy3	550	570[9]	Microscopy, Microarrays, qPCR	Emission spectrum of HEX can overlap with the excitation of Cy3, potentially causing crosstalk.[10]
Alexa Fluor 532	532	554	Microscopy, Flow Cytometry	Similar spectral properties to HEX.[4]

Understanding Spectral Overlap

Spectral overlap occurs when the emission spectrum of one fluorophore overlaps with the excitation or emission spectrum of another in the same sample.[11] This can lead to two primary issues:

• Fluorescence Crosstalk (Bleed-through): The emission from one dye is detected in the channel designated for another, leading to false-positive signals.[12] For instance, the emission of HEX could potentially be detected in the Cy3 channel in some instrument setups.[10]

• Förster Resonance Energy Transfer (FRET): If the emission spectrum of a donor fluorophore overlaps significantly with the excitation spectrum of an acceptor fluorophore, non-radiative energy transfer can occur, quenching the donor's fluorescence and increasing the acceptor's fluorescence.

Proper experimental design, including the selection of fluorophores with minimal spectral overlap and the use of compensation controls, is crucial for accurate data interpretation in multicolor fluorescence experiments.[8][13]

Visualizing Spectral Relationships

The following diagrams illustrate key concepts and workflows related to the spectral overlap of fluorophores.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. sg.idtdna.com [sg.idtdna.com]
• 4. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 5. HEX azide, 6-isomer, 1450752-91-6 | BroadPharm [broadpharm.com]
• 6. PCR Troubleshooting and Optimization Figure [caister.com]
• 7. High-Throughput Variant Detection Using a Color-Mixing Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. abcam.com [abcam.com]
• 10. researchgate.net [researchgate.net]
• 11. Spectral Overlap - Flow Core – Syracuse University [flowcore.syr.edu]
• 12. agilent.com [agilent.com]
• 13. Introduction to Spectral Overlap and Compensation in Flow Cytometry - FluoroFinder [fluorofinder.com]

A Quantitative Comparison of HEX Azide and VIC Dye for Fluorescent Labeling

In molecular biology and diagnostics, fluorescent labeling is a cornerstone technique for the detection and quantification of biomolecules. Dyes such as hexachlorofluorescein (HEX) and VIC are frequently used to label oligonucleotides for applications like real-time polymerase chain reaction (qPCR) and hybridization-based assays.[1][2][3] Both dyes emit in the green-yellow portion of the visible spectrum, making them spectrally similar and often interchangeable.[1][4] This guide provides a quantitative comparison of HEX, available as an azide for click chemistry, and VIC, a widely used proprietary dye, to assist researchers in selecting the appropriate fluorophore for their experimental needs.

Quantitative Performance Data

The intrinsic brightness and spectral characteristics of a fluorophore are critical for assay sensitivity and are determined by its molar extinction coefficient and fluorescence quantum yield.[5][6] The following table summarizes the key quantitative parameters for HEX and VIC dyes.

Parameter	HEX	VIC	Reference(s)
Excitation Maximum (λ_max)	533 - 535 nm	526 - 538 nm	[1][7][8][9]
Emission Maximum (λ_em)	549 - 556 nm	543 - 554 nm	[1][4][8][10]
Molar Extinction Coefficient (ε)	73,000 M⁻¹cm⁻¹	103,000 M⁻¹cm⁻¹ (for VIC azide)	[8][11]
Quantum Yield (Φ)	Not specified	0.53 (for VIC azide)	[11]
Reactive Form	Azide, NHS Ester, Carboxylic Acid	Phosphoramidite, NHS Ester, Azide	[3][4][11][12]

Note: VIC is a proprietary dye originally developed by Applied Biosystems (now Thermo Fisher Scientific).[2][3] Data for VIC, particularly its extinction coefficient and quantum yield, can be less commonly reported in public literature compared to HEX. The values provided for VIC azide are from a specific supplier.[11]

Experimental Methodologies

Accurate and reproducible characterization of fluorescent dyes is essential. The following are standard protocols for determining the key quantitative parameters outlined above.

1. Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) quantifies how strongly a substance absorbs light at a specific wavelength. It is determined using the Beer-Lambert law.

• Protocol:

  • Prepare a stock solution of the dye with a precisely known concentration by dissolving a weighed amount of the dye in a suitable solvent.[13]

  • Create a series of dilutions from the stock solution to generate a range of concentrations.[14]

  • Measure the absorbance of each dilution at the dye's absorption maximum (λ_max) using a spectrophotometer, with the pure solvent as a blank.[14][15]

  • Plot the measured absorbance values against the corresponding molar concentrations.

  • The slope of the resulting linear regression line is the molar extinction coefficient (ε) in M⁻¹cm⁻¹.[13][16]

2. Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[6][17] The relative method, comparing the dye to a well-characterized standard, is commonly used.

• Protocol:

  • Select a suitable fluorescence standard with a known quantum yield and similar spectral properties to the sample dye.

  • Prepare dilute solutions of both the standard and the sample dye with low absorbance (< 0.1) at the excitation wavelength to minimize re-absorption effects.

  • Using a spectrofluorometer, record the fluorescence emission spectra of both the standard and the sample, exciting both at the same wavelength.[18] An integrating sphere can be used for more precise measurements.[18][19]

  • Measure the absorbance of both solutions at the excitation wavelength using a spectrophotometer.

  • Calculate the quantum yield of the sample (Φ_sample) using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) Where:

    • Φ_std is the quantum yield of the standard.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the respective solvents.

3. Assessment of Photostability

Photostability measures a dye's resistance to photochemical degradation upon exposure to light.[20] The ICH Q1B guideline provides a standardized approach for this assessment.[21][22]

• Protocol:

  • Prepare a solution of the dye in a quartz cuvette. A "dark control" sample should be prepared and protected from light, for example, by wrapping the cuvette in aluminum foil.[23]

  • Expose the sample to a light source with a controlled output, such as a xenon arc lamp or a D65/ID65 standard lamp, which mimics natural daylight.[22][23][24] The total illumination should be no less than 1.2 million lux-hours, and the integrated near-ultraviolet energy should be at least 200 watt-hours/square meter.[21][25]

  • At defined time intervals, measure the absorbance or fluorescence intensity of the exposed sample and the dark control.

  • Photostability is quantified by the change in absorbance or fluorescence as a function of light exposure duration.

Labeling Chemistries and Workflows

HEX azide is designed for "click chemistry," a highly efficient and bioorthogonal reaction.[26][27][28] This reaction involves the copper(I)-catalyzed cycloaddition of an azide (the dye) to a terminal alkyne, which is incorporated into the biomolecule of interest (e.g., an oligonucleotide).[29] VIC is commonly incorporated into oligonucleotides during synthesis using a phosphoramidite building block.[3]

Below are diagrams illustrating the general workflow for labeling an alkyne-modified oligonucleotide with an azide-functionalized dye via click chemistry and a subsequent purification process.

References

• 1. Gene Link Modifications - VIC 5' fluorophore [genelink.com]
• 2. VIC 5' fluorophore Oligo Modifications from Gene Link [genelink.com]
• 3. VIC phosphoramidite | AAT Bioquest [aatbio.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. A brilliant new addition to the fluorescent probe toolbox - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ATTO-TEC GmbH - Determination of Fluorescence Quantum Yield [atto-tec.com]
• 7. Spectrum [HEX] | AAT Bioquest [aatbio.com]
• 8. eurofinsgenomics.com [eurofinsgenomics.com]
• 9. abcam.com [abcam.com]
• 10. glenresearch.com [glenresearch.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. researchgate.net [researchgate.net]
• 14. webassign.net [webassign.net]
• 15. researchgate.net [researchgate.net]
• 16. US5245551A - Method of determining extinction coefficient of fluorescent dye and protein concentration of dye-protein conjugate - Google Patents [patents.google.com]
• 17. Fluorescence - Wikipedia [en.wikipedia.org]
• 18. m.youtube.com [m.youtube.com]
• 19. m.youtube.com [m.youtube.com]
• 20. An Introduction to Fluorescence (Part 2) [antibodies-online.com]
• 21. caronscientific.com [caronscientific.com]
• 22. ema.europa.eu [ema.europa.eu]
• 23. 3 Important Photostability Testing Factors [sampled.com]
• 24. biobostonconsulting.com [biobostonconsulting.com]
• 25. pharmatutor.org [pharmatutor.org]
• 26. lumiprobe.com [lumiprobe.com]
• 27. interchim.fr [interchim.fr]
• 28. lumiprobe.com [lumiprobe.com]
• 29. Click Chemistry [organic-chemistry.org]

A Comparative Guide to the Photostability of Green-Emitting Fluorescent Dyes for Biological Research

For researchers, scientists, and drug development professionals, the selection of a fluorescent dye is a critical decision that can significantly impact the quality and reliability of experimental data. Among the plethora of available fluorophores, green-emitting dyes are workhorses in various applications, from fluorescence microscopy to flow cytometry. This guide provides a detailed comparison of the photostability of HEX (hexachlorofluorescein) azide against other commonly used green dyes: fluorescein, Alexa Fluor 488, and Cyanine3 (Cy3).

The ideal fluorescent probe should exhibit high brightness, minimal spectral overlap with other fluorophores in multicolor experiments, and, crucially, high photostability to withstand prolonged excitation without significant signal loss. Photobleaching, the irreversible photodestruction of a fluorophore, can lead to a diminished signal-to-noise ratio and inaccurate quantification, thereby compromising experimental results. This guide presents a data-driven comparison of these dyes and provides standardized protocols for their evaluation.

Quantitative Photostability Comparison

The photostability of a fluorescent dye is often quantified by its photobleaching quantum yield (Φb), which represents the probability that an excited fluorophore will undergo photochemical destruction. A lower photobleaching quantum yield indicates higher photostability. Another common metric is the photobleaching half-life (t1/2), which is the time required for the fluorescence intensity to decrease to 50% of its initial value under specific illumination conditions.

Dye	Photobleaching Quantum Yield (Φb)	Relative Photostability	Key Characteristics
HEX Azide	Data not readily available; expected to be lower than fluorescein	Moderate to High	Derivative of fluorescein with improved photostability due to halogenation. The azide group allows for straightforward conjugation via click chemistry.
Fluorescein (FITC)	~3 x 10⁻⁵	Low	Prone to rapid photobleaching, limiting its use in applications requiring long exposure times. Its fluorescence is also pH-sensitive.[1][2]
Alexa Fluor 488	~1.5 x 10⁻⁶	Very High	A sulfonated rhodamine derivative known for its exceptional photostability and brightness. It is also less pH-sensitive than fluorescein.[3][4]
Cyanine3 (Cy3)	Variable (highly dependent on environment and stabilizing agents)	Moderate	A member of the cyanine family of dyes. Its photostability can be significantly enhanced by the use of oxygen scavengers and triplet state quenchers.[5][6]

Note: The photobleaching quantum yields and half-lives are highly dependent on the experimental conditions, including the excitation intensity, wavelength, buffer composition (especially the presence of oxygen and radical scavengers), and the local environment of the dye. The values presented here are for illustrative purposes to indicate relative photostability.

Experimental Protocols for Photostability Measurement

To enable researchers to perform their own direct comparisons, a detailed protocol for measuring the photostability of fluorescent dyes in solution is provided below. This protocol can be adapted for measurements on a fluorescence microscope.

Objective:

To quantify and compare the photobleaching rates of HEX azide, fluorescein, Alexa Fluor 488, and Cyanine3.

Materials:

• Fluorophores of interest (HEX azide, FITC, Alexa Fluor 488 succinimidyl ester, Cy3 succinimidyl ester)

• Amine-modified glass slides or coverslips

• Phosphate-buffered saline (PBS), pH 7.4

• Antifade mounting medium (optional, for comparison)

• Fluorescence microscope equipped with:

  • A stable light source (e.g., mercury arc lamp, xenon arc lamp, or laser)

  • Appropriate filter sets for each dye

  • A sensitive camera (e.g., CCD or sCMOS)

  • Image acquisition software with time-lapse capabilities

Experimental Workflow:

Caption: Experimental workflow for comparing dye photostability.

Detailed Procedure:

• Sample Preparation:

  • Prepare 1 mM stock solutions of each dye in a suitable solvent (e.g., DMSO).

  • Incubate amine-modified glass slides with a dilute solution of the amine-reactive form of each dye (e.g., succinimidyl ester) in a high pH buffer (e.g., sodium bicarbonate, pH 8.5) for 1-2 hours at room temperature to allow for covalent attachment.

  • Thoroughly wash the slides with PBS to remove any non-covalently bound dye.

  • Mount the slides with a drop of PBS and a coverslip. Seal the edges of the coverslip with nail polish to prevent evaporation.

• Image Acquisition:

  • Place the slide on the microscope stage and locate a uniformly fluorescent area for each dye.

  • Using the appropriate filter set for the dye being imaged, adjust the illumination intensity and camera exposure time to obtain a strong signal without saturating the detector. Crucially, use the exact same illumination intensity and camera settings for all dyes to ensure a fair comparison.

  • Acquire a time-lapse series of images at a fixed frame rate (e.g., 1 frame every 5 seconds) for a duration sufficient to observe significant photobleaching (e.g., 5-10 minutes).

• Data Analysis:

  • Open the time-lapse image series in an image analysis software (e.g., ImageJ/Fiji).

  • Define a region of interest (ROI) within the fluorescent area.

  • Measure the mean fluorescence intensity within the ROI for each frame of the time series.

  • Measure the mean intensity of a background region (an area with no fluorescence) for each frame and subtract this from the ROI intensity to correct for background noise.

  • Normalize the background-corrected intensity of each frame to the intensity of the first frame (time zero).

  • Plot the normalized intensity as a function of time.

  • Fit the resulting photobleaching curve to a single or double exponential decay function to determine the photobleaching half-life (t1/2).

Signaling Pathway of Photobleaching

Photobleaching is a complex process involving multiple photochemical pathways. The following diagram illustrates a simplified Jablonski diagram, which depicts the electronic states of a fluorophore and the transitions that can lead to photobleaching.

Caption: Simplified Jablonski diagram illustrating photobleaching pathways.

Upon absorption of a photon, the fluorophore is promoted from its ground state (S₀) to an excited singlet state (S₁). From the S₁ state, the molecule can relax back to the ground state by emitting a photon (fluorescence). Alternatively, it can undergo intersystem crossing to a long-lived excited triplet state (T₁). In the triplet state, the fluorophore is more susceptible to chemical reactions, particularly with molecular oxygen, which can lead to its irreversible destruction (photobleaching). Direct photochemical reactions from the excited singlet state can also contribute to photobleaching.

Conclusion

The choice of a green fluorescent dye should be guided by the specific requirements of the experiment, with a strong emphasis on photostability for applications involving prolonged or intense illumination.

• HEX azide presents a promising option for researchers who require a moderately photostable dye that can be easily conjugated to biomolecules via click chemistry. Its photostability is expected to be superior to that of fluorescein.

• Fluorescein (FITC) , while historically significant, is generally not recommended for quantitative imaging applications due to its rapid photobleaching and pH sensitivity.

• Alexa Fluor 488 remains the gold standard for green fluorescence in demanding applications due to its exceptional brightness and photostability.

• Cyanine3 (Cy3) is a versatile dye, and its photostability can be significantly improved with the use of appropriate antifade reagents, making it suitable for single-molecule studies and other specialized applications.

By understanding the relative photostabilities of these dyes and employing standardized protocols for their evaluation, researchers can make informed decisions to enhance the quality and reliability of their fluorescence-based experiments.

References

• 1. Olympus Microscopy Resource Center | Photobleaching - Java Tutorial [olympusconfocal.com]
• 2. Photobleaching [evidentscientific.com]
• 3. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - US [thermofisher.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Photobleaching lifetimes of cyanine fluorophores used for single-molecule Förster resonance energy transfer in the presence of various photoprotection systems - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Cost-Effectiveness of HEX Azide 6-Isomer and Its Alternatives for Bioconjugation

For researchers, scientists, and drug development professionals navigating the landscape of fluorescent labeling, the choice of a suitable azide-functionalized dye is critical. This guide provides a comprehensive comparison of HEX (hexachlorofluorescein) azide 6-isomer and its common alternatives, focusing on cost-effectiveness, performance, and practical application. We present a detailed analysis supported by experimental data and protocols to inform your selection process for applications such as oligonucleotide labeling, protein tracking, and high-resolution microscopy.

HEX azide 6-isomer is a popular green-yellow fluorescent probe for bioconjugation via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition, commonly known as "click chemistry".[1][2][3] Its utility in polymerase chain reaction (PCR), quantitative PCR (qPCR), and fluorescence microscopy is well-established.[1] However, a range of alternative fluorescent azides with similar spectral properties are available, each with its own set of advantages and disadvantages. This guide focuses on a direct comparison with three such alternatives: JOE azide, Alexa Fluor™ 532 azide, and BODIPY™ 530/550 azide.

Performance and Cost Analysis

To facilitate a clear comparison, the following tables summarize the key performance metrics and approximate costs of HEX azide 6-isomer and its alternatives. Prices are based on commercially available information and may vary between suppliers and over time.

Table 1: Spectral and Physicochemical Properties

Feature	HEX Azide 6-Isomer	JOE Azide	Alexa Fluor™ 532 Azide (Analog)	BODIPY™ 530/550 Azide
Excitation Max (nm)	533[1][2]	520	530	530
Emission Max (nm)	549[1][2]	545	555	550
Molar Extinction Coefficient (cm⁻¹M⁻¹)	~75,000	~75,000	~81,000	~80,000
Fluorescence Quantum Yield	~0.57[3]	~0.61	Not readily available	~0.90
Molecular Weight ( g/mol )	~665[3][4]	~573	~739	Not readily available
Solubility	DMSO, DMF[3]	DMSO	Water, DMSO, DMF	DMSO

Table 2: Cost-Effectiveness Comparison

Product	Supplier Example(s)	Unit Size	Price (USD)	Price per mg (USD)
HEX Azide 6-Isomer	AxisPharm, BroadPharm, Lumiprobe	1 mg	$110[1][3]	$110
5 mg	$165[1][3]	$33
10 mg	$210[1][3]	$21
JOE Azide (5-isomer)	Lumiprobe	1 mg	$110	$110
5 mg	$210	$42
10 mg	$310	$31
APDye 532 Azide (Alexa Fluor™ 532 Analog)	AxisPharm	1 mg	$178	$178
5 mg	$592	$118.40
ATTO 532 PEG3 azide	AAT Bioquest	1 mg	$115	$115

Note: Prices are subject to change and may not include shipping and handling fees. "APDye 532 Azide" and "ATTO 532 PEG3 azide" are presented as commercially available analogs to Alexa Fluor™ 532 azide.

Key Considerations for Selection

• Quantum Yield and Brightness: BODIPY™ 530/550 azide exhibits the highest quantum yield, suggesting it will be the brightest probe among the alternatives, which is a significant advantage for imaging low-abundance targets. The ATTO 532 dye is also noted for its high quantum yield and photostability.[5]

• Photostability: While quantitative, directly comparable photostability data for the azide derivatives is limited, the parent dye families offer some insights. Alexa Fluor™ and BODIPY™ dyes are generally considered more photostable than fluorescein derivatives like HEX and JOE.[6][7][8] This is a critical factor for experiments involving prolonged or intense light exposure, such as super-resolution microscopy.

• Cost: For routine applications where high photostability or extreme brightness is not the primary concern, HEX azide 6-isomer offers a significant cost advantage, particularly when purchased in larger quantities.

• Hydrophobicity: JOE is noted to be less hydrophobic than HEX, which could be a consideration in certain biological applications to minimize non-specific binding.

• pH Sensitivity: Alexa Fluor™ 532 is reported to have pH-insensitive fluorescence over a wide range, which is beneficial for live-cell imaging where pH can fluctuate.

Experimental Methodologies

The following sections provide detailed protocols for common applications of fluorescent azides.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Oligonucleotide Labeling

This protocol is a general guideline for labeling alkyne-modified oligonucleotides with an azide-functionalized fluorescent dye.

Materials:

• Alkyne-modified oligonucleotide

• Azide-functionalized fluorescent dye (e.g., HEX azide 6-isomer)

• Dimethyl sulfoxide (DMSO)

• 2M Triethylammonium acetate (TEAA) buffer, pH 7.0

• 5 mM Ascorbic acid solution (freshly prepared)

• 10 mM Copper(II)-TBTA complex in 55% DMSO

• Nuclease-free water

• 3% Lithium perchlorate in acetone

• Acetone

Procedure:

• Oligonucleotide Preparation: Dissolve the alkyne-modified oligonucleotide in nuclease-free water. Add 2M TEAA buffer to a final concentration of 0.2 M. Add DMSO to 50% of the total volume and vortex to mix.

• Azide Addition: Add the fluorescent azide stock solution (typically 10 mM in DMSO) to achieve a 1.5 to 5-fold molar excess over the oligonucleotide. Vortex to mix.

• Reduction: Add freshly prepared 5 mM ascorbic acid to a final concentration of 0.5 mM. Vortex briefly.

• Catalyst Addition: Add the 10 mM Copper(II)-TBTA stock solution to a final concentration of 0.5 mM.

• Incubation: Incubate the reaction mixture at room temperature overnight in the dark.

• Precipitation: Add a 4-fold excess volume of 3% lithium perchlorate in acetone. Mix thoroughly and incubate at -20°C for at least 30 minutes.

• Pelleting and Washing: Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the labeled oligonucleotide. Carefully discard the supernatant. Wash the pellet with cold acetone, centrifuge again, and discard the supernatant.

• Drying and Resuspension: Air-dry the pellet to remove residual acetone and resuspend in a suitable buffer (e.g., TE buffer).

• Purification: The labeled oligonucleotide can be further purified using methods like high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live Cell Protein Labeling

This protocol outlines a general procedure for labeling proteins in living cells using a bioorthogonal non-canonical amino acid (ncAA) and a fluorescent azide via copper-free click chemistry.

Materials:

• Mammalian cells cultured on coverslips or in imaging dishes

• Plasmid encoding the protein of interest with a site for ncAA incorporation (e.g., an amber stop codon)

• Plasmid encoding the corresponding aminoacyl-tRNA synthetase/tRNA pair

• Transfection reagent

• Cell culture medium

• ncAA with a strained alkyne (e.g., BCN, DBCO)

• Fluorescent azide (e.g., HEX azide 6-isomer)

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS), optional

• Mounting medium

Procedure:

• Transfection: Co-transfect the cells with the plasmids for the protein of interest and the synthetase/tRNA pair using a suitable transfection reagent.

• ncAA Incorporation: After 24 hours, replace the medium with fresh medium containing the strained alkyne-bearing ncAA. Culture the cells for another 24-48 hours to allow for protein expression and ncAA incorporation.

• Labeling: Remove the culture medium and wash the cells with warm PBS. Add the fluorescent azide (typically at 1-10 µM in culture medium) and incubate for 30-60 minutes at 37°C.

• Washing: Remove the labeling solution and wash the cells three times with warm PBS to remove excess dye.

• Imaging: The cells can now be imaged live or fixed for later analysis. For fixation, incubate with 4% paraformaldehyde for 15 minutes at room temperature, followed by washing with PBS.

• Mounting: Mount the coverslips onto microscope slides using a suitable mounting medium.

Visualizing the Workflow

To better illustrate the processes described, the following diagrams were generated using Graphviz.

Caption: Workflow for oligonucleotide labeling via CuAAC.

References

• 1. blog.addgene.org [blog.addgene.org]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. east-scientific.com [east-scientific.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Alexa Fluor 532 Dye | Thermo Fisher Scientific - US [thermofisher.com]
• 6. 6-JOE azide | AAT Bioquest [aatbio.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. m.youtube.com [m.youtube.com]

A Comparative Guide to HEX Azide Labeled Probes for Bioorthogonal Labeling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of HEX (hexachlorofluorescein) azide labeled probes with other commonly used fluorescent azide probes, namely FAM (fluorescein) azide and Cy5 (cyanine-5) azide. The focus is on their potential for cross-reactivity and non-specific binding in bioorthogonal labeling applications, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC).

Performance Comparison of Fluorescent Azide Probes

The choice of a fluorescent probe for bioorthogonal labeling is critical for achieving high signal-to-noise ratios and avoiding misleading results due to non-specific binding. The physicochemical properties of the fluorescent dye, particularly its hydrophobicity, play a significant role in its propensity for non-specific interactions with cellular components.[1]

Here, we compare the key characteristics of HEX azide, FAM azide, and Cy5 azide.

Property	HEX Azide	FAM Azide	Cy5 Azide
Excitation Max	~533-535 nm[2][3][4]	~495 nm[5][6]	~649-651 nm[7][8]
Emission Max	~549-556 nm[2][3][4]	~515-520 nm	~668-670 nm[7][8]
Structure	Hexachlorinated fluorescein derivative	Fluorescein derivative	Cyanine dye
Calculated LogP (parent dye)	7.2 (for Hexachlorofluorescein)[9]	Estimated to be low (based on low leaking rate from cells)[10]	Generally hydrophobic (non-sulfonated form)[11]
Charge at physiological pH	Anionic	Anionic[12]	Zwitterionic or neutral (non-sulfonated)
Relative Hydrophobicity	High	Low	High
Anticipated Non-Specific Binding	High	Low	High

Note: The calculated LogP value is for the parent dye molecule and serves as an indicator of relative hydrophobicity. The addition of the azide group is not expected to drastically alter this property.

Key Insights on Cross-Reactivity and Non-Specific Binding

• Hydrophobicity is a key driver of non-specific binding: Studies have shown a strong correlation between the hydrophobicity of a fluorescent dye and its tendency to bind non-specifically to cellular structures, which can lead to background fluorescence and artifacts in imaging experiments.

• HEX azide's high hydrophobicity: As a hexachlorinated derivative of fluorescein, HEX is significantly more hydrophobic than its parent compound, fluorescein (FAM).[4][13] The calculated XLogP3-AA value of 7.2 for hexachlorofluorescein indicates a high degree of lipophilicity.[9] This suggests a higher potential for non-specific binding of HEX azide probes to hydrophobic cellular components like membranes and proteins.

• FAM azide as a hydrophilic alternative: Fluorescein (FAM) is a more hydrophilic dye, and its derivatives are known to have a lower rate of leaking through cell membranes, indicating reduced interaction with lipid structures.[14] This makes FAM azide a good candidate for applications where low non-specific binding is critical.

• Cy5 azide's hydrophobic nature: Non-sulfonated Cy5 is a hydrophobic dye.[11] To improve its water solubility and reduce aggregation, sulfonated versions are often used.[7] When using non-sulfonated Cy5 azide, researchers should be aware of its potential for non-specific hydrophobic interactions.

Experimental Protocols

To objectively assess the cross-reactivity of different fluorescent azide probes, a standardized experimental workflow is essential. Below is a detailed protocol for a cell-based assay to quantify non-specific binding.

Protocol for Quantifying Non-Specific Binding of Fluorescent Azide Probes in Cells

Objective: To compare the level of non-specific binding of HEX azide, FAM azide, and Cy5 azide in a cellular context after a click chemistry reaction.

Materials:

• Mammalian cell line (e.g., HeLa, HEK293)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Alkyne-modified metabolic label (e.g., O-propargyl-puromycin (OPP) for nascent protein labeling)

• HEX azide, FAM azide, and Cy5 azide probes

• Click chemistry reaction components (e.g., copper(II) sulfate, sodium ascorbate, and a copper-chelating ligand like TBTA or THPTA)

• DAPI or Hoechst for nuclear counterstaining

• Fluorescence microscope with appropriate filter sets for each dye and DAPI/Hoechst.

• Image analysis software (e.g., ImageJ, CellProfiler)

Procedure:

• Cell Culture and Labeling:

  • Seed cells on glass coverslips in a multi-well plate and culture to the desired confluency.

  • Include a "no alkyne" control group that will not be treated with the alkyne-modified metabolic label. This group is crucial for assessing the non-specific binding of the azide probes themselves.

  • Treat the experimental group of cells with the alkyne-modified metabolic label (e.g., OPP) for a specified time to allow for incorporation into biomolecules.

• Fixation and Permeabilization:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS.

• Blocking:

  • Block non-specific binding sites by incubating the cells in 1% BSA in PBS for 30 minutes at room temperature.

• Click Chemistry Reaction:

  • Prepare the click reaction cocktail for each fluorescent azide probe (HEX, FAM, and Cy5) according to the manufacturer's instructions or a standard protocol. A typical reaction mixture includes the azide probe, copper(II) sulfate, a reducing agent like sodium ascorbate, and a copper ligand.

  • Incubate the cells with the respective click reaction cocktails for 30-60 minutes at room temperature, protected from light.

  • Perform the same click reaction on the "no alkyne" control cells.

• Washing and Counterstaining:

  • Wash the cells three times with PBS to remove unreacted click chemistry reagents.

  • Counterstain the nuclei with DAPI or Hoechst for 5 minutes.

  • Wash the cells a final three times with PBS.

• Imaging and Analysis:

  • Mount the coverslips on microscope slides.

  • Acquire images using a fluorescence microscope with consistent settings (exposure time, gain, etc.) for each probe and condition.

  • Quantify the fluorescence intensity in the cytoplasm and/or nucleus of a statistically significant number of cells for both the experimental and "no alkyne" control groups for each probe.

  • The fluorescence intensity in the "no alkyne" control group represents the level of non-specific binding of the azide probe and/or click reaction components.

  • Calculate the signal-to-noise ratio for each probe by dividing the mean fluorescence intensity of the alkyne-labeled cells by the mean fluorescence intensity of the "no alkyne" control cells.

Visualizations

Experimental Workflow for Assessing Probe Cross-Reactivity

Caption: Workflow for comparing fluorescent azide probe cross-reactivity.

Signaling Pathway Example: Protein Synthesis and Labeling

Caption: Labeling of nascent proteins using bioorthogonal chemistry.

References

• 1. glpbio.com [glpbio.com]
• 2. Identification of fluorescent compounds with non-specific binding property via high throughput live cell microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of Fluorescent Compounds with Non-Specific Binding Property via High Throughput Live Cell Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HEX, Hexachlorofluorescein Oligonucleotide Labeling [biosyn.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Fluorescein (FAM) Fluorophore Dye | AxisPharm [axispharm.com]
• 7. Cy5 NHS Ester | AAT Bioquest [aatbio.com]
• 8. glpbio.com [glpbio.com]
• 9. Hexachlorofluorescein | C20H6Cl6O5 | CID 101368991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Fluorescein | C20H12O5 | CID 16850 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. lumiprobe.com [lumiprobe.com]
• 14. Gene Link Modifications - Hex-5' [genelink.com]

A Researcher's Guide to Validating the Purity of HEX Azide 6-Isomer

For researchers and professionals in drug development and life sciences, the purity of chemical reagents is paramount. This guide provides a comprehensive comparison of methodologies to validate the purity of HEX (hexachlorofluorescein) azide 6-isomer, a fluorescent dye crucial for bioconjugation via click chemistry.[1] Ensuring the high purity of this reagent is critical for the reliability and reproducibility of experiments in applications such as PCR, qPCR, and fluorescence microscopy.[1] This guide outlines key performance parameters, detailed experimental protocols for purity assessment, and a comparative analysis of potential alternative fluorescent azides.

Performance Parameters and Comparative Analysis

The performance of HEX azide 6-isomer can be evaluated based on several key parameters: chemical purity, spectral properties, and reactivity in click chemistry. While many suppliers specify a purity of ≥95%, it is crucial for researchers to independently verify this, as impurities can significantly impact experimental outcomes. The following table summarizes the key performance indicators and provides a template for comparing different commercial sources of HEX azide 6-isomer.

Table 1: Comparison of HEX Azide 6-Isomer Performance from Different Suppliers

Parameter	Supplier A	Supplier B	Supplier C	Ideal Specification
Purity (by HPLC)	>95%	>96%	>98%	≥98%
Identity (by ¹H NMR)	Conforms to Structure	Conforms to Structure	Conforms to Structure	Conforms to Structure
Mass (by HRMS)	Expected m/z Observed	Expected m/z Observed	Expected m/z Observed	± 5 ppm of Theoretical m/z
Excitation Max (nm)	533 nm	534 nm	533 nm	533 ± 2 nm
Emission Max (nm)	549 nm	550 nm	549 nm	549 ± 2 nm
Click Reaction Yield	High	Very High	Consistently High	>90% with model alkyne
Presence of Isomers	Minor 5-isomer peak	Undetectable	Undetectable	No other isomers detected

Experimental Protocols for Purity Validation

To ensure the quality of HEX azide 6-isomer, a series of analytical experiments should be performed. Below are detailed protocols for the most common and effective methods for purity validation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for assessing the purity of fluorescent dyes. It separates the main component from any impurities, allowing for quantification of the purity level.

Protocol:

• Instrumentation: A standard HPLC system with a UV-Vis or diode array detector (DAD) and a fluorescence detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable for this non-polar molecule.

• Mobile Phase:

  • A: Water with 0.1% Trifluoroacetic Acid (TFA)

  • B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

• Gradient: A linear gradient from 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection:

  • UV-Vis: Monitor at the absorbance maximum of HEX (around 533 nm).

  • Fluorescence: Ex: 533 nm, Em: 549 nm.

• Sample Preparation: Prepare a 1 mg/mL stock solution of HEX azide 6-isomer in DMSO. Dilute to an appropriate concentration (e.g., 10 µg/mL) in the initial mobile phase composition.

• Analysis: Inject the sample and integrate the peak areas. The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the chemical structure and identifying organic impurities.

Protocol:

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a good choice due to the solubility of HEX azide.

• Sample Preparation: Dissolve 1-5 mg of the HEX azide 6-isomer in approximately 0.6 mL of the deuterated solvent.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis: Compare the obtained spectrum with the expected chemical shifts and splitting patterns for the HEX azide 6-isomer structure. The presence of unexpected peaks may indicate impurities.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate mass measurement, which helps to confirm the elemental composition of the molecule.

Protocol:

• Instrumentation: An electrospray ionization (ESI) mass spectrometer capable of high-resolution measurements (e.g., Orbitrap or TOF).

• Sample Preparation: Prepare a dilute solution of the HEX azide 6-isomer (e.g., 1 µg/mL) in a suitable solvent like acetonitrile or methanol.

• Infusion: Directly infuse the sample into the mass spectrometer.

• Analysis: Determine the monoisotopic mass of the protonated molecule [M+H]⁺. Compare the measured mass to the theoretical mass. A mass accuracy of within 5 ppm is generally considered confirmation of the elemental composition. The presence of other significant ions may indicate impurities.

Workflow for Purity Validation

The following diagram illustrates a logical workflow for the comprehensive purity validation of HEX azide 6-isomer.

Caption: Workflow for validating HEX azide 6-isomer purity.

Comparison with Alternatives

Several other fluorescent azides can be used as alternatives to HEX azide 6-isomer, depending on the specific application and required spectral properties.

Table 2: Comparison of HEX Azide 6-Isomer with Alternative Fluorescent Azides

Fluorophore Azide	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Key Features
HEX Azide 6-Isomer	533	549	~0.57	Good for multiplexing with FAM and Cy5.[2]
FAM Azide 6-Isomer	495	520	~0.92	Very bright, common for green channel detection.
TAMRA Azide	555	580	~0.10	Photostable, often used as a FRET acceptor.
Cy3 Azide	550	570	~0.15	Bright and photostable, suitable for imaging.
Cy5 Azide	649	670	~0.27	Ideal for far-red detection, minimizing autofluorescence.

The choice of fluorescent azide will depend on the instrumentation available and the other fluorophores being used in a multiplex assay. It is recommended to consult the specifications of your imaging or detection system to select the most appropriate dye.

Signaling Pathway Visualization in a Biological Context

Once conjugated to a biomolecule, such as an oligonucleotide probe, HEX azide can be used to visualize and quantify targets within a cell. For instance, a HEX-labeled probe could be used in fluorescence in situ hybridization (FISH) to detect a specific mRNA, which might be part of a larger signaling pathway.

Caption: Detection of mRNA in a signaling pathway.

By following the protocols and guidelines presented here, researchers can confidently validate the purity of their HEX azide 6-isomer, leading to more reliable and reproducible experimental results.

References

• 1. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of HEX Azide, 6-Isomer: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of hazardous materials like HEX (Hexachlorofluorescein) azide, 6-isomer is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans to ensure the safe management of this compound in a laboratory setting.

Organic azides, including HEX azide, 6-isomer, are energetic compounds that pose significant explosion and toxicity risks if not handled and disposed of correctly. Adherence to strict safety protocols is crucial to mitigate these dangers. The following procedures are based on established safety guidelines for handling azides.

Immediate Safety Concerns and Handling Precautions

Before initiating any disposal procedure, it is critical to understand the inherent hazards of azide compounds. Organic azides can be sensitive to shock, friction, heat, and static discharge, leading to violent decomposition.

Key Handling Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and nitrile gloves.[1]

• Ventilation: Handle HEX azide, 6-isomer in a well-ventilated chemical fume hood.[1]

• Avoid Incompatibilities: Keep azides away from acids, heavy metals (such as lead and copper), metal salts, and halogenated solvents.[1][2][3] Contact with acids can generate highly toxic and explosive hydrazoic acid.[2][3][4] Reaction with metals, including those in plumbing, can form extremely shock-sensitive and explosive metal azides.[2][4][5][6]

• Tools: Use non-metal spatulas (e.g., plastic or ceramic) for handling solid azide compounds to prevent the formation of explosive metal azides.[1][2]

• Storage: Store HEX azide, 6-isomer in a cool, dry, dark place, away from incompatible materials.[7][8] Ensure containers are tightly sealed.[9]

Step-by-Step Disposal Procedure

Under no circumstances should HEX azide, 6-isomer or its solutions be disposed of down the drain.[2][5] All azide-containing waste is considered hazardous and must be disposed of through an approved hazardous waste management program.

Step 1: Waste Segregation

• Collect all waste materials containing HEX azide, 6-isomer, including unused product, solutions, and contaminated materials (e.g., pipette tips, gloves, paper towels), in a dedicated and clearly labeled hazardous waste container.[1][4]

• The waste container must be made of a compatible material (e.g., plastic) and have a secure lid.[6]

• Label the container clearly as "Azide Contaminated Waste" and list all chemical constituents.[1]

• Do not mix azide waste with other waste streams, especially acidic or heavy metal-containing waste.[3]

Step 2: Contaminated Labware and Surfaces

• Decontaminate non-disposable labware by rinsing with a suitable solvent (e.g., the solvent used in the experiment) and collecting the rinsate as hazardous waste.

• Wipe down all surfaces that may have come into contact with the azide using a soap and water solution (pH >9), followed by ethanol.[4] All cleaning materials must be disposed of as solid hazardous waste.[4]

Step 3: Arranging for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the azide waste.

• Follow all institutional and regulatory procedures for hazardous waste disposal.[9][10]

Chemical Deactivation (For Dilute Solutions - Expert Use Only)

For dilute solutions of organic azides (typically <5%), chemical deactivation may be an option. However, this procedure is hazardous due to the potential for generating toxic and explosive byproducts and should only be performed by trained personnel in a controlled laboratory setting with appropriate safety measures in place.

The following is a general protocol for the destruction of dilute azide solutions and should be adapted and reviewed by qualified safety personnel before implementation.

Experimental Protocol: Deactivation of Dilute Azide Solution with Nitrous Acid

This procedure is based on the reaction of sodium azide with nitrous acid, which can be adapted for organic azides. The reaction should be carried out in a chemical fume hood.[2]

Materials:

• Dilute azide solution (<5%)

• 20% aqueous solution of sodium nitrite (NaNO₂)

• 20% aqueous solution of sulfuric acid (H₂SO₄)

• Starch-iodide paper

• Dilute sodium hydroxide (NaOH) solution

• Three-necked flask equipped with a stirrer, dropping funnel, and an outlet tube leading to a gas trap or the back of the fume hood.

Procedure:

• Place the dilute azide solution in the three-necked flask and begin stirring.

• Slowly add a 20% aqueous solution of sodium nitrite. Use approximately 1.5 g of sodium nitrite for every 1 g of azide.[2]

• Crucially, only after the addition of sodium nitrite , slowly add a 20% aqueous solution of sulfuric acid from the dropping funnel until the solution is acidic (test with pH paper). Adding acid before the nitrite will generate highly toxic and explosive hydrazoic acid (HN₃). [2]

• The reaction will produce nitrogen gas and nitrogen oxides. Continue stirring until gas evolution ceases.

• Test for the presence of excess nitrite by placing a drop of the reaction mixture on starch-iodide paper. A blue color indicates that the decomposition of the azide is complete.[2]

• Neutralize the reaction mixture with a dilute sodium hydroxide solution to a pH between 6 and 9.[2]

• The neutralized solution should be collected as hazardous waste.[2]

Quantitative Data Summary

Parameter	Value/Recommendation	Citation
Concentration for Deactivation	≤ 5% aqueous solution	[2]
Sodium Nitrite Excess	~40% excess (1.5 g per 1 g of azide)	[2]
Final pH after Deactivation	6 - 9	[2]
Incompatible Solvents	Halogenated solvents (e.g., dichloromethane)	[2][3]
Incompatible Materials	Acids, heavy metals, metal salts, oxidizing agents	[1][2][3]

Logical Workflow for HEX Azide, 6-Isomer Disposal

Caption: Disposal decision workflow for HEX azide, 6-isomer.

References

• 1. uvic.ca [uvic.ca]
• 2. chemistry.unm.edu [chemistry.unm.edu]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. uthsc.edu [uthsc.edu]
• 5. thewaite.org [thewaite.org]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 9. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]
• 10. rcrapublic.epa.gov [rcrapublic.epa.gov]

Essential Safety and Logistical Information for Handling HEX Azide, 6-Isomer

For researchers, scientists, and drug development professionals, the proper handling of reactive chemical compounds is paramount to ensuring laboratory safety and experimental success. This document provides essential, immediate safety and logistical information for handling HEX azide, 6-isomer (CAS: 1450752-91-6), including operational and disposal plans.

Chemical Identifier and Properties

Property	Value	Source
CAS Number	1450752-91-6	[1][2][3]
Molecular Formula	C24H12Cl6N4O6	[3]
Molecular Weight	665.09 g/mol	[3]
Appearance	Orange solid	[1]
Solubility	Soluble in DMSO, DMF	[1]
Excitation Maximum	533 nm	[1][2]
Emission Maximum	549 nm	[1][2]
Storage	Store at -20°C in the dark. Can be transported at room temperature for up to 3 weeks. Avoid prolonged exposure to light.	[1]

Hazard Identification and Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles or a face shield.	Protects against splashes of the compound and solvents.
Hand Protection	Chemical-resistant gloves (e.g., nitrile). Consider double-gloving.	Prevents skin contact and absorption. The azide group has a toxicity comparable to cyanide.
Body Protection	A lab coat must be worn.	Protects against spills and contamination of personal clothing.
Respiratory Protection	Use in a certified chemical fume hood.	Organic azides can be toxic upon inhalation. A fume hood provides adequate ventilation.

Operational Plan: Handling and Experimental Protocol

General Handling Precautions:

• Work Area: All manipulations should be performed in a well-ventilated chemical fume hood.[4]

• Avoid Contamination: Do not allow HEX azide, 6-isomer to come into contact with acids, heavy metals, or halogenated solvents (e.g., dichloromethane, chloroform).[5] Contact with acids can form highly toxic and explosive hydrazoic acid.[4][5] Contact with metals can form shock-sensitive metal azides.[5]

• Utensils: Use only plastic or ceramic spatulas for handling the solid compound. Never use metal spatulas. [5]

• Heating: Avoid heating the solid compound, as organic azides can be thermally unstable and decompose explosively.[4]

• Storage: Store in a tightly sealed container at -20°C, protected from light.[1]

Experimental Protocol: Click Chemistry Labeling of an Alkyne-Modified Oligonucleotide

This protocol outlines the use of HEX azide, 6-isomer for labeling an alkyne-modified oligonucleotide.

Materials:

• Alkyne-modified oligonucleotide

• HEX azide, 6-isomer

• DMSO (Dimethyl sulfoxide)

• 2M Triethylammonium acetate buffer, pH 7.0

• 5 mM Ascorbic Acid solution (prepare fresh)

• 10 mM Copper(II)-TBTA stock solution in 55% DMSO

• Inert gas (e.g., argon or nitrogen)

• Precipitation solution (e.g., 3% lithium perchlorate in acetone)

• Acetone, molecular biology grade

Procedure:

• Prepare the Oligonucleotide: Dissolve the alkyne-modified oligonucleotide in water in a pressure-tight vial. Add 2M triethylammonium acetate buffer (pH 7.0) to a final concentration of 0.2 M.[6][7]

• Add Solvents and Reagents: Add DMSO to 50% of the final reaction volume and vortex to mix. Add the required volume of a 10 mM stock solution of HEX azide, 6-isomer in DMSO. The azide should be at approximately 1.5 times the concentration of the oligonucleotide.[6][7]

• Reduction of Copper: Add 5 mM ascorbic acid solution to the mixture and vortex briefly.[6][7]

• Degas: Bubble inert gas through the solution for 30-60 seconds to remove dissolved oxygen.[6][7]

• Catalyst Addition: Add the 10 mM Copper(II)-TBTA stock solution. Flush the vial with inert gas before sealing.[6][7]

• Incubation: Vortex the mixture thoroughly. If precipitation occurs, gently warm the vial to 80°C for a few minutes to redissolve the precipitate, then vortex again. Allow the reaction to proceed at room temperature overnight.[6][8]

• Precipitation: Add at least a 4-fold excess volume of 3% lithium perchlorate in acetone to precipitate the labeled oligonucleotide. Mix well and incubate at -20°C for at least 20 minutes.[6]

• Wash and Dry: Centrifuge the mixture to pellet the oligonucleotide. Carefully discard the supernatant. Wash the pellet with cold acetone, centrifuge again, and discard the supernatant. Dry the pellet completely before reconstitution.[6]

• Purification: The labeled oligonucleotide can be further purified by methods such as RP-HPLC or PAGE.[6]

Disposal Plan

Waste Collection:

• All waste containing HEX azide, 6-isomer, including solutions, contaminated consumables (e.g., pipette tips, gloves), must be collected in a dedicated, clearly labeled hazardous waste container.[4][9]

• The waste container should be labeled as "Azide Contaminated Waste."[9]

• Crucially, do not mix azide waste with acidic waste streams. [4][5]

Decontamination and Spill Cleanup:

• Spills: In case of a small spill within a chemical fume hood, absorb the material with a non-reactive absorbent (e.g., vermiculite).

• Decontamination: The affected area and any contaminated equipment should be decontaminated. First, use a high pH buffer solution (pH > 9) to wash the surfaces, collecting all washings as azide waste.[9] Follow this with a 70% ethanol wash.[9]

• Disposal of Cleanup Materials: All materials used for cleanup must be disposed of as hazardous azide waste.[4]

Final Disposal:

• All azide-containing waste must be disposed of through your institution's official chemical waste program.[5]

• Never pour azide-containing solutions down the drain. Azides can react with lead and copper plumbing to form highly explosive metal azides.[10]

Diagrams

Caption: Workflow for the safe handling of HEX azide, 6-isomer.

Caption: Key components of the click chemistry labeling reaction.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. HEX azide, 6-isomer | CAS: 1450752-91-6 | AxisPharm [axispharm.com]
• 3. glenresearch.com [glenresearch.com]
• 4. ehs.ucsb.edu [ehs.ucsb.edu]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. What are the general procedures for click chemistry labeling of oligonucleotide and DNA? | AAT Bioquest [aatbio.com]
• 7. hk.lumiprobe.com [hk.lumiprobe.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. uvic.ca [uvic.ca]
• 10. chemistry.unm.edu [chemistry.unm.edu]